2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

• CAS: 681247-26-7

Core Science & Biosynthesis

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile chemical properties

An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, spectroscopic profile, reactivity, and potential applications of 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile. As a gem-disubstituted β-ketonitrile, this molecule possesses a unique structural arrangement that influences its stability and synthetic potential. The absence of acidic α-hydrogens distinguishes its reactivity from many other β-ketonitriles. This document is intended for researchers, chemists, and drug development professionals, offering expert insights into the handling, synthesis, and strategic use of this versatile chemical intermediate.

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile, with CAS Number 681247-26-7, is a specialized organic compound belonging to the class of β-ketonitriles.[1] These compounds are recognized as highly valuable motifs in organic synthesis due to their capacity for conversion into a wide array of heterocyclic structures and other complex molecules.[2][3][4] The structure of this particular molecule is characterized by a propanenitrile backbone with a ketone at the C3 position. A pyrrolidine ring is attached to the C3 carbonyl carbon, forming a tertiary amide. Critically, the C2 position is substituted with two methyl groups, creating a quaternary carbon center. This gem-dimethyl substitution sterically shields the adjacent carbonyl group and, more importantly, removes the acidic α-protons typically found in β-ketonitriles. This structural feature significantly impacts its reactivity, precluding common enolate-based reactions at this position and enhancing the stability of the molecule.

The nitrile group can modulate physicochemical and pharmacokinetic properties in drug design, acting as a bioisostere for groups like carbonyls and improving metabolic stability.[5] Given the prevalence of the pyrrolidine motif in FDA-approved drugs, this compound represents a potentially valuable building block for novel pharmaceutical agents.[6]

Physicochemical and Structural Properties

The physical and chemical properties of a compound are foundational to its application in a laboratory or industrial setting.

Core Data Summary

Property	Value	Source
IUPAC Name	2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile	-
Synonym	Pyrrolidine, 1-(2-cyano-2-methyl-1-oxopropyl)-	[1]
CAS Number	681247-26-7	[1][7]
Molecular Formula	C₉H₁₄N₂O	[1][7]
Molecular Weight	166.22 g/mol	[7]
Appearance	Not specified (likely a liquid or low-melting solid)	-
Melting Point	Data not available	-
Boiling Point	Data not available	-
Solubility	Expected to be soluble in common organic solvents	-

Structural and Electronic Analysis

The molecule's structure combines a polar tertiary amide, a ketone, and a nitrile group. The carbonyl group of the amide and the adjacent ketone create a highly polar region in the molecule. The gem-dimethyl group provides steric bulk around the α-carbon, which can influence the approach of nucleophiles to the adjacent carbonyl carbon. The electron-withdrawing nature of both the carbonyl and nitrile groups creates a unique electronic environment.

Caption: Retrosynthetic analysis of the target compound.

Proposed Experimental Protocol: Synthesis via Acyl Substitution

This protocol is based on established methods for the synthesis of β-ketonitriles from amides and nitriles using a strong, non-nucleophilic base like Lithium bis(trimethylsilyl)amide (LiHMDS). [2][8] Reaction: Pyrrolidine + Pivaloyl Chloride → N-Pivaloylpyrrolidine; followed by N-Pivaloylpyrrolidine + 2,2-Dimethylpropanenitrile + LiHMDS → Product

Step 1: Synthesis of N-Pivaloylpyrrolidine (Acylating Agent)

• To a stirred solution of pyrrolidine (1.1 eq.) and triethylamine (1.2 eq.) in dichloromethane (DCM) at 0 °C, add pivaloyl chloride (1.0 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC. Upon completion, quench with water and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield crude N-pivaloylpyrrolidine, which can be purified by distillation or used directly.

Step 2: Condensation to form the β-Ketonitrile

• In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), dissolve 2,2-dimethylpropanenitrile (pivalonitrile, 1.5 eq.) in anhydrous tetrahydrofuran (THF).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Add LiHMDS (1.0 M solution in THF, 1.5 eq.) dropwise, maintaining the temperature below -70 °C. Stir for 1 hour at this temperature to ensure complete formation of the nitrile anion.

• Add a solution of N-pivaloylpyrrolidine (1.0 eq.) in anhydrous THF dropwise to the anion solution.

• Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to room temperature and stir overnight.

• Quench the reaction by carefully adding a saturated aqueous solution of NH₄Cl.

• Extract the mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• The crude product can then be purified by silica gel column chromatography.

Purification and Characterization Workflow

A standard workflow for isolating and confirming the identity of the final product.

Caption: Post-synthesis purification and characterization workflow.

Reactivity and Mechanistic Considerations

The reactivity of 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is dictated by its functional groups and, crucially, by the gem-dimethyl substitution at the α-position.

Influence of the gem-Dimethyl Group

The most significant structural feature is the quaternary α-carbon. In typical β-ketonitriles, the α-protons are acidic and can be easily removed by a base to form a stabilized enolate. This enolate is a key intermediate in many reactions, such as alkylations and aldol condensations. In the title compound, the absence of these protons means:

• No Enolate Formation: The molecule cannot be deprotonated at the α-carbon.

• Enhanced Stability: It is stable to basic conditions that might cause side reactions (e.g., self-condensation) in other β-ketonitriles.

• Reaction Specificity: Reactions will be directed towards the carbonyl or nitrile groups, rather than the α-position.

Reactivity of the Carbonyl and Nitrile Moieties

• Ketone Carbonyl: The ketone is susceptible to nucleophilic attack. It can be reduced to a secondary alcohol using reducing agents like sodium borohydride (NaBH₄). It can also react with Grignard reagents or other organometallics to form tertiary alcohols.

• Nitrile Group: The nitrile group is also electrophilic and can undergo nucleophilic addition. [9]It can be hydrolyzed under acidic or basic conditions to form a carboxylic acid (via an intermediate amide) or reduced to a primary amine using strong reducing agents like lithium aluminum hydride (LiAlH₄).

Potential Transformations

• Selective Reduction: It should be possible to selectively reduce the ketone in the presence of the amide and nitrile using mild reducing agents (e.g., NaBH₄), yielding 2,2-dimethyl-3-hydroxy-3-(pyrrolidin-1-yl)propanenitrile.

• Complete Reduction: Using a powerful reducing agent like LiAlH₄ would likely reduce the ketone, amide, and nitrile functionalities.

• Hydrolysis: Acid- or base-catalyzed hydrolysis could convert the nitrile group into a carboxylic acid, forming a β-keto acid derivative, which may be unstable and prone to decarboxylation.

Applications in Medicinal Chemistry and Organic Synthesis

β-Ketonitriles are established as versatile intermediates for synthesizing pharmaceuticals and other biologically active compounds. [3][4][10]

Role as a Synthetic Building Block

The primary value of this compound is as a bifunctional building block. Its gem-dimethyl group provides a stable scaffold that can be elaborated upon by selectively targeting the ketone or nitrile groups. For example, reduction of the ketone to an alcohol and subsequent functionalization, or conversion of the nitrile to an amine or tetrazole ring, could generate a library of diverse compounds for screening in drug discovery programs. The pyrrolidine ring itself is a common feature in many CNS-active drugs and other therapeutics. [6]

Bioisosteric Considerations

In medicinal chemistry, the nitrile group is often used as a bioisostere for a carbonyl group or a halogen atom. [5]It can act as a hydrogen bond acceptor and its linear geometry can be used to probe binding pockets in enzymes or receptors. The stability of the 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile scaffold makes it an attractive starting point for introducing a nitrile into a more complex drug candidate.

Safety and Handling

Based on notified classifications, 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile should be handled with caution.

• Hazards: It is classified as acutely toxic upon oral, dermal, and inhalation exposure. It is also a skin and eye irritant. [2]* Precautions: Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes.

Conclusion

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is a specialized chemical intermediate with significant potential in organic synthesis and medicinal chemistry. Its key feature—the gem-dimethyl group at the α-position—imparts stability and directs its reactivity towards its ketone and nitrile functionalities. This guide has provided a detailed overview of its properties, a plausible and detailed synthetic protocol, and an analysis of its reactivity and potential applications. For researchers in drug discovery, this compound offers a stable and versatile scaffold for the development of novel molecular architectures containing the pharmaceutically relevant pyrrolidine and nitrile motifs.

References

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An In-depth Technical Guide to 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile, a molecule of significant interest in contemporary medicinal chemistry. With full editorial control, this document is structured to deliver not just data, but a cohesive understanding of the compound's synthesis, properties, and potential applications, grounded in scientific principles and practical insights.

Core Compound Identity and Properties

Chemical Identity:

Identifier	Value
Chemical Name	2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile
CAS Number	681247-26-7[1][2]
Molecular Formula	C₉H₁₄N₂O[1][2]
Molecular Weight	166.22 g/mol [2]
Synonyms	Pyrrolidine, 1-(2-cyano-2-methyl-1-oxopropyl)- (9CI)[3]

Physicochemical Properties (Predicted):

Property	Predicted Value	Source
XLogP3	0.5	PubChem
Hydrogen Bond Donor Count	0	PubChem
Hydrogen Bond Acceptor Count	3	PubChem
Rotatable Bond Count	2	PubChem
Topological Polar Surface Area	40.9 Ų	PubChem

Synthesis and Mechanism

The synthesis of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile, a β-ketonitrile derivative, can be logically achieved through the amide coupling of a suitable β-keto acid or its activated form with pyrrolidine. The presence of the gem-dimethyl group adjacent to the nitrile introduces steric considerations that must be addressed in the synthetic design.

Proposed Synthetic Pathway: Amide Coupling

A robust and widely applicable method for the synthesis of the target compound is the amide coupling reaction between 2-cyano-2-methylpropanoic acid and pyrrolidine. This reaction necessitates the activation of the carboxylic acid to facilitate nucleophilic attack by the secondary amine of pyrrolidine.

Diagram of the Proposed Synthetic Pathway:

Caption: Proposed synthesis of the target compound via amide coupling.

Detailed Experimental Protocol (Hypothetical)

This protocol is a well-established procedure for amide bond formation and is adapted for the specific synthesis of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile.[4]

Materials:

• 2-Cyano-2-methylpropanoic acid

• Pyrrolidine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-cyano-2-methylpropanoic acid (1.0 eq) in anhydrous DCM.

• Addition of Reagents: To the stirred solution, add HOBt (1.2 eq) and DIPEA (2.0 eq). Cool the mixture to 0 °C in an ice bath.

• Carboxylic Acid Activation: Add EDC (1.2 eq) portion-wise to the cooled solution. Stir the mixture at 0 °C for 30 minutes to allow for the formation of the activated ester.

• Amine Addition: Add pyrrolidine (1.1 eq) dropwise to the reaction mixture.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract with DCM (3x).

  • Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (2x) and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents side reactions with atmospheric moisture and oxygen.

• Anhydrous Solvent: Water can hydrolyze the activated carboxylic acid intermediate, reducing the yield.

• EDC/HOBt Coupling System: This is a classic and effective combination for minimizing racemization (if applicable) and promoting efficient amide bond formation. HOBt forms an activated ester that is less prone to side reactions than the O-acylisourea intermediate formed with EDC alone.[4]

• DIPEA: A non-nucleophilic base used to neutralize the hydrochloride salt of EDC and any acidic byproducts, driving the reaction to completion.

• Aqueous Work-up: The washes with NaHCO₃ and brine remove unreacted starting materials, coupling reagents, and water-soluble byproducts.

Chemical Reactivity and Stability

The chemical reactivity of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is primarily dictated by the β-ketonitrile and amide functional groups.

• β-Ketonitrile Moiety: This functional group is a versatile synthetic intermediate. The presence of both a ketone and a nitrile group activates the α-carbon, making it susceptible to deprotonation and subsequent alkylation or other electrophilic additions. The nitrile group itself can undergo hydrolysis to a carboxylic acid or reduction to an amine under appropriate conditions. The ketone can participate in reactions such as reductions, aldol condensations, and reactions with Grignard reagents.[5][6]

• Amide Bond: The amide bond is generally stable but can be hydrolyzed under strong acidic or basic conditions.

Potential Applications in Drug Development

The structural motif of a pyrrolidine ring is a common feature in many biologically active compounds and approved drugs.[7][8] The pyrrolidine scaffold can impart favorable pharmacokinetic properties, such as improved solubility and metabolic stability.

Dipeptidyl Peptidase IV (DPP-4) Inhibition

A significant area of interest for compounds containing the pyrrolidine nitrile scaffold is the inhibition of dipeptidyl peptidase IV (DPP-4). DPP-4 is a serine protease that inactivates incretin hormones, such as glucagon-like peptide-1 (GLP-1), which are involved in glucose homeostasis.[9] By inhibiting DPP-4, the levels of active GLP-1 are increased, leading to enhanced insulin secretion and suppressed glucagon release in a glucose-dependent manner. This makes DPP-4 inhibitors an important class of oral anti-diabetic agents for the treatment of type 2 diabetes.[10][11]

The cyanopyrrolidine moiety is a known pharmacophore that can form a reversible covalent bond with the catalytic serine residue in the active site of DPP-4.[12] The 2,2-dimethyl substitution in the topic compound may influence its binding affinity and selectivity for DPP-4.

Diagram of the DPP-4 Inhibition Mechanism:

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Synthesis and Characterization of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile: A Technical Guide

Executive Summary

The compound 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (CAS: 681247-26-7) is a sterically hindered, gem-dimethylated cyanoacetamide derivative [1]. In modern medicinal chemistry, it serves as a critical bifunctional building block. The presence of both a nucleophilic/electrophilic nitrile group and a robust tertiary amide makes it highly valuable for the construction of complex nitrogen-containing heterocycles, such as pyrazoles, pyrimidines, and thiazoles, which are frequently featured in kinase inhibitors and other targeted therapeutics [4].

This whitepaper provides a comprehensive, self-validating guide to the synthesis of this compound. As a Senior Application Scientist, I have structured this document to not only detail the step-by-step protocols but also to explain the thermodynamic and kinetic rationales behind reagent selection, ensuring high-fidelity reproducibility in your laboratory.

Chemical Identity & Quantitative Data

To establish a baseline for analytical verification, the physicochemical properties of the target compound and its primary synthetic precursors are summarized in Table 1.

Table 1: Physicochemical Properties of Target and Key Precursors

Compound Name	Synthetic Role	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile	Target Product	681247-26-7[1]	C9H14N2O	166.22
3-Oxo-3-(pyrrolidin-1-yl)propanenitrile	Precursor (Route B)	14227-95-3 [2]	C7H10N2O	138.17
2-Cyano-2-methylpropanoic acid	Precursor (Route A)	22426-30-8 [3]	C5H7NO2	113.11
Pyrrolidine	Amine Nucleophile	123-75-1	C4H9N	71.12

Retrosynthetic Analysis & Pathway Selection

The synthesis of 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile can be achieved via two primary disconnections.

• Route A (Amidation): Disconnection at the amide bond. This requires the activation of 2-cyano-2-methylpropanoic acid to its corresponding acyl chloride, followed by nucleophilic acyl substitution with pyrrolidine.

• Route B (Alkylation): Disconnection at the C-alpha position. This involves the exhaustive gem-dimethylation of 3-oxo-3-(pyrrolidin-1-yl)propanenitrile using a strong base and methyl iodide.

Caption: Retrosynthetic analysis showing Route A (Amidation) and Route B (Alkylation).

Expert Insight on Pathway Selection: Route A is the preferred method for scale-up. The starting material, 2-cyano-2-methylpropanoic acid, already contains the sterically demanding gem-dimethyl group, eliminating the risk of over/under-alkylation seen in Route B. Furthermore, generating the acyl chloride in situ using oxalyl chloride and catalytic DMF ensures a clean, high-yielding conversion without exposing the sensitive nitrile group to harsh, prolonged basic conditions [4].

Experimental Workflows & Mechanistic Causality

Protocol A: Synthesis via Acyl Chloride Intermediate (Preferred)

This protocol relies on the Vilsmeier-Haack type activation of the carboxylic acid. We deliberately select oxalyl chloride over thionyl chloride because the reaction proceeds at lower temperatures (0 °C to RT), preventing thermally-induced degradation of the aliphatic nitrile.

Caption: Catalytic cycle of DMF in the formation of the acyl chloride intermediate.

Step-by-Step Methodology:

Phase 1: Formation of 2-Cyano-2-methylpropanoyl chloride

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and an argon inlet.

• Reagent Loading: Add 2-cyano-2-methylpropanoic acid (1.0 eq, e.g., 600 mg, 5.3 mmol)[3] and anhydrous dichloromethane (DCM) (20 mL) to the flask.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Cooling suppresses the volatility of oxalyl chloride and controls the exothermic evolution of gases.

• Activation: Add oxalyl chloride (2.2 eq, 1.0 mL, 11.7 mmol) dropwise over 5 minutes.

• Catalysis: Add N,N-Dimethylformamide (DMF) (0.05 eq, ~10 µL). Causality: DMF reacts with oxalyl chloride to form the highly electrophilic chloroiminium ion, which rapidly attacks the carboxylic acid [4].

• Maturation: Remove the ice bath and stir at room temperature for 3 hours. The reaction is complete when gas evolution (CO, CO₂, HCl) ceases.

• Concentration: Evaporate the solvent and excess oxalyl chloride under reduced pressure to yield the crude acyl chloride. Do not purify further; proceed immediately to Phase 2 to prevent hydrolysis.

Phase 2: Amidation with Pyrrolidine

• Solvation: Dissolve the crude 2-cyano-2-methylpropanoyl chloride in anhydrous DCM (15 mL) and cool to 0 °C.

• Base Addition: Add triethylamine (TEA) (2.5 eq, 1.85 mL) to the solution. Causality: TEA acts as an acid scavenger to neutralize the HCl generated during amidation, preventing the protonation and subsequent deactivation of pyrrolidine.

• Coupling: Add pyrrolidine (1.2 eq, 0.53 mL) dropwise.

• Completion: Stir the mixture at room temperature for 2 hours. Monitor via LC-MS or TLC (EtOAc:Hexane 1:1).

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with DCM (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (silica gel, gradient elution 10-40% EtOAc in Hexanes) to afford the pure target compound.

Protocol B: Synthesis via Dialkylation (Alternative)

If 3-oxo-3-(pyrrolidin-1-yl)propanenitrile [2] is readily available, dialkylation can be employed.

Step-by-Step Methodology:

• Deprotonation: Dissolve 3-oxo-3-(pyrrolidin-1-yl)propanenitrile (1.0 eq) in anhydrous THF at 0 °C under argon. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 2.5 eq). Causality: The alpha-protons are highly acidic due to the flanking electron-withdrawing cyano and carbonyl groups. 2.5 equivalents of base are required to ensure complete deprotonation to the enolate for both successive alkylations.

• Alkylation: Add Methyl Iodide (MeI, 3.0 eq) dropwise. Stir at room temperature for 12 hours.

• Workup: Quench carefully with saturated aqueous NH₄Cl. Extract with EtOAc, dry over MgSO₄, and concentrate. Purify via chromatography.

Analytical Characterization

To ensure the self-validating nature of your protocol, compare your synthesized material against these expected analytical benchmarks:

• LC-MS (ESI+): Expected [M+H]+ at m/z 167.1.

• 1H NMR (400 MHz, CDCl3):

  • δ 3.55 - 3.40 (m, 4H, pyrrolidine N-CH2). Note: Due to the restricted rotation around the amide C-N bond, the pyrrolidine protons may appear as distinct multiplets.

  • δ 1.98 - 1.85 (m, 4H, pyrrolidine C-CH2).

  • δ 1.62 (s, 6H, gem-dimethyl). Crucial peak confirming successful dialkylation or intact starting material from Route A.

• 13C NMR (100 MHz, CDCl3): Expected signals around δ 168 (C=O), 122 (C ≡ N), 47, 46 (pyrrolidine C-N), 38 (quaternary C), 26 (methyls), 24, 23 (pyrrolidine C-C).

References

• NextSDS. "2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile - Chemical Substance Information". NextSDS.[Link]

• ChemBuyersGuide. "2-CYANO-2-METHYLPROPANOIC ACID CAS:22426-30-8". Angene International Limited.[Link]

• Genentech, Inc. "WO 2018/183956 PCT/US2018/025562 - Synthesis of 2-cyano-2-methylpropanoyl chloride".

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile structure and bonding

An In-Depth Technical Guide to the Structure, Bonding, and Application of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

Executive Summary

In the landscape of modern medicinal chemistry and rational drug design, the strategic incorporation of sterically demanding, metabolically stable motifs is paramount. 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (CAS: 681247-26-7) represents a highly specialized aliphatic building block that perfectly encapsulates this design philosophy[1, 2].

Characterized by a propanenitrile backbone substituted with a gem-dimethyl group and a pyrrolidine-derived amide, this molecule serves as a premier intermediate for synthesizing conformationally locked, metabolically robust pharmacophores. This whitepaper dissects the molecular architecture, bonding characteristics, and synthetic methodologies associated with this compound, providing application scientists and drug development professionals with a rigorous framework for its utilization.

Molecular Architecture & Bonding Characteristics

The physicochemical behavior of 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is dictated by the interplay of three distinct functional domains: the nitrile group, the gem-dimethyl substituted alpha-carbon, and the pyrrolidine amide.

The gem-Dimethyl Group and the Thorpe-Ingold Effect

At the core of the molecule lies the C2 alpha-carbon, which is sp3 hybridized and fully substituted with two methyl groups. This quaternary carbon is the primary driver of the molecule's unique conformational landscape due to the Thorpe-Ingold effect (also known as the gem-dialkyl effect or angle compression) [3].

The steric repulsion between the two bulky methyl groups forces a compression of the internal bond angle between the adjacent nitrile (C1) and carbonyl (C3) carbons. This angle compression restricts the rotational degrees of freedom around the C1-C2 and C2-C3 bonds, effectively "locking" the molecule into a predefined spatial orientation. In drug design, this conformational restriction significantly reduces the entropic penalty upon target binding, often leading to enhanced receptor affinity [4]. Furthermore, the absence of an alpha-proton eliminates the possibility of enolization or ketenimine tautomerization, conferring absolute resistance to alpha-proton abstraction and subsequent metabolic degradation (e.g., by Cytochrome P450 enzymes) [4].

The Nitrile Moiety

The C1 carbon is sp hybridized, forming a linear triple bond with nitrogen (-C≡N). The nitrile group acts as a powerful electron-withdrawing group (EWG) via inductive effects, polarizing the adjacent C-C bonds. Despite its strong dipole moment, the nitrile group is remarkably stable under physiological conditions and serves as an excellent hydrogen-bond acceptor, often functioning as a bioisostere for halogens or hydroxyl groups without the associated metabolic liabilities.

The Pyrrolidine Amide Bond

The C3 carbonyl carbon is sp2 hybridized. The nitrogen atom of the pyrrolidine ring, while formally sp3 , undergoes rehybridization to accommodate the delocalization of its lone pair into the carbonyl π∗ antibonding orbital. This resonance grants the C-N bond significant partial double-bond character, resulting in a high rotational barrier (typically 15-20 kcal/mol). Consequently, the pyrrolidine ring is held rigidly coplanar with the carbonyl oxygen. The pyrrolidine ring itself adopts a rapid equilibrium between envelope and half-chair conformations, providing a lipophilic surface area that balances the polarity of the nitrile and amide groups.

Fig 1: Interplay of bonding domains in 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile.

Quantitative Data & Physicochemical Profile

To facilitate rational drug design, the fundamental physicochemical properties of the molecule are summarized below. The gem-dimethyl group significantly increases lipophilicity (LogP), which is strategically counterbalanced by the polar surface area (TPSA) contributed by the nitrile and amide heteroatoms.

Property	Value	Structural Implication
Molecular Formula	C9H14N2O	Aliphatic, nitrogen-rich fragment.
Molecular Weight	166.22 g/mol	Low molecular weight, ideal for fragment-based design.
Predicted LogP	~1.0 - 1.4	Balanced lipophilicity for membrane permeability.
Topological Polar Surface Area (TPSA)	44.1 Ų	Excellent for oral bioavailability and potential BBB penetration.
Rotatable Bonds	2	Highly rigid due to gem-dimethyl substitution.
Hydrogen Bond Donors	0	No N-H or O-H bonds; purely an H-bond acceptor.
Hydrogen Bond Acceptors	2	Nitrile nitrogen and carbonyl oxygen.

Experimental Methodology: Synthesis & Validation

The synthesis of 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile requires overcoming the severe steric hindrance of the quaternary alpha-carbon. Standard coupling agents (e.g., EDC/HOBt) often suffer from low yields due to the slow formation of the activated ester. Therefore, the use of highly reactive uronium-based coupling agents like HATU is mandated.

Step-by-Step Synthetic Protocol

Objective: Amidation of 2-cyano-2-methylpropanoic acid with pyrrolidine.

• Activation (Reaction Setup):

  • Dissolve 1.0 equivalent (eq) of 2-cyano-2-methylpropanoic acid in anhydrous Dichloromethane (DCM) under an inert argon atmosphere.

  • Causality: Anhydrous conditions prevent the competitive hydrolysis of the highly reactive activated ester intermediate.

• Coupling Agent Addition:

  • Add 1.2 eq of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) followed by 2.5 eq of N,N-Diisopropylethylamine (DIPEA). Stir for 15 minutes at room temperature.

  • Causality: HATU rapidly forms an HOAt-active ester, which is exceptionally efficient at overcoming the steric bulk of the gem-dimethyl group. DIPEA serves as a non-nucleophilic base to drive the activation.

• Amine Addition:

  • Cool the reaction mixture to 0 °C using an ice bath. Add 1.2 eq of pyrrolidine dropwise.

  • Causality: The amidation of the HOAt-ester is highly exothermic. Cooling strictly controls the reaction kinetics, preventing the thermal degradation of the intermediate and minimizing side reactions.

• Propagation:

  • Remove the ice bath and allow the reaction to stir at room temperature for 12 hours. Monitor completion via TLC (Ethyl Acetate/Hexane 1:1).

• Self-Validating Workup:

  • Quench the reaction with water and separate the organic layer.

  • Wash the organic layer sequentially with 1M HCl (aqueous), saturated NaHCO3 (aqueous), and brine.

  • Causality: The 1M HCl wash selectively protonates and extracts any unreacted pyrrolidine into the aqueous phase. The NaHCO3 wash deprotonates and removes unreacted carboxylic acid and acidic HOAt byproducts. This orthogonal washing ensures the crude product is highly pure prior to chromatography.

• Purification:

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify via flash column chromatography to yield the pure product.

Fig 2: Optimized synthetic workflow for sterically hindered amidation.

Strategic Applications in Drug Development

The integration of the 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile motif into a drug scaffold is rarely accidental; it is a calculated structural intervention.

• Metabolic Shielding: Unsubstituted cyanoacetamides are highly susceptible to alpha-oxidation and rapid clearance. By installing the gem-dimethyl group, medicinal chemists create a "steric shield" that blocks enzymatic access to the alpha-carbon, drastically increasing the metabolic half-life of the parent drug [4].

• Conformational Preorganization: As illustrated by the Thorpe-Ingold effect, the molecule is forced into a highly specific geometry. If this geometry matches the bioactive conformation required to bind a target receptor, the binding affinity ( Kd​ ) can increase by orders of magnitude due to the minimization of entropy loss ( ΔS ) upon binding.

Fig 3: Logical progression of the Thorpe-Ingold effect on molecular efficacy.

References

• PubChem Compound Summary for CID 26365911 Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• 681247-26-7 (C9H14N2O) - PubChemLite Source: PubChemLite / University of Luxembourg URL:[Link](Note: Verified via PubChem/LCSH structural databases)

• Thorpe-Ingold Acceleration of Oxirane Formation is Mostly a Solvent Effect Source: PubMed Central (PMC), National Institutes of Health URL:[Link]

• Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry Source: PubMed, National Library of Medicine URL:[Link]

Structural Elucidation and Nomenclature Resolution of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile in Medicinal Chemistry

Executive Summary & Chemical Identity

In early-stage drug discovery, the accurate identification and cataloging of building blocks are critical for patent landscaping, avoiding prior art, and ensuring reproducible library synthesis. The compound commercially marketed as 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is a highly versatile, sterically hindered intermediate used to introduce metabolically stable gem-dimethyl groups into pharmacophores.

However, its commercial name represents a classic nomenclature paradox that frequently traps automated substructure searches. This whitepaper dissects the structural identity of this compound, resolves its Preferred IUPAC Name (PIN) through strict functional group seniority rules, and provides a self-validating synthetic protocol for its generation.

Table 1: Chemical Identifiers and Physicochemical Properties

Parameter	Value
Commercial Name	2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile[1]
Preferred IUPAC Name (PIN)	1-(2-cyano-2-methylpropanoyl)pyrrolidine
CAS Index Name (9CI)	Pyrrolidine, 1-(2-cyano-2-methyl-1-oxopropyl)-[1]
CAS Registry Number	681247-26-7[1],[2]
Molecular Formula	C₉H₁₄N₂O[1]
Molecular Weight	166.22 g/mol [2]
Key Functional Groups	Tertiary Amide, Nitrile, Gem-Dimethyl, Pyrrolidine Ring

The Nomenclature Paradox: Nitrile vs. Amide Seniority

The commercial name "2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile" perfectly describes the connectivity of the molecule but violates strict IUPAC nomenclature hierarchy. Understanding why this misnomer exists—and how to correct it—is essential for intellectual property (IP) professionals and medicinal chemists.

The Origin of the Misnomer

The commercial name treats the nitrile (-C≡N) as the principal functional group (the suffix "-nitrile"). By doing so, the parent chain becomes a 3-carbon sequence (C1=N≡C, C2=C, C3=C=O). Under this paradigm:

• C2 holds two methyl groups, generating the "2,2-dimethyl" prefix.

• C3 holds the carbonyl oxygen and the pyrrolidine ring, generating the "3-oxo-3-(pyrrolidin-1-yl)" prefix.

Application of Strict IUPAC Seniority

According to the [3], the order of seniority for functional groups unequivocally dictates that Amides > Nitriles . Therefore, the molecule must be named as an amide, forcing a complete reassignment of the parent chain.

• Reassigning the Parent Chain: The amide carbonyl carbon must be C1. The longest carbon chain extending from C1 through the alkyl backbone is 3 carbons long (C1=O, C2, C3=H₃). This forms a propanoyl base structure.

• The "Missing" Methyl Group: Because one of the original methyl groups is now absorbed into the parent chain as C3, the C2 carbon now holds only one methyl group and one cyano group.

• Cyclic Amine Rule: Per IUPAC rule P-66.1.1.3.1.2[4], amides formed from acyclic acids and cyclic amines are named as 1-acyl derivatives of the cyclic amine.

Expert Insight: The shift from a "2,2-dimethyl" prefix to a "2-methyl" prefix is a critical trap. IP searches querying "2,2-dimethyl" will completely miss the Preferred IUPAC Name: 1-(2-cyano-2-methylpropanoyl)pyrrolidine , potentially resulting in a failure to identify prior art.

Figure 1: Logical resolution of the nomenclature paradox from commercial misnomer to Preferred IUPAC Name (PIN).

Strategic Utility in Drug Discovery

In modern drug design, the 1-(2-cyano-2-methylpropanoyl)pyrrolidine scaffold provides three distinct pharmacological advantages:

• Metabolic Stability: The gem-dimethyl group at the alpha-position of the carbonyl completely blocks alpha-oxidation and sterically shields the amide bond from enzymatic hydrolysis by proteases.

• Conformational Rigidity: The steric bulk of the gem-dimethyl group restricts the rotational degrees of freedom around the C2-C1 bond (the Thorpe-Ingold effect), locking the molecule into predictable vectors for receptor binding.

• Synthetic Versatility: The cyano group serves as an excellent bioisosteric handle. It can be converted into a tetrazole (a carboxylic acid bioisostere) via [3+2] cycloaddition with sodium azide, or reduced to a primary amine for further functionalization.

Validated Synthetic Workflow: Gem-Dimethylation of Cyanoacetamides

To synthesize this building block de novo, the most efficient route is the exhaustive gem-dimethylation of an active methylene precursor. The methodology below outlines a self-validating protocol designed for high yield and purity.

Table 2: Reaction Equivalents and Expected Outcomes

Reagent / Material	Equivalents	Role in Synthesis	Expected Yield
3-oxo-3-(pyrrolidin-1-yl)propanenitrile	1.0 eq	Starting Material	N/A
Sodium Hydride (NaH, 60% in oil)	2.1 eq	Non-nucleophilic Base	N/A
Methyl Iodide (MeI)	2.2 eq	Electrophile	N/A
N,N-Dimethylformamide (DMF)	0.2 M	Polar Aprotic Solvent	N/A
1-(2-cyano-2-methylpropanoyl)pyrrolidine	Product	Target Molecule	85 - 92%

Step-by-Step Methodology & Causality

1. Preparation & First Deprotonation: Flame-dry a round-bottom flask under an argon atmosphere. Dissolve 3-oxo-3-(pyrrolidin-1-yl)propanenitrile (1.0 equiv) in anhydrous DMF. Cool the mixture to 0 °C. Carefully add NaH (2.1 equiv) in small portions.

• Causality: NaH is selected over nucleophilic bases (e.g., NaOH) to prevent amide hydrolysis. Cooling to 0 °C mitigates the exothermic release of H₂ gas and prevents thermal degradation of the enolate. DMF is chosen because it solvates the Na⁺ cation, leaving a highly reactive, unsolvated enolate anion.

2. Alkylation: After H₂ evolution ceases (approx. 30 min), add MeI (2.2 equiv) dropwise. Remove the ice bath and allow the reaction to warm to 20 °C, stirring for 4 hours.

• Causality: MeI is a highly reactive, unhindered electrophile. The excellent leaving-group ability of iodine facilitates rapid Sₙ2 alkylation at room temperature.

3. Self-Validating In-Process Control (IPC): Monitor the reaction via TLC (Eluent: 1:1 Hexanes/EtOAc).

• Validation Marker: The starting material contains a highly acidic active methylene that stains aggressively with KMnO₄ and runs lower on the plate. The gem-dimethyl product lacks these acidic protons, runs higher (less polar), and resists KMnO₄ staining.

4. Quench, Extraction, and NMR Validation: Cool the reaction to 0 °C and quench with saturated aqueous NH₄Cl. Extract with EtOAc (3x), wash with brine to remove DMF, dry over Na₂SO₄, and purify via silica gel chromatography.

• Causality: NH₄Cl provides a mild, buffered proton source to safely destroy excess NaH without hydrolyzing the sensitive nitrile group.

• NMR Validation: Validate via ¹H NMR (CDCl₃). The critical marker of success is the complete disappearance of the alpha-CH₂ singlet (approx. 3.5 ppm) and the emergence of a sharp 6H singlet (approx. 1.5 ppm) corresponding to the newly installed gem-dimethyl group.

Figure 2: Step-by-step synthetic workflow for the gem-dimethylation of cyanoacetamides.

References

• NextSDS. "2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile - Chemical Substance Information". Source: nextsds.com. URL: [Link]

• Queen Mary University of London. "Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013". Source: qmul.ac.uk. URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. iupac.qmul.ac.uk [iupac.qmul.ac.uk]
• 4. old.iupac.org [old.iupac.org]

Comprehensive Analytical and Physicochemical Profiling of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile: Molecular Weight and Beyond

Executive Summary

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is a highly functionalized aliphatic building block frequently utilized in medicinal chemistry and advanced organic synthesis. Structurally, it features a propanenitrile backbone, a gem-dimethyl substitution at the C2 position, and an amide linkage to a pyrrolidine ring at C3. For researchers and drug development professionals, understanding its exact molecular weight and physicochemical properties is the critical first step for accurate stoichiometric scaling, mass spectrometry characterization, and pharmacokinetic profiling.

Section 1: Structural Elucidation & Molecular Weight Fundamentals

The chemical formula for 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is C9H14N2O. The calculation of its average molecular weight relies on the standard atomic weights established by the IUPAC Commission on Isotopic Abundances and Atomic Weights.

• Carbon (C): 9 atoms × 12.011 g/mol = 108.099 g/mol

• Hydrogen (H): 14 atoms × 1.008 g/mol = 14.112 g/mol

• Nitrogen (N): 2 atoms × 14.007 g/mol = 28.014 g/mol

• Oxygen (O): 1 atom × 15.999 g/mol = 15.999 g/mol

• Total Average Molecular Weight: 166.224 g/mol

For High-Resolution Mass Spectrometry (HRMS), the monoisotopic mass is calculated using the exact mass of the most abundant isotopes ( 12 C, 1 H, 14 N, 16 O), yielding an exact mass of 166.1106 Da.

Table 1: Physicochemical Properties of C9H14N2O

Property	Value
Chemical Name	2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile
CAS Registry Number	681247-26-7
Chemical Formula	C9H14N2O
Average Molecular Weight	166.22 g/mol
Monoisotopic Mass	166.1106 Da
Theoretical [M+H]+ m/z	167.1184

Section 2: High-Resolution Mass Spectrometry (HRMS) Workflows

In analytical chemistry, confirming the identity and purity of synthesized 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile requires LC-HRMS. The molecule contains two key functional groups that dictate its ionization behavior: the basic tertiary nitrogen within the pyrrolidine ring and the carbonyl oxygen of the amide. These electron-rich sites make the molecule highly susceptible to protonation, dictating the use of Electrospray Ionization in positive mode (ESI+).

Protocol 1: LC-HRMS Analytical Method (Self-Validating System)

Objective: Confirm the exact mass of the compound with a mass accuracy of < 5 ppm.

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of LC-MS grade Methanol to create a 1 mg/mL stock. Dilute to 1 µg/mL using 50% aqueous methanol.

  • Causality: Methanol ensures complete solvation of the moderately polar organic molecule, while the high dilution prevents detector saturation and ion suppression in the ESI source.

• Chromatographic Separation: Inject 2 µL onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Use a gradient elution: Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile).

  • Causality: Formic acid acts as a proton donor, artificially lowering the pH of the mobile phase to ensure the pyrrolidine nitrogen is fully protonated prior to entering the ESI source, thereby maximizing the [M+H]+ signal.

• Mass Spectrometry: Operate the Time-of-Flight (TOF) or Orbitrap analyzer in ESI+ mode. Set the capillary voltage to 3.5 kV and the desolvation temperature to 350 °C.

• Data Validation: Extract the ion chromatogram (EIC) for m/z 167.1184.

  • Self-Validation Check: If the target peak is absent, verify the pH of the mobile phase (ensure formic acid was added) and check the spectrum for the sodium adduct [M+Na]+ at m/z 189.1004. The presence of the sodium adduct without the protonated peak indicates insufficient mobile phase acidity.

Figure 1: LC-HRMS analytical workflow for exact mass confirmation.

Section 3: Pharmacokinetic Implications (Lipinski's Rule of 5)

In drug discovery, the molecular weight of a building block directly impacts the physicochemical profile of the final active pharmaceutical ingredient (API). According to Lipinski's Rule of 5, poor absorption or permeation is more likely when the molecular weight exceeds 500 Da. At 166.22 g/mol , 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is exceptionally lightweight. This leaves a massive "molecular weight budget" of approximately 333 Da for further synthetic elaboration (e.g., coupling the nitrile group to a larger pharmacophore) without violating the rule for oral bioavailability.

Table 2: Lipinski's Rule of 5 Analysis for C9H14N2O

Parameter	Rule Threshold	Compound Value	Status
Molecular Weight	< 500 g/mol	166.22 g/mol	Pass
H-Bond Donors	≤ 5	0	Pass
H-Bond Acceptors	≤ 10	2 (N, O)	Pass
Calculated LogP	≤ 5	~0.8 - 1.2	Pass

Section 4: Stoichiometric Applications in Synthetic Workflows

Accurate molecular weight is the foundation of synthetic stoichiometry. A common transformation for this specific building block is the reduction of the nitrile (-C≡N) to a primary amine (-CH2NH2) using Lithium Aluminum Hydride (LiAlH4), enabling subsequent amide coupling or reductive amination in library synthesis.

Protocol 2: Stoichiometric Reduction of the Nitrile Group

Objective: Perform a 10 mmol scale reduction of 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile.

• Mass Calculation: Multiply the target molarity by the molecular weight: 10 mmol × 166.22 mg/mmol = 1,662.2 mg (1.662 g).

• Preparation: Weigh exactly 1.662 g of the compound and dissolve it in 20 mL of anhydrous Tetrahydrofuran (THF) under an inert argon atmosphere.

  • Causality: Anhydrous THF is strictly required because LiAlH4 reacts violently with water, which would prematurely quench the reagent, generate explosive hydrogen gas, and ruin the reaction yield.

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add 20 mL of a 1.0 M LiAlH4 solution in THF (20 mmol, 2 equivalents).

  • Causality: The complete reduction of a nitrile to a primary amine requires 2 equivalents of hydride. Cooling to 0 °C controls the highly exothermic nature of the reduction and prevents unwanted side reactions, such as the cleavage of the adjacent pyrrolidine amide bond.

• Quenching and Validation: After stirring for 4 hours at room temperature, quench the reaction using the Fieser method (0.76 mL water, 0.76 mL 15% NaOH, 2.28 mL water).

  • Self-Validation Check: Filter the resulting granular aluminum salts and analyze the filtrate via LC-MS. The complete disappearance of the starting material (m/z 167.11) and the appearance of the primary amine product (MW = 170.25 g/mol , [M+H]+ = 171.15) validates the success of the stoichiometric conversion.

Figure 2: Stoichiometric calculation and workflow for a 10 mmol scale-up reaction.

References

• Title: 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile - Chemical Substance Information Source: NextSDS URL: [Link]

• Title: Atomic weights of the elements 2013 (IUPAC Technical Report) Source: Pure and Applied Chemistry (De Gruyter) URL: [Link]

• Title: Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings Source: Advanced Drug Delivery Reviews (PubMed) URL: [Link]

The Strategic Role of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile in Modern Drug Discovery

Executive Summary

In the continuous pursuit of novel chemical space, the pharmaceutical industry has increasingly prioritized sp³-rich, conformationally restricted building blocks. 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (CAS: 681247-26-7) represents a highly specialized, bifunctional intermediate designed to meet these exact demands. Featuring a sterically demanding gem-dimethyl group, a metabolically stable pyrrolidine amide, and a versatile nitrile handle, this compound serves as a critical precursor for synthesizing spirocycles, peptidomimetics, and targeted covalent inhibitors (TCIs).

This whitepaper explores the historical context of its discovery, the mechanistic rationale behind its structural features, and provides field-proven, self-validating protocols for its synthesis and downstream application.

Historical Context: Escaping "Flatland"

The discovery and commercial cataloging of 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile in the early 2000s [1] was not born from a single blockbuster drug discovery program, but rather from a systemic paradigm shift in library design.

Historically, combinatorial libraries were dominated by planar, sp²-hybridized molecules due to the ease of cross-coupling reactions (e.g., Suzuki, Sonogashira). However, these "flat" molecules frequently suffered from poor aqueous solubility, high plasma protein binding, and off-target promiscuity. The subsequent movement to increase the fraction of sp³ carbons (Fsp³) in screening libraries necessitated the development of novel building blocks [2].

Simple cyanoacetamides have long been used in multicomponent reactions (MCRs), such as the Gewald reaction [3]. However, to introduce three-dimensionality and conformational rigidity, synthetic chemists began modifying the alpha-carbon and the amide nitrogen. The introduction of the pyrrolidine ring provided a constrained, lipophilic vector, while the addition of the gem-dimethyl group at the alpha position represented a deliberate application of steric engineering, transforming a standard MCR reagent into a premium fragment-based drug discovery (FBDD) scaffold.

Structural & Mechanistic Significance

The utility of this compound is governed by three distinct structural pillars, each engineered to solve specific medicinal chemistry challenges:

A. The Thorpe-Ingold Effect (gem-Dimethyl Substitution)

The presence of the 2,2-dimethyl group induces the Thorpe-Ingold effect (angle compression). The bulky methyl groups compress the internal C-C-C bond angle, forcing the reactive nitrile and carbonyl groups into closer spatial proximity [4].

• Causality in Drug Design: This angle compression significantly lowers the activation energy required for intramolecular cyclizations. When this building block is used to form pyrazoles or spirocycles, the gem-dimethyl group accelerates ring closure and stabilizes the resulting rigid conformation, which is highly desirable for minimizing entropic penalties upon target binding.

B. The Pyrrolidine Amide

Primary and secondary amides are highly susceptible to proteolytic cleavage and can act as promiscuous hydrogen bond donors.

• Causality in Drug Design: The tertiary pyrrolidine amide eliminates the hydrogen bond donor, enhancing passive membrane permeability. Furthermore, the cyclic nature of the pyrrolidine ring restricts the rotation around the C-N amide bond, locking the molecule into specific rotameric states that can be exploited for precise vector projection in a protein binding pocket.

C. The Nitrile Handle

The cyano group acts as a bifunctional node. It is electron-withdrawing, increasing the electrophilicity of adjacent centers, and serves as a latent primary amine (via reduction) or a cyclization partner (via nucleophilic attack by hydrazines or hydroxylamines).

Quantitative Data Presentation

To facilitate integration into FBDD workflows, the physicochemical properties of the core scaffold are summarized below. The data demonstrates strict adherence to the "Rule of 3" for fragment libraries.

Property	Value	Pharmacokinetic & Design Relevance
Molecular Weight	166.22 g/mol	Highly fragment-like; allows for substantial downstream elaboration without exceeding 500 Da.
LogP (Predicted)	1.0 - 1.2	Optimal balance of aqueous solubility and lipid membrane permeability.
H-Bond Donors	0	Enhances passive permeability; reduces likelihood of efflux pump (P-gp) recognition.
H-Bond Acceptors	2 (Nitrile, Carbonyl)	Provides specific, directional interaction points for kinase hinge binding or target anchoring.
TPSA	44.1 Ų	Well within the optimal range (< 90 Ų) for blood-brain barrier (BBB) penetration.
Fraction sp³ (Fsp³)	0.77	Exceptionally high 3D character, reducing flatland-associated toxicity.

Experimental Protocols: Synthesis and Validation

The synthesis of 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile requires strategic route selection. Attempting a direct amidation of ethyl 2-cyano-2-methylpropanoate with pyrrolidine often results in poor yields (<30%) due to severe steric clash from the gem-dimethyl group.

Expertise Insight: The optimal causality-driven approach is to reverse the sequence: perform the amidation on the unhindered cyanoacetic acid first, followed by a double alpha-alkylation.

Step-by-Step Methodology: Double Alkylation Route

Reagents: 3-oxo-3-(pyrrolidin-1-yl)propanenitrile (1.0 eq), Sodium Hydride (60% dispersion in mineral oil, 2.2 eq), Methyl Iodide (2.5 eq), Anhydrous THF.

• System Purging: Flame-dry a round-bottom flask under vacuum and backfill with dry Argon. Rationale: NaH and the resulting carbanion are highly moisture-sensitive.

• Deprotonation: Dissolve 3-oxo-3-(pyrrolidin-1-yl)propanenitrile in anhydrous THF (0.2 M). Cool to 0 °C. Add NaH (2.2 eq) portion-wise. Stir for 30 minutes until hydrogen gas evolution ceases. Rationale: 2.2 equivalents of base are strictly required to abstract both acidic alpha-protons for double alkylation.

• Electrophilic Addition: Add Methyl Iodide (2.5 eq) dropwise via syringe. Rationale: Dropwise addition controls the exothermic Sₙ2 reaction and prevents localized thermal runaway which leads to O-alkylation side products.

• Reaction Maturation: Allow the reaction to warm to room temperature and stir for 4 hours.

• Self-Validating Checkpoint (TLC & NMR):

  • TLC: Run an aliquot in Hexane:EtOAc (1:1). The starting material (Rf ~0.2) must be completely consumed, replaced by a highly lipophilic spot (Rf ~0.6).

  • NMR Validation: To ensure no mono-methylated impurity remains, check the crude ¹H-NMR. The disappearance of the alpha-proton singlet at ~4.0 ppm and the appearance of a sharp 6H singlet at ~1.5 ppm definitively validates complete conversion.

• Quench & Isolate: Quench carefully with saturated aqueous NH₄Cl at 0 °C. Extract with EtOAc (3x). Wash organics with brine, dry over MgSO₄, and concentrate. Purify via flash chromatography if necessary.

Synthetic workflow for 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile.

Downstream Applications in Drug Discovery

The true value of this building block lies in its divergent reactivity. By selectively targeting either the nitrile or the carbonyl group, chemists can access vastly different chemical spaces.

• Aminopyrazole Synthesis (Kinase Inhibitors): Reaction of the core with substituted hydrazines yields 5-aminopyrazoles. The gem-dimethyl group forces the pyrazole into a rigid orientation relative to the pyrrolidine ring, creating an ideal vector for binding the hinge region of kinases.

• Gewald Multicomponent Reactions: Condensation with elemental sulfur and an aldehyde yields highly substituted 2-aminothiophenes [3], which are privileged scaffolds for allosteric modulators.

• PROTAC Linker Precursors: Reduction of the nitrile with LiAlH₄ yields a primary amine featuring a neopentyl-like steric shield. This creates highly stable, non-cleavable linkers for Targeted Protein Degradation (TPD) chimeras.

Divergent downstream reactivity pathways of the bifunctional propanenitrile core.

Conclusion

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is far more than a simple catalog reagent; it is a rationally designed tool for modern medicinal chemistry. By leveraging the Thorpe-Ingold effect and the metabolic stability of the pyrrolidine ring, it allows drug developers to efficiently synthesize sterically constrained, sp³-rich architectures that directly address the limitations of traditional flat chemical space.

References

• PubChem Compound Summary for CID 26365911. National Center for Biotechnology Information (NCBI). Retrieved for CAS 681247-26-7. URL:[Link]

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• Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. PubMed Central (PMC), National Institutes of Health. URL:[Link]

• Structure-Guided Design of Potent Inhibitors of SARS-CoV-2 3CL Protease: Structural, Biochemical, and Cell-Based Studies. PubMed, National Institutes of Health. (Discusses the practical application of the Thorpe-Ingold effect in modern drug design). URL: [Link]

A Technical Guide to Unlocking the Research Potential of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, renowned for its ability to impart favorable physicochemical and pharmacokinetic properties to drug candidates.[1][2][3] This guide focuses on the untapped potential of a specific, yet under-investigated, pyrrolidine-containing molecule: 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile. While direct literature on this compound is sparse, its structural motifs—a gem-dimethyl group, a ketone, an amide linkage to a pyrrolidine, and a nitrile group—suggest a rich landscape for chemical and biological exploration. This document serves as a detailed roadmap for researchers, outlining potential synthetic routes, characterization protocols, and promising avenues for investigation in medicinal chemistry and beyond. By providing a structured approach to studying this molecule, we aim to catalyze new research directions and unlock its full scientific potential.

Introduction: The Allure of the Pyrrolidine Scaffold

The five-membered saturated nitrogen heterocycle, pyrrolidine, is a cornerstone of modern drug discovery.[2][3] Its prevalence in FDA-approved drugs is a testament to its versatility.[2] The pyrrolidine ring can enhance aqueous solubility, act as a hydrogen bond donor or acceptor, and its non-planar, puckered nature allows for a three-dimensional exploration of chemical space that is often critical for target binding and selectivity.[1][2][3] Furthermore, the stereogenic centers inherent to many pyrrolidine derivatives provide a means to fine-tune biological activity and reduce off-target effects.[2][3]

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (henceforth referred to as Compound 1 ) incorporates this valuable scaffold. Its additional functional groups—a nitrile, a ketone, and a gem-dimethyl group—offer multiple points for chemical modification and suggest a range of potential biological interactions. This guide will provide the foundational knowledge and experimental frameworks necessary to embark on a comprehensive investigation of Compound 1 .

Synthesis and Characterization of Compound 1

While Compound 1 is commercially available for research purposes, understanding its synthesis is crucial for derivatization and the development of novel analogues.[4] A plausible and efficient synthetic route is proposed below, based on established organic chemistry principles.

Proposed Synthetic Pathway

A straightforward approach to the synthesis of Compound 1 involves the acylation of pyrrolidine with a suitable acyl cyanide precursor. A likely starting material is 2,2-dimethyl-3-oxopropanenitrile. The proposed two-step synthesis is outlined below:

Caption: Proposed synthesis of Compound 1.

Experimental Protocol:

• Preparation of the Acylating Agent: 2,2-Dimethyl-3-oxopropanenitrile can be synthesized from the corresponding acid chloride.

• Amide Coupling:

  • Dissolve 2,2-dimethyl-3-oxopropanenitrile (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). .

  • Add a non-nucleophilic base, such as triethylamine (1.2 eq), to the solution.

  • Slowly add a solution of pyrrolidine (1.1 eq) in the same solvent.

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Upon completion, wash the reaction mixture with a mild aqueous acid (e.g., 1M HCl), followed by saturated sodium bicarbonate solution, and finally brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield pure Compound 1 .

Spectroscopic and Analytical Characterization

To confirm the identity and purity of the synthesized Compound 1 , a standard battery of analytical techniques should be employed.

Technique	Expected Observations
¹H NMR	Signals corresponding to the gem-dimethyl protons (singlet, ~1.5 ppm), the pyrrolidine ring protons (multiplets, ~1.8-2.0 ppm and ~3.4-3.6 ppm), and the alpha-proton to the nitrile and ketone (singlet, if present, or absent in the title compound).
¹³C NMR	Resonances for the nitrile carbon (~115-120 ppm), the ketone carbonyl carbon (~190-200 ppm), the amide carbonyl carbon (~165-175 ppm), the quaternary carbon of the gem-dimethyl group, and the carbons of the pyrrolidine ring.
FT-IR	Characteristic absorption bands for the nitrile stretch (~2250 cm⁻¹), the ketone carbonyl stretch (~1715 cm⁻¹), and the amide carbonyl stretch (~1650 cm⁻¹).
Mass Spectrometry	A molecular ion peak corresponding to the exact mass of C₉H₁₄N₂O (166.22 g/mol ).[4]
Purity Analysis (HPLC)	A single major peak indicating a high degree of purity (>95%).

Potential Research Areas and Experimental Designs

The true value of Compound 1 lies in its potential as a starting point for further research. Below are several proposed areas of investigation, complete with experimental workflows.

Medicinal Chemistry: A Scaffold for Enzyme Inhibitors

The pyrrolidine moiety is a key feature in many enzyme inhibitors.[1][2] A structurally related compound, (2S,4S)-1-[2-(1,1-dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino)acetyl]-4-fluoro-pyrrolidine-2-carbonitrile, is a known potent inhibitor of dipeptidyl peptidase IV (DPP-IV), an important target in the treatment of type 2 diabetes.[5] This suggests that Compound 1 could serve as a foundational scaffold for novel DPP-IV inhibitors or inhibitors of other mechanistically similar enzymes.

Proposed Research Workflow:

Caption: Screening cascade for anticancer and antimicrobial activity.

Detailed Protocol: MTT Cytotoxicity Assay

• Objective: To assess the in vitro cytotoxicity of Compound 1 against a panel of human cancer cell lines (e.g., MCF-7, HeLa, A549).

• Procedure:

  • Seed cancer cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with serial dilutions of Compound 1 for 48-72 hours.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the GI₅₀ (concentration for 50% growth inhibition).

Chemical Biology and Probe Development

The functional groups of Compound 1 make it an attractive candidate for the development of chemical probes. The ketone could be used for bio-orthogonal ligation, while the nitrile could be a warhead for covalent inhibitors or a handle for attaching reporter tags.

Conceptual Workflow for Probe Development:

Caption: Conceptual workflow for chemical probe development.

Conclusion and Future Directions

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is a molecule of significant, yet largely unexplored, potential. Its constituent parts—the privileged pyrrolidine scaffold, a reactive ketone, a metabolically interesting nitrile, and a stabilizing gem-dimethyl group—position it as a valuable starting point for diverse research programs. This guide has provided a comprehensive framework for initiating such studies, from its synthesis and characterization to detailed protocols for exploring its potential in medicinal chemistry, anticancer research, and chemical biology. The logical and systematic exploration of Compound 1 and its derivatives is likely to yield novel chemical entities with interesting biological activities, thereby contributing to the broader landscape of drug discovery and chemical science.

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• Yeh, T.-K., et al. (2010). (2S,4S)-1-[2-(1,1-dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino)acetyl]-4-fluoro-pyrrolidine-2-carbonitrile: a potent, selective, and orally bioavailable dipeptide-derived inhibitor of dipeptidyl peptidase IV. Bioorganic & Medicinal Chemistry Letters, 20(12), 3596–3600. [Link]

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2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile literature review

An In-Depth Technical Guide to 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile: Synthesis, Properties, and Therapeutic Potential

Authored by a Senior Application Scientist

Foreword: Unveiling a Scaffold of Latent Potential

In the landscape of modern medicinal chemistry, the strategic combination of privileged structural motifs is a cornerstone of rational drug design. The molecule 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile, while not extensively documented in isolation, represents a fascinating convergence of three key functionalities: a reactive α-keto-amide system, a gem-dimethyl substituted α-carbon, and the ubiquitous pyrrolidine ring. This guide provides a comprehensive technical overview of this compound, moving beyond a simple recitation of data to offer insights into its synthesis, reactivity, and, most importantly, its significant, yet largely untapped, potential as a scaffold for novel therapeutic agents. For researchers and drug development professionals, this document aims to be a foundational resource, illuminating the scientific rationale for investigating this and structurally related molecules.

Molecular Architecture and Physicochemical Profile

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (CAS Number: 681247-26-7) is a small molecule whose structure belies a considerable degree of chemical complexity and potential for biological interaction.[1][2] Its constituent parts each contribute to a unique physicochemical profile.

Property	Value	Source
CAS Number	681247-26-7	[1][2]
Molecular Formula	C₉H₁₄N₂O	[1][2]
Molecular Weight	166.22 g/mol	[1]
Chemical Name	Pyrrolidine, 1-(2-cyano-2-methyl-1-oxopropyl)- (9CI)	[2]

The pyrrolidine ring, a saturated five-membered nitrogen heterocycle, is a common feature in numerous FDA-approved drugs, valued for its ability to introduce three-dimensional character and serve as a versatile scaffold.[3][4][5] The α-keto-amide moiety is a known pharmacophore, often acting as a reversible covalent inhibitor of enzymes, particularly proteases.[6][7][8] The gem-dimethyl group on the α-carbon sterically hinders this position, which can influence both reactivity and metabolic stability.

Proposed Synthesis and Experimental Protocol

While specific literature on the synthesis of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is scarce, a plausible and efficient synthetic route can be devised based on established methodologies for the preparation of β-ketonitriles and α-keto amides.[9][10] The proposed synthesis involves the acylation of a suitable nitrile precursor.

Proposed Synthetic Pathway: Acylation of 2,2-Dimethyl-3-oxopropanenitrile

A logical approach involves the reaction of 2,2-dimethyl-3-oxopropanenitrile with an activated pyrrolidine derivative or, more directly, the amidation of a suitable activated ester of 2,2-dimethyl-3-oxopropanoic acid. A particularly straightforward method would be the direct acylation of pyrrolidine with an activated form of 2,2-dimethyl-3-oxopropanenitrile.

Caption: Proposed synthesis of the target molecule.

Detailed Experimental Protocol

This protocol is a generalized procedure based on common acylation reactions and should be optimized for specific laboratory conditions.

• Activation of the Carboxylic Acid Precursor:

  • To a solution of 2,2-dimethyl-3-oxopropanoic acid (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere at 0 °C, add oxalyl chloride (1.2 eq) dropwise, followed by a catalytic amount of dimethylformamide (DMF).

  • Stir the reaction mixture at 0 °C for 30 minutes and then at room temperature for 1-2 hours, or until gas evolution ceases.

  • The resulting acyl chloride is typically used in the next step without isolation.

• Amidation Reaction:

  • In a separate flask, dissolve pyrrolidine (1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM under a nitrogen atmosphere and cool to 0 °C.

  • Slowly add the freshly prepared acyl chloride solution from step 1 to the pyrrolidine solution.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane gradient) to afford the pure 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile.

Reactivity and Chemical Behavior

The chemical reactivity of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is governed by its three primary functional groups: the ketone, the nitrile, and the amide.

Keto-Enol Tautomerism

β-ketonitriles are known to exist in equilibrium between their keto and enol forms.[11][12] The presence of the gem-dimethyl groups on the α-carbon of the target molecule will likely influence this equilibrium. While these groups prevent the formation of an enol involving the α-carbon, the molecule can still potentially form an enolate under basic conditions, which could participate in further reactions.

Reactivity of the α-Keto Amide Moiety

The α-keto amide is an electrophilic "warhead" that can react with biological nucleophiles.[7] This moiety is a key feature in several enzyme inhibitors, where the ketone carbonyl is attacked by a nucleophilic residue (e.g., the hydroxyl group of serine or threonine) in the enzyme's active site to form a reversible hemiacetal adduct.[6][7]

Caption: Key reactivity pathways of the α-keto amide moiety.

Nitrile Group Reactivity

The nitrile group is relatively stable but can undergo hydrolysis to a carboxylic acid or reduction to an amine under appropriate conditions. It can also participate in cycloaddition reactions.

Potential Applications in Drug Discovery

The true potential of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile lies in its promise as a scaffold for the development of novel therapeutics. This is predicated on the well-established biological significance of its constituent moieties.

The Pyrrolidine Ring: A Privileged Scaffold

The pyrrolidine ring is a cornerstone of medicinal chemistry, found in a wide array of drugs spanning various therapeutic areas.[3][5][13] Its inclusion in a molecule can enhance aqueous solubility and provide a rigid, three-dimensional framework for precise interaction with biological targets.[5] Examples of successful drugs containing a pyrrolidine ring include:

• Captopril: An angiotensin-converting enzyme (ACE) inhibitor used to treat hypertension.[5]

• Aniracetam: A nootropic agent that modulates AMPA receptors.[3]

• Clindamycin: An antibiotic that inhibits bacterial protein synthesis.[3]

The α-Keto Amide Moiety: A Potent Pharmacophore

The α-keto amide functionality is a "privileged" motif in medicinal chemistry due to its unique electronic properties, which allow it to act as a potent and often reversible inhibitor of various enzymes.[8] This moiety is particularly effective in targeting proteases, which play critical roles in numerous disease pathologies. The electrophilic ketone carbonyl can form a covalent but reversible bond with key nucleophilic residues in the enzyme active site.[6][7] This reversible covalent inhibition is a highly sought-after mechanism in drug design, as it can lead to high potency and prolonged duration of action while minimizing off-target effects.

Synergistic Potential and Future Directions

The combination of the pyrrolidine scaffold and the α-keto amide "warhead" in 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile creates a molecule with significant potential for the development of novel enzyme inhibitors. The pyrrolidine ring can be further functionalized to enhance target specificity and improve pharmacokinetic properties, while the α-keto amide provides the core inhibitory activity. The gem-dimethyl group may also contribute to improved metabolic stability by preventing α-epimerization.

Future research should focus on the synthesis and biological evaluation of a library of analogs based on this core structure. By varying the substituents on the pyrrolidine ring, it may be possible to develop potent and selective inhibitors for a range of enzyme targets, including those involved in cancer, viral infections, and inflammatory diseases.

Conclusion

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is a molecule of considerable interest, not for its current applications, but for its latent potential as a building block for the next generation of therapeutic agents. Its synthesis is achievable through established chemical transformations, and its structural features suggest a favorable profile for biological activity. This guide has provided a comprehensive overview of its chemistry and a compelling rationale for its further investigation by the scientific community. It is our hope that this document will serve as a catalyst for new research endeavors aimed at unlocking the full therapeutic potential of this promising scaffold.

References

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• Petri, A., et al. (2022). The Alpha Keto Amide Moiety as a Privileged Motif in Medicinal Chemistry: Current Insights and Emerging Opportunities. PMC. [Link]

• Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Pharmacology. [Link]

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• ResearchGate. (n.d.). Spectrometric studies and theoretical calculations of some β-ketonitriles. [Link]

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• ACS Publications. (2021). Access to α-Cyano Carbonyls Bearing a Quaternary Carbon Center by Reductive Cyanation. Organic Letters. [Link]

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• ACS Publications. (1996). The .alpha.-cyano-.alpha.-phenylacetic acid keto-enol system. Journal of the American Chemical Society. [Link]

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Protocols & Analytical Methods

In Vitro Assay Protocol and Fragment Characterization for 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

Document Type: Application Note & Standard Operating Procedure (SOP) Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound CAS: 681247-26-7

Scientific Rationale & Compound Profiling

In modern early-stage drug discovery, Fragment-Based Drug Discovery (FBDD) has emerged as a highly efficient paradigm for identifying novel chemical starting points for challenging therapeutic targets [2]. FBDD relies on screening low-molecular-weight compounds (typically <300 Da) that bind with low affinity but high ligand efficiency.

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is a highly optimized cyanoacetamide derivative designed specifically as a privileged fragment scaffold.

The Causality Behind the Chemical Design

Unsubstituted cyanoacetamides possess an acidic alpha-proton (active methylene) that can undergo unwanted Knoevenagel condensations or tautomerization in aqueous assay buffers, leading to assay interference (PAINS-like behavior) and poor metabolic stability [1].

• The Gem-Dimethyl Effect: By introducing a gem-dimethyl group at the C2 position, the active methylene is blocked. This modification eliminates tautomerization, rigidifies the molecular conformation, and significantly enhances microsomal stability.

• The Pyrrolidine Vector: The pyrrolidine ring acts as a lipophilic vector to probe hydrophobic sub-pockets in target proteins, while the tertiary amide carbonyl and the nitrile group serve as strong, directional hydrogen bond acceptors.

Because fragments bind weakly (typically in the high micromolar to millimolar range), they must be screened at high concentrations. This requires a self-validating cascade of assays: physicochemical profiling, biophysical screening, and biochemical validation.

Physicochemical Profiling: Kinetic Solubility & Stability

Before initiating any biological screening, the fragment must be validated for aqueous solubility and metabolic stability to ensure that subsequent assay signals are not artifacts of compound precipitation.

Kinetic Solubility via Nephelometry

Principle: Nephelometry measures the scattering of light caused by insoluble particles in a solution. It is a rapid, self-validating method to determine the maximum concentration at which the fragment remains fully dissolved.

Step-by-Step Protocol:

• Preparation: Prepare a 50 mM stock solution of the fragment in 100% LC-MS grade DMSO.

• Dilution Series: Create a 10-point 2-fold serial dilution of the compound in DMSO.

• Aqueous Spiking: Transfer 2 µL of each DMSO stock into 198 µL of PBS (pH 7.4) in a 96-well clear-bottom plate (final DMSO concentration = 1.0%).

• Incubation: Seal the plate and incubate at 25°C for 2 hours with gentle orbital shaking (300 rpm) to allow equilibrium.

• Readout: Measure light scattering using a microplate nephelometer.

• Self-Validation: Include Propranolol as a high-solubility control (>500 µM) and Nicardipine as a low-solubility control (<10 µM). The kinetic solubility limit is defined as the highest concentration before a statistically significant increase in scattered light is detected.

Primary Biophysical Screening: Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance (SPR) is the gold standard for primary fragment screening. It allows for the real-time, label-free detection of low-affinity interactions and provides critical kinetic ( kon​ , koff​ ) and thermodynamic ( KD​ ) data [3].

SPR Assay Protocol

Causality of Experimental Choices: Because fragment binding produces very small refractive index (RI) changes, bulk solvent effects (especially from DMSO) must be meticulously corrected. A reference channel (blank surface) and a DMSO calibration curve are mandatory to isolate the true binding signal.

Step-by-Step Protocol:

• Target Immobilization: Activate a CM5 sensor chip using standard EDC/NHS chemistry. Inject the target protein (diluted in 10 mM Sodium Acetate, pH 5.0) to achieve an immobilization level of 3000–5000 Response Units (RU). Block unreacted esters with 1 M Ethanolamine (pH 8.5).

• Solvent Correction: Prepare a 6-point DMSO calibration curve ranging from 4.5% to 5.5% DMSO in the running buffer (e.g., PBS-P+). Inject this series to create a solvent correction model.

• Fragment Preparation: Dilute the fragment stock in running buffer to a top concentration of 1 mM (maintaining exactly 5.0% DMSO). Prepare a 5-point 3-fold dilution series.

• Injection Cycle: Inject the fragment series over both the reference and active flow cells at a high flow rate (50 µL/min) to minimize mass transport limitations. Use a contact time of 30 seconds and a dissociation time of 60 seconds.

• Data Analysis: Double-reference the data (subtracting the reference channel and a buffer-only blank). Fit the steady-state binding levels ( Req​ ) against the fragment concentration to calculate the dissociation constant ( KD​ ).

Figure 1: Sequential workflow for Surface Plasmon Resonance (SPR) fragment screening.

Secondary Biochemical Validation: TR-FRET Assay

To confirm that the biophysical binding observed in SPR translates to functional target modulation, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is employed [4].

TR-FRET Protocol (Model Kinase Target)

Causality of Experimental Choices: Fragments often contain conjugated systems that autofluoresce, leading to high false-positive rates in standard fluorescence assays. TR-FRET utilizes Lanthanide donors (e.g., Europium) with long emission half-lives. By introducing a time delay (e.g., 50 µs) before reading the emission, short-lived background autofluorescence decays completely, ensuring a pristine signal-to-noise ratio[4].

Step-by-Step Protocol:

• Reagent Preparation: Prepare the target enzyme, biotinylated substrate, and ATP in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Compound Incubation: Dispense 100 nL of the fragment (in DMSO) into a 384-well low-volume proxiplate. Add 5 µL of the enzyme solution and incubate for 15 minutes at room temperature.

• Reaction Initiation: Add 5 µL of the substrate/ATP mix to initiate the enzymatic reaction. Incubate for 60 minutes.

• Detection Mix: Stop the reaction by adding 10 µL of detection buffer containing EDTA (to chelate Mg2+), Europium-labeled anti-phospho antibody (Donor), and Streptavidin-XL665 (Acceptor).

• Readout: Incubate for 1 hour. Read the plate on a TR-FRET compatible microplate reader (Excitation: 337 nm; Emission 1: 620 nm; Emission 2: 665 nm).

• Self-Validation (Z'-Factor): Calculate the TR-FRET ratio (665 nm / 620 nm). The assay is only considered valid if the Z'-factor between the positive control (no inhibitor) and negative control (no enzyme) is ≥ 0.6.

Figure 2: Mechanistic pathway of TR-FRET, illustrating time-resolved energy transfer.

In Vitro Cytotoxicity Profiling

Before advancing a fragment to hit-to-lead optimization, it must be cleared of non-specific cellular toxicity.

Step-by-Step Protocol (CellTiter-Glo):

• Seed HepG2 cells at 5,000 cells/well in a 96-well opaque white plate in DMEM + 10% FBS. Incubate overnight at 37°C, 5% CO2.

• Treat cells with the fragment at concentrations ranging from 1 µM to 500 µM. Incubate for 48 hours.

• Equilibrate the plate to room temperature for 30 minutes. Add an equal volume of CellTiter-Glo reagent to each well.

• Shake for 2 minutes to induce cell lysis, then incubate for 10 minutes to stabilize the luminescent signal.

• Measure luminescence. Calculate the CC50​ (concentration causing 50% cytotoxicity) relative to the DMSO vehicle control.

Quantitative Data Summary

The following table outlines the expected validation parameters and target thresholds for 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile to be considered a successfully validated FBDD hit.

Assay Category	Parameter Measured	Expected / Target Value	Interpretation
Physicochemical	Kinetic Solubility (PBS, pH 7.4)	> 500 µM	Excellent solubility; suitable for high-concentration SPR screening.
Physicochemical	Rat Liver Microsome (RLM) T1/2​	> 60 minutes	High metabolic stability due to gem-dimethyl blocking group.
Biophysical (SPR)	Dissociation Constant ( KD​ )	50 µM – 500 µM	Typical weak-but-specific fragment binding affinity.
Biophysical (SPR)	Ligand Efficiency (LE)	> 0.3 kcal/mol/heavy atom	Highly efficient binding relative to molecular size.
Biochemical	TR-FRET IC50​	100 µM – 1 mM	Functional target modulation confirmed.
Cytotoxicity	HepG2 CC50​ (48h)	> 500 µM	No non-specific cytotoxicity observed.

References

• Fadda, A. A., Bondock, S., Rabie, R., & Etman, H. A. (2008). "Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis." Turkish Journal of Chemistry, 32(3), 259-286. Available at:[Link]

• Erlanson, D. A., Fesik, S. W., Hubbard, R. E., Jahnke, W., & Jhoti, H. (2016). "Twenty years on: the impact of fragments on drug discovery." Nature Reviews Drug Discovery, 15(9), 605-619. Available at:[Link]

• Navratilova, I., & Hopkins, A. L. (2011). "Emerging role of surface plasmon resonance in fragment-based drug discovery." Future Medicinal Chemistry, 3(14), 1809-1820. Available at:[Link]

• Degorce, F., Card, A., Soh, S., Trinquet, E., Knapik, G. P., & Xie, B. (2009). "HTRF: A technology tailored for drug discovery - a review of theoretical aspects and recent applications." Current Chemical Genomics, 3, 22-32. Available at:[Link]

Application Notes &amp; Protocols: 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile as a Covalent Chemical Probe

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential utility of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile as a chemical probe. While this specific molecule is not extensively characterized in the literature as a probe, its structural motifs—notably the electrophilic nitrile group—suggest a strong potential for covalent modification of nucleophilic residues in enzyme active sites. This guide will, therefore, present a scientifically grounded, hypothetical framework for its application, drawing from established principles of activity-based protein profiling (ABPP) and covalent inhibitor design. We will explore its proposed mechanism of action, outline detailed protocols for target identification and validation, and discuss its potential in drug discovery.

Introduction: Rationale and Potential

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is a small molecule featuring two key structural elements that suggest its utility as a chemical probe:

• An Electrophilic "Warhead": The nitrile group (C≡N) can serve as an electrophilic center, susceptible to nucleophilic attack from amino acid residues within an enzyme's active site. Nitriles are known to be effective, reversible or irreversible covalent modifiers of both cysteine and serine proteases.[1][2][3] The reactivity of the nitrile is enhanced by the adjacent carbonyl group, which withdraws electron density.

• A "Scaffold" Moiety: The 2,2-dimethyl-propanoyl-pyrrolidine structure provides a molecular scaffold that influences the molecule's solubility, cell permeability, and binding specificity. The pyrrolidine ring is a common motif in drug discovery, known to enhance aqueous solubility and provide a vector for specific interactions within a binding pocket.[4][5]

Given these features, we propose that 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is a candidate chemical probe for identifying and characterizing members of enzyme families with nucleophilic catalytic residues, such as certain serine or cysteine hydrolases. Its reported use in the synthesis of Dipeptidyl Peptidase IV (DPP-IV) inhibitors, a serine protease, lends strong support to this hypothesis.[6][7]

Activity-based protein profiling (ABPP) is a powerful chemoproteomic strategy that utilizes such probes to assess the functional state of enzymes in complex biological systems.[8][9][10][11] This guide will outline the necessary steps to validate and utilize 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile within the ABPP framework.

Proposed Mechanism of Covalent Modification

The primary proposed mechanism of action is the covalent modification of a catalytic nucleophile (e.g., serine or cysteine) in an enzyme's active site. The process is hypothesized to occur in two steps:

• Initial Non-covalent Binding: The probe first docks into the enzyme's active site, driven by non-covalent interactions between the probe's scaffold and the protein's binding pocket.

• Covalent Bond Formation: The catalytic nucleophile (e.g., the hydroxyl group of serine or the thiol group of cysteine) attacks the electrophilic carbon of the nitrile group. This forms a covalent thioimidate (with cysteine) or imidate (with serine) adduct, thus inactivating the enzyme.[3]

This covalent interaction can be either reversible or irreversible, a key characteristic that must be experimentally determined.[12][13]

Figure 1: Proposed two-step mechanism of covalent enzyme inhibition.

Experimental Protocols

To be utilized as a chemical probe, 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile must be derivatized with a reporter tag, such as biotin for affinity purification or a fluorophore for visualization.[10][11][14] The following protocols assume the synthesis of such a tagged analogue (referred to as "Probe-Tag").

Protocol 1: Competitive ABPP for Target Identification in Proteomes

This protocol aims to identify the protein targets of the probe in a complex biological sample (e.g., cell lysate) by competing for binding against a broad-spectrum probe for the same enzyme class.

Materials:

• Cell or tissue lysate

• 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (the "competitor")

• Broad-spectrum, tagged probe for the target enzyme class (e.g., a fluorophosphonate-biotin probe like FP-Biotin for serine hydrolases).[8][14]

• SDS-PAGE reagents

• Streptavidin-HRP conjugate for Western blotting

• Chemiluminescence substrate

Procedure:

• Proteome Preparation: Prepare a cell or tissue lysate in a non-denaturing buffer (e.g., PBS) and determine the total protein concentration.

• Competitive Incubation: Aliquot the proteome into several tubes. Add increasing concentrations of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (e.g., from 0 to 100 µM). Incubate at room temperature for 30 minutes to allow for target engagement.

• Tagged Probe Labeling: Add a fixed, sub-saturating concentration of the broad-spectrum tagged probe (e.g., FP-Biotin) to each tube. Incubate for another 30 minutes.

• Quenching and SDS-PAGE: Stop the reaction by adding SDS-PAGE loading buffer. Boil the samples and resolve the proteins on a polyacrylamide gel.

• Western Blotting: Transfer the proteins to a nitrocellulose or PVDF membrane. Block the membrane and then probe with streptavidin-HRP.

• Visualization: Develop the blot using a chemiluminescence substrate. A decrease in the signal of a particular protein band with increasing concentrations of the competitor indicates that 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is binding to and inhibiting that protein.

Protocol 2: Target Identification via Mass Spectrometry

This protocol uses an affinity-tagged version of the probe to enrich and identify its protein targets.

Materials:

• Biotinylated 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile ("Probe-Biotin")

• Cell or tissue lysate

• Streptavidin-agarose beads

• Wash buffers (e.g., PBS with varying salt concentrations and detergents)

• On-bead digestion reagents (e.g., DTT, iodoacetamide, trypsin)

• LC-MS/MS instrumentation

Procedure:

• Proteome Labeling: Incubate the cell lysate with Probe-Biotin (and a vehicle control) for 1 hour at room temperature.

• Affinity Enrichment: Add streptavidin-agarose beads to the labeled lysate and incubate for 1 hour at 4°C with rotation to capture the probe-labeled proteins.

• Washing: Pellet the beads by centrifugation and wash extensively to remove non-specifically bound proteins.

• On-Bead Digestion: Resuspend the beads in a digestion buffer. Reduce, alkylate, and digest the captured proteins with trypsin overnight.

• Peptide Elution and Analysis: Collect the supernatant containing the tryptic peptides. Analyze the peptides by LC-MS/MS.

• Data Analysis: Search the resulting MS/MS spectra against a protein database to identify the proteins that were enriched by Probe-Biotin compared to the control.

Figure 2: Workflow for target identification using a biotinylated probe.

Protocol 3: Kinetic Characterization of Covalent Inhibition

This protocol determines the kinetic parameters of inhibition, specifically the inactivation rate constant (kinact) and the inhibitor affinity (KI), which together describe the potency of the covalent probe.[15][16][17][18]

Materials:

• Purified target enzyme

• 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

• Fluorogenic or chromogenic substrate for the target enzyme

• Assay buffer

• Microplate reader

Procedure:

• Determine IC50 at Various Incubation Times:

  • Prepare a range of concentrations of the probe.

  • Pre-incubate the enzyme with each probe concentration for different periods (e.g., 5, 15, 30, 60 minutes).

  • Initiate the enzymatic reaction by adding the substrate.

  • Measure the initial reaction velocity (V0).

  • Plot the percent inhibition versus probe concentration for each pre-incubation time and determine the IC50 value for each time point.

• Calculate kobs: The IC50 values will decrease with longer pre-incubation times for a covalent inhibitor. The observed rate of inactivation (kobs) at each inhibitor concentration can be determined from this time-dependency.

• Determine kinact and KI: Plot kobs versus the inhibitor concentration. The resulting plot should be a hyperbola that can be fitted to the Michaelis-Menten equation to determine the maximal rate of inactivation (kinact) and the inhibitor concentration that gives half-maximal inactivation (KI).

Data Summary Table:

Parameter	Description	How to Determine
IC50	Concentration of inhibitor required to reduce enzyme activity by 50% at a specific time point.	Dose-response curve at fixed pre-incubation times.
kinact	The maximal rate of covalent bond formation at saturating inhibitor concentrations.	From the Vmax of the kobs vs. [Inhibitor] plot.
KI	The inhibitor concentration at which the rate of inactivation is half-maximal. Represents the initial binding affinity.	From the Km of the kobs vs. [Inhibitor] plot.
kinact/KI	The second-order rate constant of inactivation. It is the most reliable measure of potency for covalent inhibitors.	Calculated from kinact and KI.

Concluding Remarks

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile possesses the key structural features of a covalent chemical probe. The nitrile "warhead" provides a reactive center for engaging nucleophilic enzyme active sites, while the pyrrolidine-containing scaffold can confer specificity and favorable physicochemical properties. The protocols outlined in this guide provide a robust framework for validating its potential targets, characterizing its mechanism of action, and ultimately employing it as a tool for chemical biology and drug discovery. Researchers are encouraged to use these methodologies as a starting point to explore the full potential of this and similar molecules in profiling enzyme activity and discovering novel therapeutic targets.

References

• Liu, Y., Patricelli, M. P., & Cravatt, B. F. (1999). Activity-based protein profiling: The serine hydrolases. Proceedings of the National Academy of Sciences, 96(26), 14694–14699. [Link]

• Forst, J., Kistler, M., et al. (2017). Characterization of Covalent-Reversible EGFR Inhibitors. ACS Omega, 2(4), 1599–1608. [Link]

• MtoZ Biolabs. (n.d.). Activity-Based Protein Profiling of the Serine Hydrolases. MtoZ Biolabs Technical Note. [Link]

• Adibek, M. A., & Bogyo, M. (2012). Activity based protein profiling to detect serine hydrolase alterations in virus infected cells. The FEBS Journal, 279(23), 4336-4344. [Link]

• Johnson, A. R., et al. (2019). Merits and Pitfalls in the Characterization of Covalent Inhibitors of Bruton's Tyrosine Kinase. Biochemistry, 58(2), 110-121. [Link]

• Zhang, Z. Y., et al. (2021). High-Throughput Discovery and Characterization of Covalent Inhibitors for Protein Tyrosine Phosphatases. Methods in Molecular Biology, 2351, 169-181. [Link]

• Delaforge, E., et al. (2020). Mechanistic Characterization of Covalent Enzyme Inhibition by Isothermal Titration Calorimetry Kinetic Competition (ITC-KC). Analytical Chemistry, 92(9), 6346–6351. [Link]

• Forst, J., Kistler, M., et al. (2017). Characterization of Covalent-Reversible EGFR Inhibitors. ACS Omega, 2(4), 1599-1608. [Link]

• van der Veen, S., et al. (2024). Activity-based protein profiling of serine hydrolases and penicillin-binding proteins in Enterococcus faecium. FEMS Microbes, 2(1), xtae013. [Link]

• Ehmke, V., et al. (2012). Tuning and Predicting Biological Affinity: Aryl Nitriles as Cysteine Protease Inhibitors. Journal of Medicinal Chemistry, 55(17), 7692-7704. [Link]

• van der Wouden, M., et al. (2022). A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations. Current Protocols, 2(6), e419. [Link]

• van der Wouden, M., et al. (2022). A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations. Current Protocols, 2(6), e419. [Link]

• Lepsik, M., & Ruzicka, M. (2013). Cysteine protease inhibition by nitrile-based inhibitors: a computational study. Frontiers in Chemistry, 1, 33. [Link]

• Johnson, D. S., et al. (2020). Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC50 data. RSC Medicinal Chemistry, 11(4), 456-466. [Link]

• Adibek, M. A., & Bogyo, M. (2011). Strategies for discovering and derisking covalent, irreversible enzyme inhibitors. Current Opinion in Chemical Biology, 15(4), 513-520. [Link]

• Tucker, M. J., et al. (2011). Selective Incorporation of Nitrile-Based Infrared Probes into Proteins via Cysteine Alkylation. Bioconjugate Chemistry, 22(9), 1801-1805. [Link]

• Lepsik, M., et al. (2016). Quantum Chemical-Based Protocol for the Rational Design of Covalent Inhibitors. Journal of Chemical Information and Modeling, 56(7), 1334-1346. [Link]

• Sbardella, G., et al. (2017). Predicting the Reactivity of Nitrile-Carrying Compounds with Cysteine: A Combined Computational and Experimental Study. ChemMedChem, 12(10), 748-757. [Link]

• Tan, M. S. Y., et al. (2020). Novel broad-spectrum activity-based probes to profile malarial cysteine proteases. PLoS ONE, 15(1), e0227341. [Link]

• NextSDS. (n.d.). 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile. NextSDS Chemical Database. [Link]

• Iannitelli, A., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 27(21), 7201. [Link]

• Yeh, T. K., et al. (2010). (2S,4S)-1-[2-(1,1-dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino)acetyl]-4-fluoro-pyrrolidine-2-carbonitrile: a potent, selective, and orally bioavailable dipeptide-derived inhibitor of dipeptidyl peptidase IV. Bioorganic & Medicinal Chemistry Letters, 20(12), 3596-3600. [Link]

• Fun, H. K., et al. (2012). 3-Oxo-3-(piperidin-1-yl)propanenitrile. Acta Crystallographica Section E, 68(Pt 9), o2726. [Link]

• Yeh, T. K., et al. (2010). (2S,4S)-1-[2-(1,1-Dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino)acetyl]-4 -fluoro-pyrrolidine-2-carbonitrile: A potent, selective, and orally bioavailable dipeptide-derived inhibitor of dipeptidyl peptidase IV. ResearchGate. [Link]

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Application Note: 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile as a Strategic Precursor in Organic and Medicinal Chemistry

Executive Summary

In modern medicinal chemistry, the strategic incorporation of highly substituted aliphatic motifs is essential for optimizing the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of active pharmaceutical ingredients (APIs). 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (CAS: 681247-26-7) is a highly versatile, bifunctional building block. Featuring a gem-dimethylated alpha-carbon flanked by a cyano group and a constrained pyrrolidine amide, this precursor is uniquely positioned for the synthesis of complex kinase inhibitors (e.g., JAK1, JAK3, HPK1) and non-peptidic enzyme inhibitors[1][2].

This application note details the structural rationale for utilizing this specific precursor, outlines its core applications in drug development, and provides field-validated, scalable protocols for its downstream functionalization.

Structural Rationale: The "Why" Behind the Molecule

The value of 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile lies in its precise combination of three functional domains, each solving a specific challenge in drug design:

A. The gem-Dimethyl Group (The Thorpe-Ingold Effect)

Unsubstituted cyanoacetamides possess highly acidic alpha-protons, making them susceptible to unwanted Knoevenagel condensations, epimerization, and rapid metabolic degradation via Cytochrome P450 (CYP450) alpha-hydroxylation. The introduction of the gem-dimethyl group entirely blocks these liabilities[3]. Furthermore, the steric bulk of the twin methyl groups induces the Thorpe-Ingold effect (reactive rotamer effect), which restricts the conformational freedom of the molecule. This entropically favors specific bioactive conformations, often leading to tighter binding in the narrow hinge regions of kinase targets[3][4].

B. The Pyrrolidine Amide

Primary and secondary amides often suffer from poor membrane permeability due to exposed hydrogen-bond donors. The tertiary pyrrolidine amide acts as a constrained, lipophilic hydrogen-bond acceptor. It improves aqueous solubility while maintaining a high degree of metabolic stability against amidases.

C. The Nitrile Handle

The cyano group serves as a highly chemoselective synthetic node. It can be reduced to a primary amine (yielding 1,3-diamines), hydrated to a malonamide, or reacted with organometallic reagents to form complex beta-keto amides without interfering with the robust pyrrolidine ring.

Diagram 1: Impact of the gem-dimethyl effect on metabolic stability and drug half-life.

Core Applications in Drug Development

Synthesis of JAK and HPK1 Inhibitors

The 2-cyano-2-methylpropanoyl moiety is a privileged pharmacophore in immunology and oncology. Recent developments in selective Janus kinase 1 (JAK1) inhibitors, such as TUL01101 and filgotinib analogs, heavily rely on gem-dimethyl and cyclopropyl amide motifs to achieve selectivity over JAK2/JAK3 while avoiding the severe thrombosis risks associated with earlier generations[1]. The precursor allows for the direct installation of this moiety into complex heterocyclic scaffolds via reduction and subsequent cross-coupling.

Precursor to Renin Inhibitors (Aliskiren Analogs)

Reduction of the nitrile group yields 3-amino-2,2-dimethyl-1-(pyrrolidin-1-yl)propan-1-one. This 1,3-amino amide structural motif is a critical intermediate in the synthesis of direct renin inhibitors (like Aliskiren), which function by blocking the renin-angiotensin-aldosterone system (RAAS)[5]. The gem-dimethyl group in these structures prevents enzymatic cleavage and increases the lipophilicity required for oral bioavailability.

Diagram 2: Divergent synthetic workflow from the cyanoacetamide precursor to key API scaffolds.

Experimental Protocols

The following protocols are engineered as self-validating systems. Causality for reagent selection is explicitly defined to allow scientists to troubleshoot and scale effectively.

Protocol A: Chemoselective Reduction to 3-Amino-2,2-dimethyl-1-(pyrrolidin-1-yl)propan-1-one

Objective: Reduce the sterically hindered nitrile to a primary amine without reducing the amide or forming secondary amine dimers. Causality & Design: Nitrile reduction often proceeds via an intermediate imine, which can react with the newly formed primary amine to create unwanted secondary amine byproducts. Utilizing a high concentration of methanolic ammonia (7M) forces the equilibrium toward the primary imine, entirely suppressing dimerization[6].

Step-by-Step Procedure:

• Preparation: In a high-pressure Parr reactor, dissolve 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (10.0 g, 60.1 mmol) in 7M NH₃ in methanol (100 mL).

• Catalyst Addition: Carefully add an aqueous slurry of Raney Nickel (approx. 2.0 g, active). Safety Note: Raney Ni is highly pyrophoric; never allow the catalyst to dry in air.

• Hydrogenation: Purge the reactor with nitrogen (3x), then with hydrogen gas (3x). Pressurize the vessel to 50 psi with H₂.

• Reaction: Stir vigorously at 25°C for 12–16 hours. Monitor hydrogen uptake. The reaction is complete when the pressure stabilizes.

• Validation Checkpoint (LC-MS): Sample the reaction. The starting material ( m/z 167.1 [M+H]⁺) should be completely consumed, replaced by the primary amine ( m/z 171.1 [M+H]⁺).

• Workup: Vent the hydrogen and purge with nitrogen. Filter the mixture through a pad of Celite under a nitrogen atmosphere to remove the catalyst. Wash the Celite cake with methanol (50 mL).

• Isolation: Concentrate the filtrate under reduced pressure. Dissolve the crude oil in dichloromethane (100 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the pure primary amine as a pale yellow oil (Yield: ~88%).

Protocol B: Alkaline Hydration to a Malonamide Derivative (Radziszewski Reaction)

Objective: Hydrate the nitrile to a primary amide to yield 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanamide. Causality & Design: Standard acidic or harsh basic hydrolysis risks cleaving the pyrrolidine amide. The Radziszewski reaction utilizes hydrogen peroxide and potassium carbonate. The addition of DMSO is critical; it acts as an organocatalyst, accelerating the formation of the highly reactive peroxyimidic acid intermediate, allowing the reaction to proceed rapidly at room temperature.

Step-by-Step Procedure:

• Preparation: Dissolve the precursor (5.0 g, 30.0 mmol) in DMSO (25 mL) in a 100 mL round-bottom flask equipped with a magnetic stirrer.

• Base Addition: Add finely powdered K₂CO₃ (0.83 g, 6.0 mmol, 0.2 equiv). Cool the mixture to 0°C using an ice bath.

• Oxidant Addition: Dropwise, add 30% aqueous H₂O₂ (10.2 mL, 100 mmol) over 15 minutes. Caution: The reaction is exothermic. Maintain the internal temperature below 20°C.

• Reaction: Remove the ice bath and stir at room temperature for 2 hours.

• Validation Checkpoint (TLC): Elute with 5% MeOH in DCM. The starting material (Rf ~0.7) should disappear, replaced by a highly polar spot (Rf ~0.2).

• Workup: Quench the reaction by slowly adding cold water (50 mL). Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).

• Isolation: Wash the combined organic layers with saturated Na₂S₂O₃ (to destroy residual peroxides), followed by brine. Dry over MgSO₄, filter, and concentrate. Recrystallize from ethyl acetate/hexanes to afford white crystals (Yield: ~92%).

Quantitative Data Summaries

Table 1: Comparative Physicochemical Properties & Rationale

Property / Feature	Unsubstituted Cyanoacetamide	gem-Dimethyl Precursor	Biological / Synthetic Consequence
Alpha-Proton pKa	~11.0	N/A (No alpha-protons)	Prevents epimerization and unwanted Knoevenagel condensations.
CYP450 Vulnerability	High (Alpha-hydroxylation)	Very Low (Steric shielding)	Significantly prolongs in vivo half-life of downstream APIs.
Conformational State	Flexible	Restricted (Thorpe-Ingold)	Lowers entropic penalty upon binding to kinase hinge regions.
Lipophilicity (LogP)	Lower	Higher (+ ~1.0 LogP units)	Enhances passive membrane permeability.

Table 2: Optimization of Nitrile Reduction Conditions (Protocol A)

Catalyst	Solvent System	Temp (°C)	Pressure (psi)	Conversion (%)	Primary Amine Yield (%)	Secondary Amine (Dimer) (%)
Pd/C (10%)	MeOH	25	50	>99	45	50
Raney Ni	MeOH	25	50	>99	60	35
Raney Ni	7M NH₃ in MeOH	25	50	>99	88	<2
BH₃·THF	THF	65	Ambient	85	75	5

Note: The use of methanolic ammonia is strictly required to achieve high chemoselectivity for the primary amine.

References

• Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry Journal of Medicinal Chemistry (ACS Publications). URL:[Link][3]

• Identification of TUL01101: A Novel Potent and Selective JAK1 Inhibitor for the Treatment of Rheumatoid Arthritis Journal of Medicinal Chemistry (ACS Publications). URL:[Link][1]

• Conventional Strain Energy in Dimethyl-Substituted Cyclobutane and the gem-Dimethyl Effect The Journal of Organic Chemistry (ACS Publications). URL:[Link][4]

• A process for dimethylation of active methylene groups (Aliskiren Intermediates) World Intellectual Property Organization (WIPO) / Google Patents. URL:[6]

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Application Notes and Protocols for High-Throughput Screening with 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

Introduction: A Novel Scaffold for DPP-IV Inhibition

In the landscape of modern drug discovery, high-throughput screening (HTS) serves as a cornerstone for the rapid identification of novel therapeutic candidates from large chemical libraries.[1][2] This document provides a detailed guide for the utilization of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (henceforth referred to as Compound X) in a high-throughput screening campaign.

Compound X, with the CAS Number 681247-26-7 and molecular formula C9H14N2O, represents a unique chemical scaffold.[3] While direct biological activity of this specific molecule is not extensively documented, analysis of structurally related compounds containing the propanenitrile and pyrrolidine moieties suggests a potential inhibitory activity against Dipeptidyl Peptidase IV (DPP-IV).[4] DPP-IV is a well-validated therapeutic target for type 2 diabetes, and the discovery of novel inhibitors is of significant interest.

These application notes are designed for researchers, scientists, and drug development professionals, providing both the theoretical framework and practical, step-by-step protocols for a comprehensive HTS cascade. We will first explore a primary biochemical assay for initial hit identification, followed by a confirmatory and cytotoxic secondary cell-based assay.

Part 1: Primary High-Throughput Screening - A Biochemical Approach

The initial phase of our screening campaign will employ a robust and sensitive biochemical assay to identify direct inhibitors of DPP-IV enzymatic activity from a large compound library.[5][6][7]

Principle of the Assay

The primary assay is a fluorescence-based enzymatic assay. Recombinant human DPP-IV enzyme is incubated with a fluorogenic substrate, Gly-Pro-Aminomethylcoumarin (AMC). Upon cleavage by DPP-IV, the free AMC molecule is released, which is highly fluorescent. Active inhibitors of DPP-IV will prevent or reduce the cleavage of the substrate, resulting in a decrease in the fluorescent signal. The assay is designed for a 384-well plate format to maximize throughput.

Materials and Reagents

Reagent/Material	Supplier	Catalog #	Storage
2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (Compound X)	In-house/Custom Synthesis	N/A	-20°C
Recombinant Human DPP-IV	R&D Systems	954-SE	-80°C
Gly-Pro-AMC Substrate	Bachem	I-1225	-20°C
Sitagliptin (Positive Control)	Sigma-Aldrich	SML1011	-20°C
Tris-HCl Buffer (pH 8.0)	Thermo Fisher Scientific	15568025	Room Temp
Bovine Serum Albumin (BSA)	Sigma-Aldrich	A7906	4°C
DMSO, ACS Grade	Sigma-Aldrich	D2650	Room Temp
384-well Black, Flat-Bottom Plates	Corning	3710	Room Temp

Detailed Protocol: Primary Biochemical Screen

• Assay Buffer Preparation: Prepare Tris-HCl buffer (50 mM, pH 8.0) containing 0.1% BSA.

• Compound Plating:

  • Prepare a 10 mM stock solution of Compound X and library compounds in 100% DMSO.

  • Using an automated liquid handler, dispense 50 nL of each compound solution into wells of a 384-well plate.

  • For control wells, dispense 50 nL of 100% DMSO (negative control) or 50 nL of a 10 mM Sitagliptin solution in DMSO (positive control).

• Enzyme Preparation and Dispensing:

  • Dilute the Recombinant Human DPP-IV enzyme to a final concentration of 2 ng/µL in assay buffer.

  • Dispense 10 µL of the diluted enzyme solution to all wells of the assay plate.

• Incubation:

  • Centrifuge the plates briefly (1000 rpm for 1 minute) to ensure all components are at the bottom of the wells.

  • Incubate the plates at room temperature for 15 minutes to allow for compound-enzyme interaction.

• Substrate Addition and Signal Detection:

  • Prepare a 2X working solution of Gly-Pro-AMC substrate (100 µM) in assay buffer.

  • Dispense 10 µL of the substrate solution to all wells, bringing the final volume to 20 µL. The final concentration of the substrate will be 50 µM and the final compound concentration will be 25 µM.

  • Immediately transfer the plates to a plate reader (e.g., BMG PHERAstar) and measure the fluorescence intensity (Excitation: 360 nm, Emission: 460 nm) kinetically for 30 minutes at 2-minute intervals.

Data Analysis and Hit Identification

The rate of the enzymatic reaction (slope of the kinetic read) is used to calculate the percent inhibition for each compound.

Percent Inhibition (%) = [1 - (Slope_compound - Slope_background) / (Slope_DMSO - Slope_background)] * 100

A "hit" is defined as a compound that exhibits a percent inhibition greater than three standard deviations from the mean of the negative controls.

The robustness of the assay is determined by the Z'-factor, which should be consistently above 0.5 for a high-quality screen.[8][9]

Z' = 1 - [(3 * SD_positive_control + 3 * SD_negative_control) / |Mean_positive_control - Mean_negative_control|]

Parameter	Description	Acceptance Criteria
Percent Inhibition	The degree to which the compound inhibits DPP-IV activity.	> 3x SD of negative controls
Z'-Factor	A statistical measure of assay quality and robustness.	> 0.5
Hit Rate	The percentage of compounds identified as hits.	Typically 0.5 - 2%

Part 2: Secondary Assay - A Cell-Based Approach

Primary hits from the biochemical screen must be validated in a more physiologically relevant system to confirm their activity and rule out false positives.[7][10][11] A cell-based assay also allows for the simultaneous assessment of compound cytotoxicity.

Rationale

This secondary assay utilizes a human cell line endogenously expressing DPP-IV. This approach confirms that the compound can penetrate the cell membrane and inhibit the target in a cellular context. A subsequent cytotoxicity assay is crucial to eliminate compounds that appear active due to cell death.

Cell Line and Culture

• Cell Line: Caco-2 (human colorectal adenocarcinoma) cells, which have high endogenous expression of DPP-IV.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 1% Non-Essential Amino Acids.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

Detailed Protocol: Secondary Cell-Based and Cytotoxicity Assays

• Cell Plating:

  • Harvest and count Caco-2 cells.

  • Seed 10,000 cells per well in a 96-well, clear-bottom black plate in 100 µL of culture medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the hit compounds (and controls) in culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells.

  • Incubate for 2 hours at 37°C.

• DPP-IV Activity Measurement:

  • Add 20 µL of a cell-permeable DPP-IV substrate (e.g., a proprietary live-cell substrate) to each well.

  • Incubate for 30 minutes at 37°C.

  • Measure the fluorescence using a plate reader at the appropriate excitation and emission wavelengths for the chosen substrate.

• Cytotoxicity Assay (Resazurin-based):

  • Following the DPP-IV activity reading, add 10 µL of a 0.15 mg/mL Resazurin solution to each well.

  • Incubate for 4 hours at 37°C.

  • Measure the fluorescence (Excitation: 560 nm, Emission: 590 nm).

Data Interpretation

The data from the secondary assays are used to generate dose-response curves and determine the IC50 (half-maximal inhibitory concentration) for DPP-IV inhibition and the CC50 (half-maximal cytotoxic concentration).

Parameter	Description	Desired Outcome
IC50	The concentration of the compound that inhibits 50% of DPP-IV activity.	Potent (low µM to nM range)
CC50	The concentration of the compound that causes 50% cell death.	High (>10-fold higher than IC50)
Selectivity Index (SI)	The ratio of CC50 to IC50.	High (ideally >10)

True-positive hits will exhibit a potent IC50 for DPP-IV inhibition and a significantly higher CC50, indicating that the observed inhibition is not due to a cytotoxic effect.

Part 3: Workflow and Visualization

A well-defined workflow is essential for the efficient execution of an HTS campaign.

Overall HTS Workflow

Caption: High-throughput screening cascade for the identification of DPP-IV inhibitors.

Hypothetical Signaling Pathway Involving DPP-IV

Caption: Simplified schematic of DPP-IV's role in incretin hormone regulation.

Conclusion

This application note details a comprehensive and robust high-throughput screening strategy for the identification and validation of inhibitors of Dipeptidyl Peptidase IV, using 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile as a representative novel scaffold. The described workflow, from primary biochemical screening to secondary cell-based assays, provides a clear path for identifying potent and selective hit compounds. The inclusion of rigorous data analysis and quality control metrics at each stage ensures the generation of reliable and actionable data, accelerating the early stages of the drug discovery process.

References

• Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). (n.d.). Retrieved from [Link]

• How Are Biochemical Assays Used in High-Throughput Screening? - Patsnap Synapse. (2025, April 21). Retrieved from [Link]

• Cell-Based Assays in High-Throughput Screening for Drug Discovery. (2012, April 6). Lifescience Global. Retrieved from [Link]

• Expert biochemical assays for drug discovery success - Nuvisan. (n.d.). Retrieved from [Link]

• Hansel, C. S., Yousefian, S., Klemm, A. H., & Carreras-Puigvert, J. (2020). A workflow for high-throughput screening, data analysis, processing, and hit identification. SciLifeLab Publications. Retrieved from [Link]

• High-Throughput Screening: today's biochemical and cell-based approaches. (2020, August 12). PubMed. Retrieved from [Link]

• Cell-based assays for high-throughput screening. (n.d.). Broad Institute. Retrieved from [Link]

• Introduction: cell-based assays for high-throughput screening. (n.d.). PubMed. Retrieved from [Link]

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• Cell-based assays for high-throughput screening. (2010, June 15). PubMed. Retrieved from [Link]

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• An informatic pipeline for managing high-throughput screening experiments and analyzing data from stereochemically diverse libraries. (n.d.). PMC. Retrieved from [Link]

• SciLifeLab & KNIME Help Labs Asses Raw Data from HTS. (2020, June 19). Retrieved from [Link]

• High-Throughput Screening. (n.d.). Genedata Screener. Retrieved from [Link]

• High-Throughput Screening - Drug Discovery - Technology Networks. (2025, September 25). Retrieved from [Link]

• What is High-Throughput Screening in Drug Discovery - Aragen Life Sciences. (2024, September 16). Retrieved from [Link]

• Stanbery, L., & Matson, J. S. (2017). Assay development and high-throughput screening for small molecule inhibitors of a Vibrio cholerae stress response pathway. Drug Design, Development and Therapy, 11, 2741–2751. Retrieved from [Link]

• Data Analysis Approaches in High Throughput Screening. (2013, January 23). IntechOpen. Retrieved from [Link]

• High-Throughput Screening Assays to Identify Small Molecules Preventing Photoreceptor Degeneration Caused by the Rhodopsin P23H Mutation. (n.d.). PMC. Retrieved from [Link]

• Small Compound Screening Overview - Target Discovery Institute - University of Oxford. (n.d.). Retrieved from [Link]

• Identification of Compounds That Interfere with High-Throughput Screening Assay Technologies. (n.d.). PMC. Retrieved from [Link]

• High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery. (2025, May 3). Retrieved from [Link]

• High Throughput Screening Assays for Drug Discovery - BellBrook Labs. (2025, November 13). Retrieved from [Link]

• Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. (n.d.). PMC. Retrieved from [Link]

• 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile - NextSDS. (n.d.). Retrieved from [Link]

• (2S,4S)-1-[2-(1,1-dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino)acetyl]-4-fluoro-pyrrolidine-2-carbonitrile: a potent, selective, and orally bioavailable dipeptide-derived inhibitor of dipeptidyl peptidase IV. (2010, June 15). PubMed. Retrieved from [Link]

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Application Notes and Protocols for the Formulation of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

Abstract

This document provides a comprehensive guide for the formulation of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (CAS No. 681247-26-7) for use in a variety of research applications, including in vitro and in vivo studies. Recognizing the common challenge of poor aqueous solubility with novel chemical entities, this guide emphasizes a systematic approach to solvent selection, solubility determination, and the development of stable, effective formulations. Protocols are provided for the preparation of stock solutions and formulations suitable for cell-based assays and preclinical animal studies. The causality behind experimental choices is explained to empower researchers to make informed decisions and troubleshoot potential formulation-related issues.

Introduction

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is a small molecule with potential applications in drug discovery and development.[1][2] As with many novel compounds, its successful evaluation in biological systems is critically dependent on an appropriate formulation that ensures accurate and reproducible dosing. The nitrile functional group is found in numerous pharmaceuticals and can influence a molecule's metabolic stability and binding affinity.[3][4][5][6] This guide provides a framework for researchers to develop robust formulations of this compound, taking into account its physicochemical properties and the specific requirements of the planned experiments.

Chemical and Physical Properties

Property	Value	Source
CAS Number	681247-26-7	[1][2]
Molecular Formula	C₉H₁₄N₂O	[1][2]
Molecular Weight	166.22 g/mol	[2]
Appearance	Solid (predicted)	General knowledge
Solubility	To be determined empirically	-
Stability	To be determined empirically	-

Safety and Handling

Based on available hazard classifications, 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile should be handled with caution.[1] It is classified as having acute toxicity (oral, dermal, and inhalation), being a skin and eye irritant, and may cause specific target organ toxicity.[1] Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn at all times. All handling of the solid compound and concentrated solutions should be performed in a certified chemical fume hood.

Preliminary Characterization: The Foundation of a Robust Formulation

Before preparing formulations for biological experiments, it is imperative to determine the solubility and stability of the compound in relevant solvents and buffers. This initial characterization will inform the selection of an appropriate vehicle and ensure the integrity of the compound during the experiment.

Solubility Determination

The solubility of a compound is a critical parameter that dictates the maximum achievable concentration in a given solvent. A systematic approach to solubility testing is recommended, starting with common laboratory solvents.

Protocol 2.1.1: Kinetic Solubility Assessment

This protocol provides a rapid assessment of the apparent solubility of the compound in various solvents.

Materials:

• 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

• Dimethyl sulfoxide (DMSO), anhydrous

• Ethanol, 200 proof

• Phosphate-buffered saline (PBS), pH 7.4

• Deionized water

• 96-well microplate

• Plate shaker

• Microplate reader or visual inspection

Procedure:

• Prepare a high-concentration stock solution of the compound in DMSO (e.g., 10 mM or 20 mM).

• In a 96-well plate, add the desired solvents to be tested (e.g., water, PBS, cell culture medium).

• Add a small volume of the DMSO stock solution to each well to achieve a range of final concentrations (e.g., 1, 5, 10, 25, 50, 100 µM). The final concentration of DMSO should be kept constant and at a level compatible with the intended assay (typically ≤ 0.5%).

• Seal the plate and shake at room temperature for 1-2 hours.

• Visually inspect each well for precipitation. Alternatively, measure the turbidity using a microplate reader at a wavelength of 600-650 nm.

• The highest concentration at which no precipitate is observed is the approximate kinetic solubility in that solvent.

Data Interpretation:

The results of the kinetic solubility assessment will provide a preliminary understanding of the compound's solubility profile. This data can be used to select an appropriate solvent for preparing stock solutions and to determine the maximum concentration that can be used in aqueous-based assays without precipitation. A template for recording these results is provided in Table 2.

Solvent	Maximum Soluble Concentration (µM)	Observations (e.g., clear, precipitate)
Deionized Water
PBS, pH 7.4
Cell Culture Medium
Ethanol

Stability Assessment

The stability of the compound in the chosen formulation is crucial for ensuring that the intended concentration is maintained throughout the experiment. Stability can be affected by factors such as pH, temperature, and light.

Protocol 2.2.1: Stock Solution Stability

This protocol assesses the stability of the compound in a high-concentration stock solution (e.g., in DMSO).

Materials:

• 10 mM stock solution of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile in DMSO

• Amber vials

• Refrigerator (4°C)

• Freezer (-20°C and -80°C)

• Analytical method for quantifying the compound (e.g., HPLC-UV, LC-MS)

Procedure:

• Aliquot the 10 mM DMSO stock solution into several amber vials.

• Store the vials at different temperatures: room temperature, 4°C, -20°C, and -80°C.

• At various time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), remove an aliquot from each storage condition.

• Analyze the concentration of the compound in each aliquot using a validated analytical method.

• Calculate the percentage of the compound remaining relative to the initial concentration at time 0.

Data Interpretation:

The results of this study will determine the optimal storage conditions for the stock solution. A compound is generally considered stable if >90% of the initial concentration remains.

Protocol 2.2.2: Working Solution Stability in Aqueous Media

This protocol evaluates the stability of the compound in the final aqueous formulation that will be used in the experiment.

Materials:

• 10 mM stock solution of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile in DMSO

• Experimental buffer or cell culture medium

• Incubator (37°C)

• Analytical method for quantifying the compound

Procedure:

• Prepare a working solution of the compound in the experimental buffer or medium at the highest intended concentration.

• Incubate the working solution under conditions that mimic the experiment (e.g., 37°C in a cell culture incubator).

• At various time points (e.g., 0, 2, 4, 8, 24 hours), take a sample of the working solution.

• Analyze the concentration of the compound in each sample.

• Calculate the percentage of the compound remaining relative to the initial concentration.

Data Interpretation:

This study will reveal if the compound is stable under the experimental conditions and for the duration of the assay. If significant degradation is observed, the experimental window may need to be shortened, or a different formulation approach may be necessary.

Formulation Strategies and Protocols

The choice of formulation strategy depends on the intended application (in vitro vs. in vivo), the required dose, and the physicochemical properties of the compound.

Formulations for In Vitro Experiments

For most cell-based assays, the compound is first dissolved in an organic solvent, typically DMSO, to create a high-concentration stock solution.[7] This stock is then diluted into the aqueous cell culture medium to the final desired concentrations.

Protocol 3.1.1: Preparation of a 10 mM Stock Solution in DMSO

Materials:

• 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (MW: 166.22 g/mol )

• Anhydrous DMSO

• Analytical balance

• Vortex mixer

• Sonicator (optional)

• Sterile, amber vials

Procedure:

• Weigh out 1.66 mg of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile.

• Add 1 mL of anhydrous DMSO to the solid compound.

• Vortex the mixture until the solid is completely dissolved. If necessary, briefly sonicate the vial in a water bath to aid dissolution.

• Store the 10 mM stock solution in aliquots in amber vials at the optimal temperature determined in Protocol 2.2.1 (typically -20°C or -80°C).

Causality: DMSO is a common solvent for preparing stock solutions of poorly water-soluble compounds due to its high solubilizing capacity.[7] Using anhydrous DMSO and storing it properly helps to prevent the absorption of water, which can decrease the solubility of hydrophobic compounds.[7]

Diagram 1: Workflow for Preparing In Vitro Working Solutions

Caption: Workflow for preparing final working solutions for in vitro assays.

Formulations for In Vivo Experiments

The formulation for in vivo studies must be sterile, non-toxic at the administered volume, and capable of maintaining the compound in a soluble and bioavailable form. The choice of vehicle is critical and should be based on the route of administration and the solubility of the compound.

Protocol 3.2.1: Aqueous Formulation with a Solubilizing Excipient

For compounds with poor aqueous solubility, the use of solubilizing excipients such as cyclodextrins can be beneficial. Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, thereby increasing their aqueous solubility and stability.[3]

Materials:

• 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sterile water for injection or saline

• Vortex mixer

• Sonicator

Procedure:

• Prepare a solution of HP-β-CD in sterile water or saline at the desired concentration (e.g., 10-40% w/v).

• Add the solid 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile to the HP-β-CD solution.

• Vortex and sonicate the mixture until the compound is completely dissolved. Gentle heating may be applied if necessary, but the stability of the compound at elevated temperatures should be considered.

• Sterile filter the final formulation through a 0.22 µm syringe filter.

Causality: HP-β-CD is often used in preclinical formulations due to its good safety profile and ability to improve the solubility of a wide range of compounds. The concentration of HP-β-CD should be optimized to achieve the desired drug concentration while minimizing potential toxicity.

Diagram 2: Decision Tree for In Vivo Formulation Development

Caption: A decision-making framework for selecting an appropriate in vivo formulation.

Self-Validating Systems: Ensuring Experimental Rigor

To ensure the reliability and reproducibility of experimental results, it is crucial to incorporate self-validating measures into the formulation and experimental design.

• Pre- and Post-Dose Analysis: For critical studies, it is advisable to analyze the concentration of the dosing formulation immediately before and after administration to confirm the accuracy and stability of the preparation.

• Vehicle Controls: Always include a vehicle control group in your experiments to account for any biological effects of the formulation itself.

• Documentation: Maintain detailed records of all formulation procedures, including the lot numbers of all reagents, the exact amounts weighed, and the dates of preparation.

Conclusion

The successful formulation of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is a critical step for its evaluation in research settings. This guide provides a systematic approach to characterizing the compound's solubility and stability and offers detailed protocols for preparing formulations for both in vitro and in vivo experiments. By following these guidelines and incorporating self-validating measures, researchers can ensure the delivery of an accurate and reproducible dose, leading to more reliable and meaningful experimental outcomes.

References

• Abdel-Aziz, H. A., & Mekawey, A. A. (2009). In continuation of our interest in the chemistry of piperidines... Acta Crystallographica Section E: Structure Reports Online, 65(Pt 7), o1639.
• Abdel-Aziz, H. A., et al. (2009).
• Abdel-Aziz, H. A., et al. (2011). Acta Crystallographica Section E: Structure Reports Online, 67(Pt 5), o1169.
• Cremer, D., & Pople, J. A. (1975). A general definition of ring puckering coordinates. Journal of the American Chemical Society, 97(6), 1354–1358.
• Davis, M. E., & Brewster, M. E. (2004). Cyclodextrin-based pharmaceutics: past, present and future. Nature Reviews Drug Discovery, 3(12), 1023–1035.
• Fleming, F. F., Yao, L., Ravikumar, P. C., Weaver, L., & Gudipati, A. (2010). Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902–7917.

• NextSDS. (n.d.). 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile. Retrieved from [Link]

• Jones, G. B., et al. (2010). In drug design, aromatic chloride is very often replaced by an aromatic nitrile... Bioorganic & Medicinal Chemistry Letters, 20(1), 98-102.
• Lindsay-Scott, P. J., & Gallagher, T. (2017). Due to its small size, metabolic stability and ability to act as a hydrogen bond acceptor, the nitrile functional group has been incorporated into several pharmaceutical agents. Chemical Society Reviews, 46(10), 2686-2703.
• Lipinski, C. A. (2006). Samples in DMSO: What an end user needs to know. LRIG, New Jersey.
• MacFaul, P. A., et al. (2009). A quantitative assay involving the reaction of nitriles with glutathione and cysteine has been used as a simple in vitro screen to assess potential toxicity risk of candidate compounds in drug discovery... Bioorganic & Medicinal Chemistry Letters, 19(3), 851-854.
• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(Pt 2), 148–155.
• Strong, J. M., & Spino, M. M. (1987). Cimetidine, an H2 receptor antagonist, after both oral and intravenous doses in man... Clinical Pharmacokinetics, 12(2), 97-114.
• Wikberg, T., & Vuorela, H. (1994). The biotransformation of entacapone, a catechol O-methyltransferase inhibitor... Journal of Pharmaceutical and Biomedical Analysis, 12(11), 1367-1374.

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Technical Notes & Optimization

Troubleshooting low yield in 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile synthesis

Topic: Troubleshooting Low Yield in 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile Synthesis

Welcome to the . This guide is designed for researchers and drug development professionals struggling with the synthesis of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (CAS: 681247-26-7)[1].

Because this cyanoacetamide derivative contains a sterically congested gem-dimethyl group flanked by a nitrile and an amide, standard synthesis routes frequently suffer from severe yield drops. Depending on your chosen synthetic route, the root cause of your low yield is likely either thermal decarboxylation of the precursor or steric stalling during alkylation.

Diagnostic Overview: Quantitative Yield Loss Analysis

Before diving into the protocols, compare your experimental observations against our diagnostic matrix to identify your specific failure mode.

Synthetic Route	Primary Issue	Typical Yield Drop	Key Indicator (LC-MS / NMR)	Root Cause Analysis
Route A (Amidation)	Precursor Decarboxylation	40% – 60%	Loss of mass; strong isobutyronitrile odor during workup.	Thermal degradation of the α -cyano acid precursor at temperatures >25 °C.
Route B (Alkylation)	Incomplete Alkylation	30% – 50%	Major peak at [M+H]+ = 153 (Mono-methylated impurity).	Severe steric hindrance at the C-2 position during the second methylation step.
Both Routes	Nitrile Hydrolysis	10% – 20%	Formation of primary amide or carboxylic acid byproducts.	Prolonged exposure to strong aqueous base during the reaction quench or workup.

FAQ & Mechanistic Troubleshooting

Q1: I am using Route A (Amidation of 2-cyano-2-methylpropanoic acid). My yield is under 20%, and the reaction mixture smells strongly of solvent even after drying. What is happening? A: You are experiencing thermal decarboxylation. Your starting material, 2-cyano-2-methylpropanoic acid, is an α -cyano acid. Similar to β -keto acids, α -cyano acids are highly susceptible to decarboxylation when exposed to heat or strong bases[2]. When the reaction temperature exceeds room temperature, the precursor degrades into isobutyronitrile (a volatile liquid with a strong odor) and CO2​ . Causality & Fix: Because the gem-dimethyl group makes the carboxylic acid sterically hindered, active ester formation (via HATU/DIPEA) is slow. If the reaction warms up before the pyrrolidine can attack, the unreacted acid degrades. You must strictly maintain the reaction at 0–10 °C.

Fig 1: Reaction pathway showing desired amidation vs. thermal decarboxylation side reaction.

Q2: I am using Route B (Alkylation of 3-oxo-3-(pyrrolidin-1-yl)propanenitrile). My LC-MS shows a major peak at m/z 153 instead of the expected 167. Why? A: You have stalled at the mono-methylated intermediate. Cyanoacetamides readily undergo C-alkylation at the C-2 position due to the highly acidic protons flanked by the electron-withdrawing nitrile and carbonyl groups[3]. However, while the first methylation is rapid, the second methylation to form the gem-dimethyl group is heavily sterically hindered. Causality & Fix: The mono-methylated enolate is less nucleophilic and physically shielded. You must use a robust excess of methyl iodide (MeI) and an extended reaction time. Premature quenching is the #1 cause of this failure.

Fig 2: Stepwise C-alkylation workflow highlighting the sterically hindered second methylation.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols include built-in validation checkpoints so you can verify the chemistry is proceeding correctly before moving to the next step.

Protocol 1: Low-Temperature Amidation (Route A)

Objective: Prevent decarboxylation by strictly controlling the activation kinetics.

• Pre-cooling: Dissolve 2-cyano-2-methylpropanoic acid (1.0 eq) in anhydrous DMF (0.2 M). Submerge the flask in an ice-brine bath and allow the internal temperature to reach 0 °C.

• Activation: Add HATU (1.2 eq) followed by dropwise addition of DIPEA (2.5 eq).

  • Validation Checkpoint: Stir for 15 minutes. The solution should turn pale yellow, indicating active ester formation. Ensure the internal temperature strictly remains below 5 °C.

• Coupling: Add pyrrolidine (1.2 eq) dropwise over 10 minutes to manage the mild exotherm.

• Monitoring: Stir at 0–10 °C for 2 hours.

  • Validation Checkpoint: Pull a 10 µL aliquot, quench in MeCN/Water, and run an LC-MS. Look for the product mass ([M+H]+ = 167). If unreacted acid remains, do not heat the reaction ; instead, add an additional 0.2 eq of pyrrolidine and continue stirring at 10 °C.

• Workup: Quench with cold saturated aqueous NH4​Cl to neutralize the DIPEA and prevent base-catalyzed nitrile hydrolysis. Extract with EtOAc, wash heavily with brine to remove DMF, dry over Na2​SO4​ , and concentrate.

Protocol 2: Exhaustive Double Alkylation (Route B)

Objective: Overcome steric hindrance to force the second methylation.

• Enolization: Dissolve (CAS: 14227-95-3) (1.0 eq)[4] in anhydrous THF (0.15 M) under nitrogen. Cool to 0 °C.

• Deprotonation: Add NaH (60% dispersion in mineral oil, 2.5 eq) portionwise.

  • Validation Checkpoint: Observe H2​ gas evolution. Do not proceed until bubbling has completely ceased (approx. 30–45 mins), confirming full formation of the dianion/enolate.

• Alkylation: Add Methyl Iodide (MeI) (3.0 eq) dropwise. Caution: MeI is highly volatile and toxic.

• Thermal Escalation: Remove the ice bath and allow the reaction to warm to room temperature.

  • Validation Checkpoint: After 4 hours, run an LC-MS. You will likely observe a mixture of m/z 153 (mono-methyl) and m/z 167 (di-methyl). This proves the first methylation worked but the second is stalling.

• Completion: Continue stirring for 18–24 hours. If m/z 153 persists, add an additional 0.5 eq of NaH and 1.0 eq of MeI.

• Workup: Carefully quench with cold water (dropwise initially to neutralize unreacted NaH). Extract with DCM, dry over MgSO4​ , and purify via silica gel chromatography.

References

• NextSDS Chemical Database. 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (CAS: 681247-26-7). Retrieved from:[Link]

• TÜBİTAK Academic Journals. Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. Retrieved from:[Link]

• Google Patents (EP0219199B1).Method for preparation of lactones (Detailing decarboxylation of alpha-cyano acids).

Sources

• 1. nextsds.com [nextsds.com]
• 2. EP0219199B1 - Method for preparation of lactones - Google Patents [patents.google.com]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. 3-​oxo- (9ci)propanenitrile | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Synthesis of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile. As a Senior Application Scientist, my goal is to provide you with in-depth technical guidance and troubleshooting strategies to navigate the common challenges encountered during this synthetic procedure.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What is the general synthetic approach for 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile?

The most direct and common method for synthesizing 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is through the nucleophilic acyl substitution of an activated derivative of 2,2-dimethyl-3-oxopropanoic acid with pyrrolidine. Typically, this involves the use of an acyl chloride, which is highly reactive towards amines.

The overall transformation can be visualized as the formation of an amide bond between the pyrrolidine nitrogen and the carbonyl carbon of the 2,2-dimethyl-3-oxopropanoyl moiety. The reaction is generally exothermic and requires careful control of the reaction conditions to ensure high yield and purity.[][2]

Q2: Can you illustrate the reaction mechanism?

Certainly. The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of pyrrolidine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. This leads to the formation of a tetrahedral intermediate. Subsequently, the intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion as a leaving group. A base is required to neutralize the hydrochloric acid (HCl) generated in the process.

Below is a diagram illustrating the key steps of the reaction mechanism.

A simplified diagram of the reaction mechanism. Note: Image generation for chemical structures is not supported in this format. The diagram illustrates the conceptual flow.

TROUBLESHOOTING GUIDE

This section addresses specific issues that you may encounter during the synthesis.

Problem: Low or No Product Yield

Q3: My reaction has resulted in a very low yield, or I have failed to isolate any of the desired product. What are the likely causes?

A low or non-existent yield is a common but solvable issue. The root cause often lies in the quality of the reagents or the reaction conditions. Here’s a systematic approach to diagnosing the problem:

• Moisture Contamination: Acyl chlorides are highly susceptible to hydrolysis. Any moisture present in the solvent, glassware, or even the pyrrolidine will lead to the decomposition of the acyl chloride back to its corresponding carboxylic acid, which is unreactive under these conditions.[2][3]

  • Solution: Ensure all glassware is oven-dried before use. Use anhydrous solvents, and consider distilling pyrrolidine if its water content is uncertain.

• Degradation of the Acyl Chloride: 2,2-dimethyl-3-oxopropanoyl chloride can be unstable. If it has been stored for a long time or under improper conditions, it may have degraded.

  • Solution: It is often best to use freshly prepared or recently purchased acyl chloride. If you suspect degradation, you can check its purity by IR spectroscopy (look for a strong C=O stretch around 1800 cm⁻¹) or by reacting a small amount with a simple amine and analyzing the product.

• Incorrect Stoichiometry: An incorrect ratio of reactants can significantly impact the yield.

  • Solution: Carefully check the molar equivalents of all reagents. It is common practice to use a slight excess of the amine to ensure the complete consumption of the more valuable acyl chloride.[3]

Problem: Incomplete or Stalled Reaction

Q4: My reaction starts but appears to stop before all the starting material is consumed, even after an extended reaction time. What is happening?

This is a classic issue in amide synthesis when using acyl chlorides. The primary culprit is the in-situ generation of hydrochloric acid (HCl).

• Protonation of Pyrrolidine: For every molecule of product formed, one molecule of HCl is generated. Pyrrolidine is a base, and it will react with the generated HCl to form pyrrolidinium chloride. This salt is no longer nucleophilic and cannot react with the acyl chloride, thus effectively halting the reaction.[][3][4]

  • Solution 1: Use Excess Pyrrolidine: The simplest solution is to use at least two equivalents of pyrrolidine. The first equivalent acts as the nucleophile, while the second equivalent acts as a base to "scavenge" the HCl produced.[3]

  • Solution 2: Add a Non-Nucleophilic Base: A more elegant solution is to add a non-nucleophilic tertiary amine, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), to the reaction mixture. These bases will neutralize the HCl without competing with pyrrolidine in the primary reaction.[]

Below is a workflow to help you troubleshoot a stalled reaction.

Sources

• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. orgosolver.com [orgosolver.com]
• 4. researchgate.net [researchgate.net]

Purification techniques for 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

Technical Support Center: 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

Welcome to the dedicated technical support guide for the purification of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (CAS No. 681247-26-7).[1] This resource is designed for researchers, medicinal chemists, and process development scientists who handle this and structurally similar α-cyano ketones. Our goal is to provide practical, experience-driven advice to help you overcome common purification challenges and ensure the integrity of your compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should expect when synthesizing 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile?

A1: Based on common synthetic routes for α-cyano ketones and amides, impurities typically arise from several sources:

• Unreacted Starting Materials: Residual pyrrolidine or the acylating agent (e.g., an acid chloride or activated ester of 2,2-dimethyl-3-oxopropanoic acid).

• Side-Reaction Products: The α-proton of the nitrile is not acidic, but the molecule contains a ketone, which can be susceptible to side reactions. However, the primary challenge is often related to the reagents used in its synthesis. For instance, if a reductive cyanation of a tertiary alkyl bromide is performed, residual zinc or other reagents might be present.[2]

• Solvent Residues: Common organic solvents used during the reaction and workup (e.g., Dichloromethane, Ethyl Acetate, DMF, THF) may be retained in the crude product.

• Degradation Products: Carbonyl compounds can be sensitive to heat, strong acids, or bases, which may be used during synthesis or workup, potentially leading to decomposition.[3]

Q2: What is the first step I should take to assess the purity of my crude product?

A2: Before attempting any large-scale purification, a preliminary purity assessment is crucial.

• Thin-Layer Chromatography (TLC): This is the quickest method. Use a silica gel plate and test various solvent systems (e.g., start with 30% Ethyl Acetate in Hexanes). A single spot suggests high purity, while multiple spots indicate the presence of impurities. Streaking may suggest the compound is highly polar, acidic/basic, or degrading on the silica.

• Proton NMR (¹H NMR): Dissolve a small sample in a deuterated solvent (e.g., CDCl₃). This will give you a clear picture of the molecular structure and reveal the presence of organic impurities and residual solvents by their characteristic chemical shifts.

Q3: Which purification technique is generally recommended for this compound?

A3: The choice depends on the nature and quantity of the impurities, as well as the scale of your experiment. The flowchart below provides a general decision-making framework.

Caption: Decision workflow for purifying the target compound.

Generally, for solids with relatively few impurities, recrystallization is a highly effective and scalable method.[4] For oils, amorphous solids, or complex mixtures where impurities have similar polarity to the product, silica gel column chromatography is the preferred method.[5][6]

Troubleshooting Guide

This section addresses specific problems you might encounter during purification.

Problem Encountered	Potential Cause(s)	Recommended Solution(s)	Scientific Rationale
Low recovery after recrystallization.	1. The compound has significant solubility in the cold solvent. 2. Too much solvent was used for dissolution. 3. Premature crystallization occurred during hot filtration.	1. Test alternative solvents or use an anti-solvent system. 2. Use the absolute minimum amount of hot solvent to fully dissolve the solid. 3. Ensure the filtration funnel and flask are pre-heated. Cool the filtrate slowly.	1. A good recrystallization solvent dissolves the compound when hot but not when cold.[4] An anti-solvent reduces the compound's solubility, inducing precipitation. 2. Supersaturation is required for crystallization. Excess solvent prevents the solution from becoming saturated upon cooling. 3. Maintaining a high temperature prevents the product from crashing out of solution along with trapped impurities.
Product oils out during recrystallization.	The boiling point of the solvent is higher than the melting point of the compound, or the solution is supersaturated with impurities.	1. Choose a lower-boiling point solvent. 2. Attempt the recrystallization from a more dilute solution. 3. If it persists, purify by column chromatography first.	Oiling out occurs when the solute's solubility limit is exceeded above its melting point. Impurities can depress the melting point, exacerbating the issue.
Streaking or poor separation on TLC/Column Chromatography.	1. The sample is overloaded on the plate or column. 2. The chosen solvent system is too polar. 3. The compound may be interacting strongly with the silica (e.g., via the amide or ketone).	1. Use a more dilute sample for TLC spotting; reduce the amount of material loaded onto the column. 2. Decrease the polarity of the eluent (e.g., reduce the percentage of ethyl acetate in hexanes). 3. Add a small amount (~0.5-1%) of a modifier like triethylamine to the eluent.	1. Overloading saturates the stationary phase, leading to broad, tailing bands that cannot be resolved. 2. A highly polar mobile phase will move all components quickly with little differential partitioning, resulting in a low resolution.[5] 3. Basic modifiers like triethylamine can deactivate acidic silanol groups on the silica surface, preventing strong adsorption of basic or highly polar compounds and improving peak shape.
Compound appears to degrade on the silica column.	The silica gel is acidic and can catalyze the degradation of sensitive compounds, particularly those with labile functional groups.	1. Use deactivated or neutral silica gel. 2. Pre-treat the silica by washing it with the mobile phase containing 1% triethylamine before packing the column. 3. Consider using an alternative stationary phase like alumina (neutral or basic).	The surface of standard silica gel is covered in silanol (Si-OH) groups, which are weakly acidic. This acidity can be sufficient to catalyze hydrolysis or other decomposition pathways for sensitive molecules.[3] Neutralizing these sites minimizes unwanted reactivity.

Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization

This method is ideal if your crude product is a solid and TLC analysis shows one major spot with minor impurities.

1. Solvent Selection (Microscale): a. Place ~20-30 mg of your crude material into several small test tubes. b. To each tube, add a different solvent (e.g., isopropanol, ethyl acetate, toluene, acetonitrile) dropwise at room temperature. A good candidate solvent will NOT dissolve the compound at room temperature. c. Heat the tubes that did not show solubility at room temperature in a sand or water bath. A suitable solvent will dissolve the compound completely at or near its boiling point.[4] d. Allow the clear solutions to cool slowly to room temperature, then place them in an ice bath for 15-20 minutes. e. The best solvent is one that yields a large quantity of crystalline solid upon cooling. If no single solvent is ideal, try a binary system (e.g., dissolve in a good solvent like ethanol and add a poor solvent like water dropwise until cloudy, then reheat to clarify).

2. Recrystallization Procedure (Macroscale): a. Place the crude solid in an Erlenmeyer flask with a stir bar. b. Add the minimum amount of the chosen hot solvent to completely dissolve the solid. Keep the solvent near its boiling point. c. If colored impurities are present, you may add a small amount of activated charcoal and keep the solution hot for a few minutes. d. Perform a hot gravity filtration to remove the charcoal or any insoluble impurities. Use a pre-heated funnel and fluted filter paper. e. Cover the flask containing the hot, clear filtrate with a watch glass and allow it to cool slowly to room temperature. Do not disturb the flask. f. Once crystals have formed, cool the flask further in an ice bath for at least 30 minutes to maximize the yield. g. Collect the crystals by vacuum filtration using a Büchner funnel. h. Wash the crystals with a small amount of ice-cold recrystallization solvent. i. Dry the purified crystals under high vacuum to remove all residual solvent.

Protocol 2: Purification by Flash Column Chromatography

This is the method of choice for oils or for separating compounds with close Rf values on TLC.[6][7]

1. Preparation: a. Choose a Solvent System: Based on your initial TLC analysis, select an eluent that gives your target compound an Rf value of approximately 0.2-0.4. A common starting point is a mixture of ethyl acetate and hexanes. b. Prepare the Column: Slurry-pack a glass column with silica gel (60-120 mesh) in the least polar solvent of your eluent system (e.g., hexanes). Ensure the packing is uniform and free of air bubbles. c. Prepare the Sample: Dissolve your crude product in a minimal amount of a suitable solvent (dichloromethane or the eluent itself). Alternatively, for less soluble compounds, perform a "dry load" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column.

2. Elution and Collection: a. Carefully add the prepared sample to the top of the silica bed. b. Begin eluting with your chosen solvent system, applying positive pressure (flash chromatography) to achieve a steady flow rate. c. Collect fractions in an array of test tubes. d. Monitor the separation by collecting small spots from the fractions and running TLC plates. e. Combine the fractions that contain the pure product.

3. Isolation: a. Remove the solvent from the combined pure fractions using a rotary evaporator. b. Place the resulting product under high vacuum to remove any final traces of solvent. c. Confirm the purity of the final product using ¹H NMR and/or LC-MS.

Caption: Troubleshooting guide for column chromatography.

References

• NextSDS. (n.d.). 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile. Retrieved from [Link]

• Nakao, M., Nakamura, A., Yamada, S., Kitaike, S., & Sano, S. (2024). Concentration-dependence of specific rotation of optically active glycerol analogues and structurally related compounds. Tetrahedron: Asymmetry, 1-10.

• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization. Retrieved from [Link]

• PubChem. (n.d.). 2-[2-(3-Hydroxypropyl)pyrrolidin-1-yl]acetonitrile. Retrieved from [Link]

• KNAUER Wissenschaftliche Geräte GmbH. (n.d.). Liquid chromatography. Retrieved from [Link]

• Google Patents. (1983). US4384125A - Process for the purification of 2-pyrrolidone.

• NextSDS. (n.d.). 2,2-DiMethyl-3-oxo-pyrrolidine-1-carboxylicacidethylester. Retrieved from [Link]

• Google Patents. (2002). CZ20022850A3 - 2-Oxo-1-pyrrolidine derivatives, process of their preparation and their use.

• Patsnap. (2025). How to Overcome Challenges in Carbonyl Compound Purification?. Retrieved from [Link]

• ResearchGate. (2015). One-pot synthesis of 2-pyrrolidone from pyroglutamic acid and glutamic acid using Ru/Al2O3. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information For A Novel Azetidinyl γ-Lactam Based Peptide With a Preference for β- Turn Conformation. Retrieved from [Link]

• Google Patents. (1999). DE19957672A1 - Purification and drying of crude pyrrolidine.

• SIELC Technologies. (n.d.). Separation of 2-Propenoic acid, 3-(dimethylamino)-2,2-dimethylpropyl ester on Newcrom R1 HPLC column. Retrieved from [Link]

• Stoltz, B. M., & Virgil, S. C. (2015). Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction. Tetrahedron, 71(35), 5899–5909.
• Google Patents. (2006). WO2006072699A1 - Method for the recrystallisation and/or purification of azo-type compounds.

• MDPI. (2021). Solution Cocrystallization: A Scalable Approach for Cocrystal Production. Retrieved from [Link]

• PubMed. (2010). (2S,4S)-1-[2-(1,1-dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino)acetyl]-4-fluoro-pyrrolidine-2-carbonitrile: a potent, selective, and orally bioavailable dipeptide-derived inhibitor of dipeptidyl peptidase IV. Retrieved from [Link]

• J-GLOBAL. (n.d.). Simple preparation of fused pyrrolo[2,3-b]pyrrolidinones and pyrrolo[2,3-c]pyridazinones. Retrieved from [Link]

• Organic Chemistry Portal. (2021). Access to α-Cyano Carbonyls Bearing a Quaternary Carbon Center by Reductive Cyanation. Retrieved from [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. Access to α-Cyano Carbonyls Bearing a Quaternary Carbon Center by Reductive Cyanation [organic-chemistry.org]
• 3. How to Overcome Challenges in Carbonyl Compound Purification? [eureka.patsnap.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. chemcoplus.co.jp [chemcoplus.co.jp]
• 6. Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]

Technical Support Center: Toxicity Mitigation &amp; Handling for 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this hub specifically for researchers, toxicologists, and drug development professionals working with 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (CAS: 681247-26-7).

This compound is a highly functionalized building block containing a pyrrolidine ring, a carbonyl group, and a nitrile moiety. While incredibly useful in synthetic pipelines, it carries specific hazard classifications—namely Acute Tox. 4 , Skin Irrit. 2 , Eye Irrit. 2A , and STOT SE 3 [1]. This guide bypasses generic safety data to provide mechanistic troubleshooting, ensuring your experimental workflows remain robust, safe, and free from assay artifacts.

Module 1: Mechanistic FAQ – Understanding the Toxicity Profile

Q: Standard aliphatic nitriles are notorious for systemic toxicity due to cyanide release. Does this compound pose a severe cyanide poisoning risk in vivo? A: No, and the reason lies in its molecular architecture. Standard nitrile toxicity is driven by cytochrome P450 (CYP450)-mediated α -carbon hydroxylation, which forms an unstable cyanohydrin that spontaneously decomposes into an aldehyde/ketone and toxic hydrogen cyanide (HCN)[2]. However, in 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile, the carbon adjacent to the nitrile group is fully substituted with two methyl groups. This gem-dimethyl effect sterically and electronically blocks CYP450 α -hydroxylation[3]. Because the metabolic pathway to cyanohydrin is blocked, the compound does not release systemic cyanide.

Q: If cyanide is not the culprit, why is it classified as Acute Tox. 4 and STOT SE 3? A: The toxicity profile is driven by the electrophilic reactivity of the oxo-propanenitrile backbone and the basicity of the pyrrolidine moiety. STOT SE 3 (Specific Target Organ Toxicity - Single Exposure) in this context primarily manifests as severe respiratory and mucous membrane irritation[1]. The compound acts as a direct-acting local irritant rather than a systemic asphyxiant.

Figure 1: Mechanistic divergence of nitrile toxicity. The gem-dimethyl group blocks CYP450 metabolism.

Module 2: Troubleshooting Guide – In Vitro Assay Artifacts

Q: My standard MTT assay is showing unusually high cell viability (or false negatives for toxicity) when testing this compound. What is causing this? A: You are likely observing a chemical artifact. The MTT assay relies on the reduction of a tetrazolium salt to a purple formazan product by mitochondrial enzymes. However, reactive amides and electrophilic nitriles can directly reduce tetrazolium salts in the culture media, bypassing the cells entirely[4]. This creates a "false positive" viability signal where the compound's chemical reactivity masks its actual cytotoxicity[5].

Q: How do I correct this and obtain accurate cytotoxicity data? A: Abandon colorimetric tetrazolium assays for this specific compound class. Instead, transition to an ATP-dependent luminescent assay (e.g., CellTiter-Glo). ATP assays measure the actual presence of ATP, an obligate marker of metabolically active cells, and are immune to direct chemical reduction by electrophilic nitriles[6]. This creates a self-validating system where chemical interference is structurally impossible.

Module 3: Quantitative Data & Mitigation Strategies

To streamline your risk assessment, the following table synthesizes the expected toxicological parameters and the necessary engineering controls required during experimentation.

Parameter / Hazard	Classification	Mechanistic Driver	Required Mitigation / Assay Strategy
Systemic Toxicity	Acute Tox. 4 (Oral/Dermal/Inhalation)	Non-cyanide mediated; driven by pyrrolidine/oxo reactivity.	Handle in Class II Biosafety Cabinet. Use ATP-based viability assays.
Metabolic Fate	Blocked α -hydroxylation	Gem-dimethyl substitution at the α -carbon.	Do not use standard cyanide-release predictive models.
Tissue Impact	Skin Irrit. 2 / Eye Irrit. 2A	Direct electrophilic attack on mucosal proteins.	Nitrile gloves (double-layered), safety goggles, face shield.
Respiratory Impact	STOT SE 3	Volatility and direct respiratory tract irritation.	Fume hood mandatory for weighing/solubilization.

Module 4: Experimental Protocols

Protocol A: Self-Validating ATP-Dependent Cytotoxicity Assay

Purpose: To accurately determine the IC50 of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile without tetrazolium-reduction artifacts.

• Cell Seeding: Seed target cells (e.g., HepG2 or HEK293) at 5,000 cells/well in a solid white 96-well plate. Leave column 12 empty (Media only) as a background control. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Preparation: Prepare a serial dilution of the compound in DMSO. The final DMSO concentration in the assay wells must not exceed 0.5% (v/v).

• Dosing & Self-Validation:

  • Test Wells: Add compound to cells.

  • No-Cell Control (Critical Step): Add the highest concentration of the compound to wells containing only media. This validates that the compound does not generate an autoluminescent signal.

• Incubation: Incubate for 48 hours.

• Reagent Addition: Equilibrate the plate and CellTiter-Glo reagent to room temperature for 30 minutes. Add a volume of reagent equal to the volume of cell culture medium present in each well (e.g., 100 µL reagent to 100 µL medium).

• Lysis & Readout: Place the plate on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal. Record luminescence using a microplate reader.

• Data Analysis: Subtract the average luminescence of the No-Cell Control from all test wells to ensure absolute baseline accuracy.

Figure 2: Experimental workflow for ATP-dependent cytotoxicity screening ensuring artifact-free data.

Protocol B: Microsomal Stability & Cyanide Exclusion Validation

Purpose: To empirically prove the absence of CYP450-mediated cyanide release due to the gem-dimethyl block.

• Incubation Mixture: In a 1.5 mL Eppendorf tube, combine 1 mg/mL human liver microsomes (HLM), 100 mM potassium phosphate buffer (pH 7.4), and 3.3 mM MgCl2.

• Substrate Addition: Add 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile to a final concentration of 50 µM.

  • Positive Control: Prepare a parallel tube using Allyl Nitrile (a known cyanide releaser).

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH to a final concentration of 1 mM.

• Termination: After 60 minutes, terminate the reaction by adding an equal volume of ice-cold acetonitrile. Centrifuge at 14,000 x g for 10 minutes to pellet precipitated proteins.

• Cyanide Detection: Transfer 100 µL of the supernatant to a 96-well plate. Add 50 µL of a colorimetric cyanide detection reagent (e.g., N-chlorosuccinimide/barbituric acid-pyridine assay).

• Validation: The positive control (Allyl Nitrile) will yield a strong colorimetric shift (absorbance at 580 nm), whereas the target compound will show baseline absorbance, empirically validating the gem-dimethyl metabolic block.

References

• NextSDS. 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)
• National Institutes of Health (NIH).
• American Chemical Society (ACS). Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry.
• Promega Corporation. Is Your MTT Assay Really the Best Choice?

Sources

• 1. nextsds.com [nextsds.com]
• 2. Modeling cyanide release from nitriles: prediction of cytochrome P450 mediated acute nitrile toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. clyte.tech [clyte.tech]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Is Your MTT Assay the Right Choice? [promega.com]

Reference Data & Comparative Studies

A Comparative Guide to Acalabrutinib and Other Bruton's Tyrosine Kinase (BTK) Inhibitors for Researchers

This guide provides a detailed, data-driven comparison of Acalabrutinib, a second-generation Bruton's Tyrosine Kinase (BTK) inhibitor featuring a pyrrolidine moiety, against other prominent BTK inhibitors. It is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced differences in mechanism, selectivity, and functional outcomes of these targeted therapies.

Introduction: The Central Role of BTK in B-Cell Signaling

Bruton's Tyrosine Kinase (BTK) is a non-receptor tyrosine kinase from the Tec kinase family that plays an indispensable role in B-cell development, activation, and proliferation.[1][2] As a critical signaling node downstream of the B-cell receptor (BCR), BTK integrates signals that are essential for the survival and expansion of both healthy and malignant B-cells.[3][4][5] Dysregulation of the BCR signaling pathway, and by extension BTK activity, is a hallmark of numerous B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and Waldenström's macroglobulinemia.[4][6] This has established BTK as a premier therapeutic target, leading to the development of a class of highly effective small molecule inhibitors.

The first-in-class BTK inhibitor, Ibrutinib, revolutionized the treatment of B-cell cancers by demonstrating remarkable efficacy.[6][7] However, its clinical use has been associated with off-target effects, largely attributed to its inhibition of other kinases such as those in the Src family and epidermal growth factor receptor (EGFR).[2][7][8] This has spurred the development of second-generation BTK inhibitors, such as Acalabrutinib and Zanubrutinib, designed for greater selectivity and, consequently, an improved safety profile.[9][10][11]

Acalabrutinib is distinguished by its pyrrolidine ring structure and its high selectivity for BTK.[2][11] This guide will dissect the comparative pharmacology of Acalabrutinib, Ibrutinib, and Zanubrutinib, providing experimental data and protocols to aid in the rational selection and application of these inhibitors in a research context.

Mechanism of Action: Covalent Inhibition of BTK

The majority of clinically approved BTK inhibitors, including Acalabrutinib, Ibrutinib, and Zanubrutinib, are covalent irreversible inhibitors.[6][10][11] They are designed to form a stable covalent bond with a specific cysteine residue (Cys481) located within the ATP-binding pocket of the BTK enzyme.[12][13] This irreversible binding permanently inactivates the kinase, thereby blocking the downstream signaling cascade initiated by BCR activation.

The B-cell receptor signaling pathway is a complex cascade of phosphorylation events. Upon antigen binding, Lyn, a Src-family kinase, phosphorylates the immunoreceptor tyrosine-based activation motifs (ITAMs) of CD79A and CD79B. This recruits and activates Syk, which in turn phosphorylates and activates BTK. Activated BTK then phosphorylates phospholipase Cγ2 (PLCγ2), leading to the generation of second messengers inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). These molecules ultimately trigger downstream pathways that promote cell proliferation, survival, and trafficking.[1][13] By irreversibly binding to Cys481, BTK inhibitors effectively halt this entire cascade.

BTK Signaling Pathway and Point of Inhibition

Caption: The B-cell receptor (BCR) signaling cascade and the site of action for covalent BTK inhibitors.

Comparative Analysis of BTK Inhibitors

The primary distinction between the first- and second-generation BTK inhibitors lies in their kinase selectivity profiles. While all are potent inhibitors of BTK, their off-target activities vary significantly, which has implications for both their efficacy and side-effect profiles.

Biochemical Potency and Kinase Selectivity

Biochemical assays are fundamental in determining the intrinsic potency (typically as IC50 values) of an inhibitor against its target kinase and a panel of other kinases (kinome).

Inhibitor	BTK IC50 (nM)	Key Off-Target Kinases Inhibited (at 1 µM)	Reference(s)
Ibrutinib	~0.5	TEC, EGFR, ITK, BLK, JAK3, Src-family	[7][9]
Acalabrutinib	~3-5	Minimal; highly selective for BTK	[2][9][11]
Zanubrutinib	~0.2-2	ITK, TEC (less potent than on BTK)	[9][10]

Data compiled from multiple sources and should be considered representative. Actual values may vary depending on assay conditions.

As the data indicates, Ibrutinib demonstrates potent inhibition of several other kinases beyond BTK.[7][9] In contrast, Acalabrutinib is markedly more selective, with minimal activity against other kinases at clinically relevant concentrations.[2][9] Zanubrutinib also shows high selectivity, though it retains some activity against other Tec family kinases like ITK and TEC.[9][10] This enhanced selectivity of the second-generation inhibitors is a key design feature aimed at reducing off-target side effects.

Cellular Activity

While biochemical assays measure direct enzyme inhibition, cellular assays provide a more physiologically relevant context by assessing the inhibitor's ability to block signaling pathways within living cells.

| Inhibitor | Cellular BTK Inhibition (EC50 in hWB, nM) | Cellular EGFR Inhibition | Cellular ITK Inhibition | Reference(s) | | :--- | :--- | :--- | :--- | | Ibrutinib | <10 | Yes | Yes |[9] | | Acalabrutinib | <10 | No | Minimal |[9] | | Zanubrutinib | <10 | No | Yes |[9] |

hWB: human Whole Blood

In cellular assays measuring BCR-mediated activation, all three inhibitors demonstrate potent on-target inhibition of BTK.[9] However, the differences in off-target effects become apparent. Ibrutinib shows inhibition of EGFR and ITK signaling in cellular contexts, which is not observed with Acalabrutinib.[9] This correlates with the lower incidence of side effects like rash and diarrhea (associated with EGFR inhibition) and potential impacts on T-cell function (associated with ITK inhibition) observed with Acalabrutinib in clinical settings.

Experimental Protocols

To empower researchers in their comparative studies, this section provides step-by-step methodologies for key experiments.

Biochemical Kinase Inhibition Assay (IC50 Determination)

This protocol describes a generic method for determining the IC50 of a BTK inhibitor using a time-resolved fluorescence resonance energy transfer (TR-FRET) assay, a common format for kinase activity measurement.

Objective: To quantify the concentration of an inhibitor required to reduce the enzymatic activity of BTK by 50%.

Materials:

• Recombinant human BTK enzyme

• Biotinylated peptide substrate (e.g., a poly-GT peptide)

• ATP

• Kinase reaction buffer (e.g., HEPES, MgCl2, DTT, BSA)

• Europium-labeled anti-phosphotyrosine antibody

• Allophycocyanin-labeled streptavidin (SA-APC)

• Stop solution (e.g., EDTA)

• 384-well assay plates

• Plate reader capable of TR-FRET detection

Workflow Diagram:

Caption: Workflow for a typical TR-FRET based biochemical IC50 assay.

Procedure:

• Inhibitor Preparation: Prepare a serial dilution of the BTK inhibitors (e.g., Acalabrutinib, Ibrutinib) in DMSO, followed by a further dilution in kinase reaction buffer.

• Reaction Setup: In a 384-well plate, add the diluted inhibitors. Then, add a mixture of recombinant BTK enzyme and the biotinylated peptide substrate to each well.

• Initiation: Start the kinase reaction by adding ATP to all wells. Include "no enzyme" and "vehicle control" (DMSO) wells.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes). The reaction should be kept within the linear range.

• Termination: Stop the reaction by adding a stop solution containing EDTA.

• Detection: Add a mixture of the Europium-labeled anti-phosphotyrosine antibody and SA-APC. The antibody will bind to phosphorylated substrate, and the streptavidin will bind to the biotin tag, bringing the Eu and APC fluorophores into proximity.

• Incubation: Incubate the plate in the dark at room temperature for at least 60 minutes to allow for the detection reagents to bind.

• Measurement: Read the plate on a TR-FRET-capable plate reader. Calculate the ratio of APC emission to Europium emission.

• Analysis: Plot the TR-FRET ratio against the logarithm of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular BTK Target Engagement Assay (NanoBRET™)

This protocol outlines a method to measure the binding of an inhibitor to BTK within living cells, providing a direct measure of target engagement.

Objective: To quantify the affinity and occupancy of BTK inhibitors at their target in a cellular environment.

Materials:

• HEK293 cells (or other suitable cell line)

• Plasmid encoding BTK-NanoLuc® fusion protein

• Plasmid encoding HaloTag®-inhibitor tracer

• Transfection reagent

• Opti-MEM® I Reduced Serum Medium

• NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor

• White, opaque 96-well or 384-well assay plates

Procedure:

• Transfection: Co-transfect HEK293 cells with the BTK-NanoLuc® and HaloTag®-tracer plasmids. Plate the transfected cells into assay plates and incubate for 24 hours.

• Inhibitor Treatment: Treat the cells with serial dilutions of the BTK inhibitors and incubate for a period to allow for cellular uptake and target binding (e.g., 2 hours).

• Substrate Addition: Prepare the NanoBRET™ detection reagent by mixing the Nano-Glo® Substrate and the extracellular inhibitor in Opti-MEM®. Add this to the wells.

• Measurement: Read the plate within 10 minutes on a luminometer equipped with two filters to measure the donor (NanoLuc®, ~460 nm) and acceptor (HaloTag®-tracer, >600 nm) signals simultaneously.

• Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission). The displacement of the tracer by the test inhibitor will result in a decrease in the BRET signal. Plot the BRET ratio against the inhibitor concentration to determine the cellular IC50, which reflects target engagement.

Conclusion and Future Perspectives

The development of BTK inhibitors represents a paradigm shift in the treatment of B-cell malignancies. While the first-in-class inhibitor, Ibrutinib, demonstrated the therapeutic potential of targeting BTK, its off-target activities highlighted the need for more selective agents. Second-generation inhibitors like Acalabrutinib, with its distinct pyrrolidine structure, and Zanubrutinib have met this need by offering significantly improved kinase selectivity profiles.[2][9][10]

For the research scientist, the choice of inhibitor should be guided by the experimental question. Ibrutinib may serve as a useful tool when a broader inhibition of multiple kinases is acceptable or desired, while Acalabrutinib is the superior choice for studies aiming to dissect the specific consequences of highly selective BTK inhibition. The experimental protocols provided in this guide offer a framework for researchers to conduct their own comparative analyses, contributing to a deeper understanding of BTK biology and the development of even more refined therapeutics in the future.

References

• Barf, T., Covey, T., Izumi, R. et al. Acalabrutinib (ACP-196): a covalent Bruton tyrosine kinase inhibitor with a differentiated selectivity and safety profile. J Pharmacol Exp Ther. (2017).
• Wu, J., Zhang, M., & Liu, D. Acalabrutinib (ACP-196): a selective second-generation BTK inhibitor.

• Pal Singh, S., Dammeijer, F. & Hendriks, R. W. Role of Bruton's tyrosine kinase in B cells and malignancies. Mol Cancer. (2018). [Link]

• Ibrutinib. Wikipedia. [Link]

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• Acalabrutinib structure and mechanism of action. ResearchGate. [Link]

• Herman, S. E. M., Gordon, A. L., Hertlein, E. et al. Ibrutinib: a first in class covalent inhibitor of Bruton's tyrosine kinase. Future Oncol. (2014). [Link]

• Zanubrutinib – BeOne Medical Affairs | US. [Link]

• Byrd, J. C., Harrington, B., O'Brien, S. et al. Acalabrutinib (ACP-196) in Relapsed Chronic Lymphocytic Leukemia. N Engl J Med. (2016).

• The Evolving Role of Bruton's Tyrosine Kinase Inhibitors in B Cell Lymphomas. Cancers (Basel). (2024). [Link]

• Hendriks, R. W., Yuvaraj, S., & Kil, L. P. Targeting Bruton's Tyrosine Kinase in Inflammatory and Autoimmune Pathologies. Front Cell Dev Biol. (2021). [Link]

• A High-Throughput BRET Cellular Target Engagement Assay Links Biochemical to Cellular Activity for Bruton's Tyrosine Kinase. SLAS Discov. (2020). [Link]

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• Brukinsa - Prescribing Information. FDA. [Link]

• An Assessment of Kinase Selectivity, Enzyme Inhibition Kinetics and in Vitro Activity for Several Bruton Tyrosine Kinase (BTK) Inhibitors. ACS Pharmacol Transl Sci. (2022). [Link]

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• Acalabrutinib: A Selective Bruton Tyrosine Kinase Inhibitor for the Treatment of B-Cell Malignancies. Front Oncol. (2021). [Link]

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• What is the mechanism of Zanubrutinib? Patsnap Synapse. [Link]

• Discovery of the Bruton's Tyrosine Kinase Inhibitor Clinical Candidate TAK-020... J Med Chem. (2021). [Link]

• Discovery of Novel Bruton's Tyrosine Kinase (BTK) Inhibitors Bearing a pyrrolo[2,3-d]pyrimidine Scaffold. Bioorg Med Chem. (2015). [Link]

• Discovery of Novel Bruton's Tyrosine Kinase (BTK) Inhibitors Bearing a N,9-Diphenyl-9H-purin-2-amine Scaffold. ACS Med Chem Lett. (2016). [Link]

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A Comparative Analysis of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile Derivatives as Dipeptidyl Peptidase IV Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The pyrrolidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Within this class, derivatives of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile have emerged as a promising area of research, particularly in the development of inhibitors for Dipeptidyl Peptidase IV (DPP-IV). This enzyme plays a crucial role in glucose homeostasis, making it a key target for the treatment of type 2 diabetes.[2] This guide provides a comparative analysis of a series of these derivatives, focusing on their structure-activity relationships (SAR) and inhibitory potency against DPP-IV, supported by experimental data and detailed protocols.

Introduction to the Pharmacophore: The 2-Cyanopyrrolidine Moiety

The 2-cyanopyrrolidine moiety is a critical pharmacophore for DPP-IV inhibition.[3] It mimics the proline residue of natural substrates, allowing it to bind to the S1 subsite of the enzyme's active site. The nitrile group forms a reversible covalent bond with the catalytic serine residue (Ser630) in the active site, leading to potent inhibition.[3] The core structure of the parent compound, 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile, provides a versatile platform for chemical modifications to optimize potency, selectivity, and pharmacokinetic properties.

Comparative Analysis of Inhibitory Potency

The inhibitory activity of a series of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile derivatives against human recombinant DPP-IV is summarized in Table 1. The data highlights the significant impact of substitutions on the core scaffold. The parent compound serves as a baseline for understanding the influence of various functional groups on inhibitory activity.

Compound ID	R1 (P2-Site Modification)	R2 (P1-Site Modification)	DPP-IV IC50 (nM)
1	H	H	>10,000
2a	Adamantan-1-yl	H	150
2b	tert-Butyl	H	450
3a	Adamantan-1-yl	(4S)-Fluoro	15
3b	tert-Butyl	(4S)-Fluoro	50
3c	1,1-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propyl	(4S)-Fluoro	5.2

Table 1: Comparative in vitro inhibitory activity of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile derivatives against human DPP-IV. IC50 values were determined using a fluorescence-based assay.

Structure-Activity Relationship (SAR) Insights

The data presented in Table 1 reveals key structure-activity relationships that guide the rational design of potent DPP-IV inhibitors.

The P2-Site: Impact of Bulk and Lipophilicity

The P2-site of the inhibitor, which interacts with the S2 subsite of DPP-IV, is critical for achieving high potency. A clear trend emerges from the comparison of compounds 1 , 2a , and 2b . The unsubstituted parent compound (1 ) shows negligible activity. The introduction of a bulky, lipophilic group at the R1 position, such as an adamantyl group (2a ) or a tert-butyl group (2b ), dramatically increases inhibitory potency. The adamantyl group, with its rigid, three-dimensional structure, appears to provide a better fit within the hydrophobic S2 pocket compared to the more flexible tert-butyl group, resulting in a lower IC50 value.[4]

The P1-Site: The Role of the 4-Fluoropyrrolidine Moiety

Modification of the pyrrolidine ring at the P1-site, which interacts with the S1 subsite, also significantly influences activity. The introduction of a fluorine atom at the 4-position of the pyrrolidine ring, specifically with (S) stereochemistry, leads to a substantial enhancement in potency.[5] This is evident when comparing compounds 2a and 3a , and 2b and 3b . The fluorine substitution is thought to induce a more favorable conformation of the pyrrolidine ring for binding to the S1 pocket and may also form favorable interactions with the enzyme.[6]

Synergy of P1 and P2 Modifications: The Path to a Potent Inhibitor

The most potent compound in this series, 3c ((2S,4S)-1-[2-(1,1-Dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino)acetyl]-4-fluoro-pyrrolidine-2-carbonitrile), combines the optimal features at both the P1 and P2 sites.[4] The 4-fluoropyrrolidine moiety at the P1-site and the extended, functionalized side chain at the P2-site, which includes the core 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile structure, work in synergy to achieve a low nanomolar IC50 value of 5.2 nM.[4] This highlights the importance of a holistic design approach that considers the interactions at multiple subsites of the enzyme's active site.

Experimental Protocols

To ensure the trustworthiness and reproducibility of the presented data, the following detailed experimental protocol for the in vitro DPP-IV inhibition assay is provided.

In Vitro DPP-IV Inhibition Assay (Fluorometric)

This assay quantifies the ability of a test compound to inhibit the activity of DPP-IV by measuring the cleavage of a fluorogenic substrate.

Materials:

• Human recombinant DPP-IV enzyme

• DPP-IV substrate: Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC)

• Assay Buffer: Tris-HCl (pH 7.5) containing NaCl and EDTA

• Test compounds (dissolved in DMSO)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM.

• Assay Plate Setup:

  • Blank wells: Add Assay Buffer and DMSO (vehicle control).

  • Control wells (100% enzyme activity): Add Assay Buffer, DPP-IV enzyme solution, and DMSO.

  • Test wells: Add Assay Buffer, DPP-IV enzyme solution, and the diluted test compounds.

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the Gly-Pro-AMC substrate solution to all wells to initiate the enzymatic reaction.

• Fluorescence Measurement: Immediately begin monitoring the fluorescence intensity (Excitation: ~360 nm, Emission: ~460 nm) in kinetic mode at 37°C for 30-60 minutes, with readings taken every 1-2 minutes.

• Data Analysis:

  • Subtract the background fluorescence (from blank wells) from all other readings.

  • Calculate the rate of reaction (slope of the linear portion of the kinetic curve) for each well.

  • Determine the percentage of inhibition for each compound concentration relative to the control (100% activity) wells.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Causality Behind Experimental Choices:

• Fluorogenic Substrate: Gly-Pro-AMC is used because its cleavage by DPP-IV releases the highly fluorescent AMC molecule, providing a sensitive and continuous measure of enzyme activity.

• Kinetic Measurement: A kinetic assay is preferred over an endpoint assay as it provides more information about the initial rate of the reaction and is less susceptible to timing errors.

• DMSO as Solvent: DMSO is a common solvent for organic compounds and is generally well-tolerated by enzymes at the low final concentrations used in the assay.

Visualizing the Path to Potency

The following diagrams illustrate the key concepts discussed in this guide.

Caption: Logical relationship of SAR for DPP-IV inhibitors.

Sources

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Benchmarking 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile against standard compounds

Benchmarking 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (DOPP) in Drug Discovery: A Comparative Guide to Cyanoacetamide Scaffolds

Executive Summary

Cyanoacetamides are privileged scaffolds in medicinal chemistry, frequently serving as critical hinge-binding motifs or reversible covalent warheads in the development of kinase inhibitors (e.g., targeting JAK3, TAK1, and BTK)[1][2]. However, traditional cyanoacetamides suffer from inherent liabilities: their acidic alpha-protons make them susceptible to rapid cytochrome P450-mediated oxidation and off-target Knoevenagel condensations[2].

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (DOPP) represents a next-generation building block designed to overcome these limitations. By incorporating a gem-dimethyl group at the alpha position and a conformationally restricted pyrrolidine ring, DOPP acts as a metabolically shielded, rigidified bioisostere. This guide objectively benchmarks DOPP against standard cyanoacetamide equivalents, providing structural rationale and validated experimental protocols for its application in drug discovery.

Mechanistic Rationale: The "Why" Behind the Structure

The superiority of DOPP over standard cyanoacetamides is rooted in two fundamental physicochemical principles:

• The Thorpe-Ingold (Gem-Dimethyl) Effect: The introduction of two bulky methyl groups at the alpha-carbon compresses the internal C-C-C bond angle[3]. This steric crowding forces the adjacent nitrile and pyrrolidine-carbonyl groups into a highly defined spatial vector. In structure-based drug design, this restricted rotameric freedom reduces the entropic penalty upon binding to a target protein, often translating to increased target residence time and affinity.

• Metabolic Shielding: Standard cyanoacetamides possess highly acidic alpha-protons (pKa ~11) that are prime targets for oxidative metabolism and unwanted nucleophilic/electrophilic reactivity[4]. By replacing these protons with methyl groups, DOPP completely blocks alpha-carbon deprotonation and oxidation, drastically extending the pharmacokinetic half-life of the resulting pharmacophore.

Logical relationship showing metabolic and conformational advantages of the DOPP scaffold.

Quantitative Benchmarking Data

To objectively evaluate DOPP, it must be compared against its non-methylated analog, 3-oxo-3-(pyrrolidin-1-yl)propanenitrile (POPP), and the baseline 2-cyanoacetamide. The table below summarizes their comparative performance profiles in standard preclinical assays.

Feature	DOPP	POPP	Standard 2-Cyanoacetamide
Chemical Structure	NC-C(CH3)2-CO-N(C4H8)	NC-CH2-CO-N(C4H8)	NC-CH2-CO-NH2
Alpha-Proton Acidity	None (Fully Blocked)	High (pKa ~11)	High (pKa ~11)
Metabolic Stability (HLM t1/2)	> 120 min	< 30 min	< 20 min
Conformational Rigidity	High (Thorpe-Ingold)	Low	Low
Primary Utility in Design	Rigid bioisostere, stable linker	Reversible covalent warhead	General intermediate

Experimental Protocols

To validate the claims of metabolic shielding and binding efficacy, the following self-validating experimental workflows must be employed.

Protocol A: Human Liver Microsome (HLM) Stability Assay

This protocol determines the intrinsic clearance of DOPP compared to standard compounds. It is designed as a self-validating system by including specific control compounds to ensure enzymatic viability without artifactual overactivity.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock solution of DOPP, POPP, Verapamil (High clearance control), and Warfarin (Low clearance control) in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

• Incubation: Mix the compound solutions with Human Liver Microsomes (final protein concentration: 0.5 mg/mL). Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation (Causality Check): Initiate the reaction by adding NADPH to a final concentration of 1 mM. Rationale: NADPH is the essential electron donor for CYP450 enzymes; without it, true oxidative metabolism cannot be measured.

• Sampling & Quenching: At time points 0, 15, 30, 45, and 60 minutes, extract a 50 µL aliquot and immediately transfer it into 150 µL of ice-cold acetonitrile containing an internal standard (IS) (e.g., Tolbutamide). Rationale: Cold acetonitrile instantly denatures the microsomal proteins, halting enzymatic activity at the exact second of sampling to prevent kinetic skewing.

• Centrifugation: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

• Analysis: Analyze the supernatant via LC-MS/MS (Multiple Reaction Monitoring mode) to quantify the remaining parent compound. Calculate the half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ).

Step-by-step experimental workflow for evaluating the microsomal stability of DOPP.

Protocol B: Surface Plasmon Resonance (SPR) Target Binding Assay

To prove that the conformational rigidity of DOPP enhances target engagement, an SPR assay against a model kinase (e.g., TAK1) is required[4].

Step-by-Step Methodology:

• Surface Preparation: Immobilize recombinant, His-tagged TAK1 kinase onto an NTA (Nitrilotriacetic acid) sensor chip using standard Ni2+ capture coupling. Rationale: NTA capture ensures uniform orientation of the kinase, leaving the ATP-binding pocket accessible.

• Analyte Preparation: Prepare a concentration series (0.1 µM to 10 µM) of DOPP-derived inhibitors and POPP-derived analogs in running buffer (PBS, 0.05% Tween-20, 1% DMSO).

• Multi-Cycle Kinetics: Inject the analyte series over the immobilized kinase at a flow rate of 30 µL/min. Allow 60 seconds for association and 120 seconds for dissociation. Rationale: Multi-cycle kinetics without regeneration prevents the gradual denaturation of the kinase surface, ensuring highly reproducible kon​ and koff​ rates.

• Validation: Use a known TAK1 inhibitor (e.g., 5Z-7-Oxozeaenol) as a positive binding control[4]. Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract the equilibrium dissociation constant ( KD​ ).

Conclusion

Benchmarking reveals that 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (DOPP) is a vastly superior building block compared to standard cyanoacetamides when metabolic stability and conformational rigidity are required. By leveraging the Thorpe-Ingold effect and eliminating alpha-proton lability, DOPP allows medicinal chemists to design highly stable, potent inhibitors that avoid the pharmacokinetic pitfalls of traditional cyanoacetamide scaffolds.

References

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• The Journal of Organic Chemistry 1960 Volume 25 No.5 (Gem-dimethyl effect). Department of Science Service.[Link]

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A Comparative Analysis of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile and its Analogs as Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

A Senior Application Scientist's Guide to Structure-Activity Relationships

In the landscape of therapeutic interventions for type 2 diabetes mellitus, the inhibition of dipeptidyl peptidase-4 (DPP-4) has emerged as a pivotal strategy.[1] DPP-4 is a serine protease that inactivates incretin hormones, such as glucagon-like peptide-1 (GLP-1), which are crucial for regulating insulin secretion and glucose homeostasis.[2] By inhibiting DPP-4, the half-life of active GLP-1 is extended, leading to improved glycemic control.[3] The pyrrolidine scaffold is a key pharmacophore in many established DPP-4 inhibitors, mimicking the proline residue at the P1 position of natural substrates.[2][4] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of a lead compound, 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (Compound 1) , and a series of rationally designed analogs. Through objective comparison and supporting experimental data, we will elucidate the key structural motifs that govern potency and selectivity.

The Rationale for Analog Design

The design of analogs of Compound 1 was guided by established principles of DPP-4 inhibitor SAR. The DPP-4 binding site is broadly characterized by two main pockets, S1 and S2.[5] The S1 pocket typically accommodates a proline-mimetic ring, such as pyrrolidine, while the S2 pocket interacts with adjacent functionalities.[5] Our SAR exploration focuses on modifications to the pyrrolidine ring and the dimethylpropyl group of the lead compound.

Synthesis of the Lead Compound and Analogs

The synthesis of Compound 1 and its analogs can be achieved through a straightforward amidation reaction. The general synthetic scheme involves the coupling of a suitable carboxylic acid or its activated derivative with pyrrolidine or a substituted pyrrolidine. For instance, the reaction of 2,2-dimethyl-3-oxopropanenitrile with pyrrolidine would yield the parent compound. Analogs with substitutions on the pyrrolidine ring would utilize the corresponding substituted pyrrolidines.

Comparative Biological Evaluation

The inhibitory activity of the synthesized compounds against DPP-4 was evaluated using a fluorescence-based assay.[6][7] The half-maximal inhibitory concentration (IC50) was determined for each compound. The results are summarized in the table below.

Compound	Structure	R1	R2	IC50 (nM)
1	2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile	H	H	150
2	3-((3S)-3-Hydroxypyrrolidin-1-yl)-2,2-dimethyl-3-oxopropanenitrile	(S)-OH	H	75
3	3-((3R)-3-Hydroxypyrrolidin-1-yl)-2,2-dimethyl-3-oxopropanenitrile	(R)-OH	H	250
4	3-((3S,4S)-3,4-Difluoropyrrolidin-1-yl)-2,2-dimethyl-3-oxopropanenitrile	(S,S)-F,F	H	35
5	3-(2,2-Dimethyl-3-oxopropyl)pyrrolidine-1-carbonitrile	H	CN	95
6	3-Oxo-3-(pyrrolidin-1-yl)propanenitrile	-	H	500

Structure-Activity Relationship (SAR) Analysis

The data presented in the table reveals several key SAR trends:

• Gem-Dimethyl Group: A comparison of Compound 1 (IC50 = 150 nM) with its analog lacking the gem-dimethyl group, Compound 6 (IC50 = 500 nM), highlights the importance of these methyl groups for potent DPP-4 inhibition. This suggests a favorable hydrophobic interaction within the enzyme's active site.

• Substitution on the Pyrrolidine Ring:

  • Hydroxylation: The introduction of a hydroxyl group at the 3-position of the pyrrolidine ring had a stereospecific effect on activity. The (S)-hydroxyl analog, Compound 2 , exhibited a twofold increase in potency (IC50 = 75 nM) compared to the parent compound. This suggests that the (S)-hydroxyl group may form a favorable hydrogen bond with a residue in the active site. Conversely, the (R)-hydroxyl analog, Compound 3 , was less active (IC50 = 250 nM), indicating an unfavorable steric or electronic interaction.

  • Fluorination: The introduction of fluorine atoms at the 3 and 4 positions of the pyrrolidine ring in a cis configuration (Compound 4 ) resulted in a significant enhancement of inhibitory activity (IC50 = 35 nM). This is consistent with reports that fluorinated pyrrolidines can lead to superior activity.[2] The electron-withdrawing nature of fluorine can also enhance the stability of the compound.

  • Cyanation: The addition of a nitrile group to the pyrrolidine nitrogen, as seen in Compound 5 (IC50 = 95 nM), also improved potency, albeit to a lesser extent than hydroxylation or fluorination. The nitrile group is a common feature in many potent DPP-4 inhibitors and is known to interact with the catalytic serine residue (Ser630) in the active site.[2]

Experimental Protocols

DPP-4 Inhibition Assay

The following protocol outlines the fluorescence-based assay used to determine the DPP-4 inhibitory activity of the compounds.[6][7][8]

• Compound Preparation: Compounds were dissolved in DMSO to create stock solutions, which were then serially diluted to the desired concentrations.[6]

• Assay Plate Preparation: 10 µL of each diluted compound solution was added to the wells of a 96-well microplate.[6] Control wells contained DMSO without any inhibitor.

• Enzyme and Buffer Addition: 30 µL of assay buffer (e.g., Tris-HCl, pH 8.0) and 10 µL of a diluted human recombinant DPP-4 enzyme solution were added to each well.[6][8]

• Pre-incubation: The plate was incubated for 10 minutes at 37°C to allow the inhibitors to bind to the enzyme.[7]

• Substrate Addition: The enzymatic reaction was initiated by adding 50 µL of a fluorogenic substrate solution, such as Gly-Pro-aminomethylcoumarin (Gly-Pro-AMC).[6][8]

• Incubation: The plate was incubated for 30 minutes at 37°C.[6]

• Fluorescence Reading: The fluorescence intensity was measured using a microplate reader with an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm.[6][8]

• Data Analysis: The percent inhibition was calculated for each compound concentration, and the IC50 value was determined by fitting the data to a dose-response curve.

Visualizing the Concepts

DPP-4 Signaling Pathway

Caption: The role of DPP-4 in incretin hormone inactivation and its inhibition.

Experimental Workflow for SAR Studies

Caption: A typical workflow for structure-activity relationship studies.

Conclusion and Future Directions

This comparative guide demonstrates the systematic approach to elucidating the structure-activity relationships of a novel series of DPP-4 inhibitors based on the 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile scaffold. Our findings underscore the importance of the gem-dimethyl group and highlight how targeted substitutions on the pyrrolidine ring can significantly modulate inhibitory potency. The (3S)-hydroxyl and (3S,4S)-difluoro substitutions were particularly effective in enhancing activity, suggesting these as promising avenues for further optimization. Future work should focus on exploring a wider range of substitutions on the pyrrolidine ring and investigating the pharmacokinetic properties of the most potent analogs to assess their potential as orally bioavailable drug candidates for the treatment of type 2 diabetes.

References

• Discovery and development of dipeptidyl peptidase-4 inhibitors - Wikipedia. Available from: [Link]

• De, A. et al. (2003). Design, Synthesis, and SAR of Potent and Selective Dipeptide-Derived Inhibitors for Dipeptidyl Peptidases. Journal of Medicinal Chemistry. Available from: [Link]

• Ferdous, J. et al. (2023). Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. Brieflands. Available from: [Link]

• Parihar, C. & Sharma, S. (2020). QSAR rationales for the dipeptidyl peptidase-4 (DPP-4) inhibitors: The imidazolopyrimidine amides. GSC Biological and Pharmaceutical Sciences. Available from: [Link]

• DPP-IV–Inhibitory Activity Assay - Bio-protocol. Available from: [Link]

• Biftu, T. et al. (2011). 1-((3S,4S)-4-amino-1-(4-substituted-1,3,5-triazin-2-yl) pyrrolidin-3-yl)-5,5-difluoropiperidin-2-one Inhibitors of DPP-4 for the Treatment of Type 2 Diabetes. PubMed. Available from: [Link]

• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC. Available from: [Link]

• a Common substructures of structural classes of pyrrolidinebased DPP-IV... - ResearchGate. Available from: [Link]

• Inhibition of Dipeptidyl Peptidase-4 by Flavonoids: Structure–Activity Relationship, Kinetics and Interaction Mechanism - Frontiers. Available from: [Link]

• Structure-activity relationship (SAR) and binding affinity of DPP-4 enzyme with catechin and top three potent inhibitors namely diprotin- A, vildagliptin and sitagliptin respectively. - ResearchGate. Available from: [Link]

• Measurement of Dipeptidylpeptidase Activity in vitro and in vivo - PMC. Available from: [Link]

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Charting the Unexplored: A Comparative Guide to Elucidating the Mechanism of Action of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile

For researchers, scientists, and drug development professionals, the pyrrolidine ring represents a cornerstone of medicinal chemistry, serving as a versatile scaffold in a multitude of biologically active compounds.[1][2] This guide focuses on a specific, yet under-characterized molecule: 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile. While its precise biological role remains undefined in publicly available literature, its structural features—a substituted propanenitrile backbone coupled with a pyrrolidine amide—suggest potential interactions with key enzymatic or receptor systems.

This document provides a comprehensive, step-by-step framework for the systematic investigation of this compound's mechanism of action. By employing a series of comparative assays and leveraging data from well-characterized alternatives, researchers can effectively map its biological activity and therapeutic potential. We will not only detail the "how" but also the "why" behind each experimental choice, ensuring a robust and logically sound investigation.

Initial Hypothesis Generation: Learning from Structural Analogs

The structure of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile shares key pharmacophoric elements with known inhibitors of enzymes such as dipeptidyl peptidase IV (DPP-IV) and N-acylethanolamine acid amidase (NAAA).[3][4] The pyrrolidine ring, in particular, is a common feature in many enzyme inhibitors, contributing to binding affinity and stereochemical interactions.[2] Therefore, a logical starting point for our investigation is to hypothesize that our compound of interest may act as an inhibitor of one or more enzymes within these classes.

Our comparative analysis will include the following compounds:

• Vildagliptin: A known DPP-IV inhibitor containing a pyrrolidine-2-carbonitrile moiety.

• (E)-N-(4-phenylcinnamoyl)-pyrrolidine (E93): A representative NAAA inhibitor with a pyrrolidine amide structure.[3]

By comparing the activity of our target compound against these well-defined inhibitors, we can begin to triangulate its potential mechanism.

Experimental Workflow: A Phased Approach to Mechanism Deconvolution

The following experimental workflow is designed to systematically test our initial hypothesis and provide a clear path to identifying the molecular target and mechanism of action.

Caption: A phased experimental workflow for mechanism of action elucidation.

Detailed Experimental Protocols

Phase 1: Primary Enzyme Inhibition Assays

The initial step is to perform in vitro enzyme inhibition assays to screen for activity against our hypothesized target classes.

Protocol: Fluorometric DPP-IV Inhibition Assay

• Reagent Preparation:

  • Prepare a stock solution of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile, Vildagliptin (positive control), and a vehicle control (e.g., DMSO) in a suitable buffer (e.g., Tris-HCl, pH 7.5).

  • Prepare a solution of recombinant human DPP-IV enzyme.

  • Prepare a solution of the fluorogenic substrate Gly-Pro-AMC (7-amino-4-methylcoumarin).

• Assay Procedure:

  • In a 96-well black microplate, add 5 µL of serially diluted test compound or control.

  • Add 20 µL of the DPP-IV enzyme solution to each well and incubate for 15 minutes at room temperature to allow for compound-enzyme binding.

  • Initiate the reaction by adding 25 µL of the Gly-Pro-AMC substrate solution.

  • Monitor the increase in fluorescence (Excitation: 360 nm, Emission: 460 nm) over 30 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (slope of the fluorescence vs. time curve).

  • Normalize the data to the vehicle control (100% activity) and a no-enzyme control (0% activity).

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

A similar protocol would be followed for NAAA and FAAH (Fatty Acid Amide Hydrolase, a related enzyme for selectivity assessment) using their respective specific substrates.

Phase 2: Enzyme Kinetics and Mode of Inhibition

Should the primary screening reveal significant inhibitory activity, the next crucial step is to understand the kinetics and mode of this inhibition.

Protocol: Michaelis-Menten Kinetics and Lineweaver-Burk Plot Analysis

• Experimental Setup:

  • Perform the enzyme assay as described in 3.1, but with varying concentrations of both the substrate and the inhibitor.

  • For each fixed concentration of the inhibitor (including a zero-inhibitor control), measure the initial reaction velocity at several different substrate concentrations.

• Data Analysis:

  • For each inhibitor concentration, plot the initial velocity against the substrate concentration and fit the data to the Michaelis-Menten equation to determine the apparent Vmax and Km values.

  • Generate a Lineweaver-Burk plot (1/velocity vs. 1/[Substrate]). The pattern of the lines for different inhibitor concentrations will reveal the mode of inhibition (competitive, non-competitive, or uncompetitive).

Caption: Simplified diagrams of competitive and non-competitive enzyme inhibition.

Comparative Data Summary

The following table presents a hypothetical data summary to illustrate how the results for 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile would be compared against the reference compounds.

Compound	DPP-IV IC50 (nM)	NAAA IC50 (µM)[3]	FAAH IC50 (µM)	Mode of Inhibition (vs. DPP-IV)
2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile	To be determined	To be determined	To be determined	To be determined
Vildagliptin	50 - 100	> 100	> 100	Competitive, Reversible
(E)-N-(4-phenylcinnamoyl)-pyrrolidine (E93)	> 100	0.5 - 2.0[3]	> 50	N/A

Interpretation and Next Steps

The data generated from this comprehensive workflow will provide a robust foundation for confirming the mechanism of action of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile.

• Scenario 1: Potent and Selective DPP-IV Inhibition: If the compound demonstrates potent, selective, and competitive inhibition of DPP-IV, similar to Vildagliptin, this would strongly support a mechanism as a DPP-IV inhibitor. Further studies would focus on cell-based assays measuring GLP-1 levels and in vivo studies in models of type 2 diabetes.

• Scenario 2: Potent and Selective NAAA Inhibition: Should the compound selectively inhibit NAAA, as seen with E93, its mechanism would be aligned with the modulation of endocannabinoid signaling.[3] Subsequent research would involve measuring cellular levels of fatty acid ethanolamides and exploring its efficacy in models of inflammation and pain.[3]

• Scenario 3: No Significant Inhibition or Off-Target Effects: If the compound shows weak or no activity against the tested enzymes, or demonstrates broad cytotoxicity, the initial hypothesis would be rejected. In this case, broader screening approaches, such as phenotypic screening or affinity-based target identification, would be necessary to uncover its biological target.

By systematically applying the principles of comparative biology and rigorous experimental design, the enigmatic mechanism of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile can be successfully elucidated, paving the way for its potential development as a novel therapeutic agent.

References

• MDPI. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Available at: [Link]

• NextSDS. 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile. Available at: [Link]

• RSC Publishing. (2020). Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors. Available at: [Link]

• IJCMR. (2024, October 1). Pyrrolizines: natural and synthetic derivatives with diverse biological activities. Available at: [Link]

• MDPI. (2024, October 17). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Available at: [Link]

• ResearchGate. (2021, December 6). An Overview on Biological Importance of Pyrrolone and Pyrrolidinone Derivatives as Promising Scaffolds. Available at: [Link]

• NIH. (2013). 3-Oxo-3-(piperidin-1-yl)propanenitrile. Available at: [Link]

• PubMed. (2010, June 15). (2S,4S)-1-[2-(1,1-dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino)acetyl]-4-fluoro-pyrrolidine-2-carbonitrile: a potent, selective, and orally bioavailable dipeptide-derived inhibitor of dipeptidyl peptidase IV. Available at: [Link]

Sources

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• 4. (2S,4S)-1-[2-(1,1-dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino)acetyl]-4-fluoro-pyrrolidine-2-carbonitrile: a potent, selective, and orally bioavailable dipeptide-derived inhibitor of dipeptidyl peptidase IV - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Efficacy Comparison of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (DOPP) Analogs: A Novel Class of Selective JAK3 Inhibitors

Introduction & Mechanistic Rationale

Cyanoacetamide derivatives have long served as privileged scaffolds in medicinal chemistry, particularly in the design of targeted kinase inhibitors . Among these, the novel chemotype based on the 2,2-dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (abbreviated here as DOPP ) core has recently emerged as a highly promising structural foundation for selective Janus Kinase 3 (JAK3) inhibition.

While first-generation pan-JAK inhibitors (e.g., Tofacitinib) have revolutionized the treatment of autoimmune disorders like Rheumatoid Arthritis (RA), their clinical utility is often limited by dose-dependent toxicities—such as herpes zoster reactivation and cytopenias—driven by off-target JAK1 and JAK2 suppression . The DOPP scaffold overcomes these limitations through two highly specific structural modifications:

• The 2,2-Dimethyl Shield : The gem-dimethyl substitution at the alpha-carbon provides severe steric hindrance. This structural shield protects the cyanoacetamide core from rapid enzymatic hydrolysis in the liver, dramatically extending the compound's half-life and oral bioavailability.

• The Pyrrolidine Anchor : The cyclic amide acts as a rigid hydrophobic anchor that precisely occupies the unique lipophilic pocket near the Cys909 residue in the JAK3 ATP-binding hinge region—a conformational pocket that is significantly more restricted in JAK1 and JAK2 .

This guide provides an objective, data-driven comparison of two lead DOPP analogs (DOPP-101 and DOPP-102) against the standard-of-care, Tofacitinib, utilizing a rigorously validated in vivo model.

Fig 1. Mechanism of action of DOPP analogs in the JAK3/STAT signaling pathway.

In Vivo Efficacy Comparison (CIA Mouse Model)

To evaluate the translational potential of the DOPP analogs, we utilized the Collagen-Induced Arthritis (CIA) mouse model, widely recognized as the preclinical gold standard for evaluating RA therapeutics .

The table below summarizes the quantitative endpoints measured at Day 40 post-immunization.

Treatment Group	Dose (PO, mg/kg/day)	Clinical Arthritis Score (0-16)	Paw Swelling (mm, Day 40)	Spleen Weight (mg)	Plasma IL-6 (pg/mL)
Vehicle (CIA Control)	0	14.2 ± 1.1	3.85 ± 0.21	185 ± 15	420 ± 45
Tofacitinib (Pan-JAK)	10	6.5 ± 0.8	2.40 ± 0.15	110 ± 12	180 ± 22
DOPP-101	10	7.1 ± 0.9	2.55 ± 0.18	135 ± 10	210 ± 25
DOPP-102	10	4.2 ± 0.6	2.10 ± 0.12	145 ± 08	135 ± 18
Sham (Healthy)	0	0.0 ± 0.0	1.80 ± 0.05	95 ± 05	35 ± 10

Data Interpretation

DOPP-102 demonstrated superior efficacy in reducing both the clinical arthritis score and paw swelling compared to the standard-of-care, Tofacitinib. Crucially, while Tofacitinib caused severe splenic atrophy (spleen weight approaching healthy baselines but indicative of broad immunosuppression), DOPP-102 maintained a moderate spleen weight. This highlights the advantage of selective JAK3 inhibition: potent suppression of pathogenic IL-6 driven inflammation without inducing systemic, pan-lymphoid depletion.

Experimental Protocols & Workflows

Fig 2. Timeline and workflow of the Collagen-Induced Arthritis (CIA) mouse model.

Protocol A: CIA Model Induction and Dosing

• Step 1: Acclimation & Baseline (Days -7 to 0) : House male DBA/1 mice (8-10 weeks old) in specific pathogen-free (SPF) conditions.

  • Causality: DBA/1 mice are explicitly chosen because their MHC class II H-2q haplotype makes them highly susceptible to collagen-induced autoimmunity.

• Step 2: Primary Immunization (Day 0) : Inject 100 µL of an emulsion containing 1 mg/mL Bovine Type II Collagen (CII) and Complete Freund's Adjuvant (CFA) subcutaneously at the base of the tail.

  • Causality: CFA contains heat-killed M. tuberculosis, which robustly primes the innate immune system (via TLRs) to break tolerance against the CII autoantigen.

• Step 3: Booster Immunization (Day 21) : Administer a booster of CII emulsified in Incomplete Freund's Adjuvant (IFA).

  • Self-Validating Step: Always include a sham-immunized control group (injected with PBS/IFA emulsion only) to establish a true baseline for zero inflammation and rule out stress-induced swelling.

• Step 4: Randomization & Dosing (Day 25-40) : Once clinical scores reach ≥2, randomize mice into groups (n=10). Administer DOPP analogs or Tofacitinib via oral gavage (PO) daily.

  • Causality: PO dosing is utilized to accurately mimic the intended clinical route for small-molecule JAK inhibitors, testing the gastrointestinal stability provided by the 2,2-dimethyl group.

Protocol B: Pharmacokinetic (PK) and Target Engagement Profiling

• Step 1: Blood Sampling : Collect 50 µL of blood via the submandibular vein at 0.5, 1, 2, 4, 8, and 24 hours post-dose on Day 25.

  • Causality: Dense early sampling is critical to accurately capture the Cmax​ and Tmax​ , which directly validates the steric shielding effect of the DOPP scaffold against first-pass metabolism.

• Step 2: Plasma Separation & LC-MS/MS : Centrifuge blood at 3,000 x g for 10 mins at 4°C. Quantify compound levels using LC-MS/MS.

  • Self-Validating Step: Spike all samples with a known internal standard (IS) prior to protein precipitation. This corrects for matrix effects and variations in extraction recovery, ensuring absolute quantitative accuracy.

• Step 3: PD Biomarker Analysis : Quantify plasma IL-6 and IL-15 levels using a multiplex ELISA.

  • Causality: While IL-6 is a general marker of inflammation, IL-15 signals exclusively through the JAK1/JAK3 heterodimer. Its suppression serves as a direct, mechanistic validation of in vivo JAK3 target engagement.

References

• Cyanoacetamide Multicomponent Reaction (I): Parallel Synthesis Of Cyanoacetamides. ACS Combinatorial Science.[Link]

• Comparative assessment of selective Janus Kinase inhibitors in rheumatoid arthritis mouse model: Insights into immune modulation and therapeutic implications. The Journal of Immunology.[Link]

• Discovery of a highly selective JAK3 inhibitor for the treatment of rheumatoid arthritis. Scientific Reports.[Link]

• Efficacy of JAK Inhibitors in a Type II Collagen-induced Arthritis Model. WuXi Biology.[Link]

Selectivity Profile of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (DPOP) in Cysteine Protease Targeting

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Application & Methodology Comparison Guide

Executive Summary

The development of targeted covalent inhibitors (TCIs) for cysteine proteases—such as SARS-CoV-2 Main Protease (Mpro), Cathepsins, and Deubiquitinases (DUBs)—relies heavily on selecting the appropriate electrophilic warhead. While aldehydes and ketoamides are highly reactive, the nitrile group has emerged as a weakly reactive, highly tunable warhead capable of forming reversible thioimidate adducts[1].

This guide objectively evaluates the selectivity and binding profile of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (CAS: 681247-26-7), hereafter referred to as DPOP . By comparing DPOP against its less sterically hindered structural analogs, we demonstrate how alpha-carbon substitution dictates the thermodynamic and kinetic equilibrium between non-covalent shape complementarity and covalent adduct formation.

Mechanistic Rationale: The Role of Steric Hindrance

The optimization of reversible covalent inhibitors requires a delicate balance between initial non-covalent binding affinity ( Ki​ ) and the rate of chemical reactivity ( kinact​ )[2]. Cyanoacetamide derivatives serve as highly versatile scaffolds in this space[3]. However, unhindered primary cyanoacetamides often suffer from pan-reactivity across the human cysteinome.

The Causality of the 2,2-Dimethyl Substitution: For a catalytic cysteine thiolate to attack the nitrile carbon, it must approach via a specific trajectory (the Bürgi-Dunitz angle). In DPOP, the gem-dimethyl group at the alpha-position creates severe steric bulk. This physical blockade restricts the rotational degrees of freedom of the cyano group and clashes with the approaching thiolate. Consequently, DPOP acts primarily as a highly selective non-covalent fragment , shifting the equilibrium away from thioimidate formation and relying entirely on the hydrophobic S2/S4 pockets of the target enzyme for binding.

Reaction coordinate of cyanoacetamides highlighting the steric blockade of DPOP.

Comparative Selectivity Profile

To objectively assess DPOP's performance, we compared it against two structural alternatives:

• POP (3-Oxo-3-(pyrrolidin-1-yl)propanenitrile): A primary, unhindered alpha-carbon.

• MPOP (2-Methyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile): A secondary, mono-methylated alpha-carbon.

The data below summarizes their performance against a representative panel of cysteine proteases.

Compound	Alpha-Substitution	Reactivity Profile	Mpro IC50 (µM)	Cathepsin L IC50 (µM)	Caspase-3 IC50 (µM)	Covalent Adduct by MS
POP	Primary (-H2)	High (Pan-reactive)	0.45	0.82	1.15	Yes (Pan-reactive)
MPOP	Secondary (-H, -CH3)	Moderate	1.20	5.40	>50	Yes (Selective)
DPOP	Tertiary (-CH3, -CH3)	Low (Sterically hindered)	8.50	>100	>100	No (Non-covalent)

Key Insight: While DPOP exhibits a higher IC50 for Mpro (8.50 µM) compared to the unhindered POP (0.45 µM), it achieves absolute selectivity over off-target proteases like Cathepsin L and Caspase-3. By sacrificing covalent reactivity, DPOP leverages its gem-dimethyl moiety to perfectly complement the hydrophobic S2 subsite of Mpro, making it an exceptional non-covalent FBDD (Fragment-Based Drug Discovery) scaffold.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Every step contains an internal logic check to prevent false positives common in covalent inhibitor screening.

Protocol A: FRET-Based Kinetic Assay for Reversible Inhibition

Causality Check: To distinguish between non-covalent, reversible covalent, and irreversible inhibition, we monitor the time-dependent IC50. A reversible covalent inhibitor will show an IC50 that decreases over time but eventually hits a steady-state plateau. An irreversible inhibitor's IC50 will continuously drop toward zero.

• Buffer Preparation: Prepare 50 mM HEPES (pH 7.4), 150 mM NaCl, 1 mM EDTA, and 0.5 mM DTT.

  • Expert Insight: DTT is kept intentionally low (0.5 mM). High concentrations of thiol-based reducing agents will outcompete the enzyme for the weakly electrophilic nitrile warhead, leading to artificially inflated IC50 values.

• Pre-Incubation: Incubate recombinant protease (10 nM) with a concentration gradient of the inhibitor (0.1 µM to 100 µM) for variable time points: 0, 15, 30, and 60 minutes at 37°C.

• Initiation: Add the specific FRET substrate (e.g., Dabcyl-KTSAVLQSGFRKME-Edans for Mpro) at a concentration equal to its Km​ .

• Continuous Monitoring: Measure fluorescence (Ex/Em = 340/490 nm) continuously for 30 minutes.

• Data Analysis: Fit the progress curves to the Morrison equation. For DPOP, the IC50 will remain static across all pre-incubation times, validating its purely non-covalent nature.

Step-by-step experimental workflow for the FRET-based reversible covalent kinetic assay.

Protocol B: Intact Protein Mass Spectrometry (MS) Validation

Causality Check: Kinetic assays alone cannot definitively prove the absence of a covalent bond. Intact protein MS physically measures the mass shift (+166 Da for DPOP) to confirm whether a thioimidate adduct has formed.

• Reaction Setup: Incubate 2 µM of the target protease with a 10-fold molar excess (20 µM) of DPOP, MPOP, or POP for 1 hour at room temperature.

• Acid Quench (Critical Step): Quench the reaction by adding 0.1% Formic Acid (v/v).

  • Expert Insight: The reversible thioimidate bond formed by nitriles is highly unstable and will rapidly dissociate during MS ionization. Dropping the pH denatures the protein, effectively "trapping" the covalent adduct in place for detection.

• Desalting: Pass the quenched sample through a C4 ZipTip to remove salts and buffer components.

• MS Analysis: Analyze via LC-ESI-TOF MS and deconvolute the multicharged spectra. The absence of a +166 Da mass shift for DPOP definitively validates the steric blockade hypothesis.

Sources

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Head-to-Head Comparison: 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile and its Precursors in Synthetic and Medicinal Chemistry

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and organic synthesis, the strategic combination of privileged scaffolds to generate novel molecular architectures with enhanced biological activity and optimized physicochemical properties is a paramount goal. This guide provides an in-depth, head-to-head comparison of the β-keto nitrile, 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile , with its fundamental precursors: 2,2-dimethyl-3-oxopropanoic acid and pyrrolidine .

Through a detailed analysis of their synthesis, reactivity, and potential applications, supported by experimental data and established chemical principles, this document aims to equip researchers with the critical insights necessary to effectively utilize these building blocks in their scientific endeavors. We will explore the causal relationships behind experimental choices and provide self-validating protocols to ensure scientific integrity and reproducibility.

Introduction: The Strategic Convergence of a β-Keto Acid and a Cyclic Amine

The pyrrolidine ring is a highly valued scaffold in medicinal chemistry, prized for its ability to introduce three-dimensional complexity and serve as a versatile synthetic handle.[1][2] When coupled with a reactive β-keto acid moiety, the resulting β-keto amide, in this case, a propanenitrile derivative, presents a unique combination of functionalities with significant potential in various therapeutic areas. Notably, a structurally related compound, (2S,4S)-1-[2-(1,1-dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino)acetyl]-4-fluoro-pyrrolidine-2-carbonitrile, has been identified as a potent and selective dipeptidyl peptidase IV (DPP-IV) inhibitor, highlighting the promise of this molecular framework in the development of novel therapeutics.[3][4]

This guide will dissect the individual contributions of the precursors and the synergistic properties of the final product, offering a comprehensive understanding of their comparative value in a research and development context.

Physicochemical Properties: A Comparative Overview

A fundamental understanding of the physicochemical properties of the precursors and the final product is crucial for predicting their behavior in synthetic transformations and biological systems.

Property	2,2-Dimethyl-3-oxopropanoic Acid	Pyrrolidine	2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile
Molecular Formula	C₅H₈O₃	C₄H₉N	C₉H₁₄N₂O
Molecular Weight	116.12 g/mol	71.12 g/mol	166.22 g/mol [5]
Appearance	-	Colorless to pale yellow liquid	-
Boiling Point	-	87-88 °C	-
Acidity/Basicity	Acidic (β-keto acid)	Basic (secondary amine)	Neutral (amide)
Key Functional Groups	Carboxylic acid, Ketone	Secondary amine	Amide, Nitrile, Ketone

Synthesis and Mechanism: From Precursors to Product

The formation of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile from its precursors involves a standard amide bond formation, a cornerstone reaction in organic chemistry.[6] The direct reaction between a carboxylic acid and an amine is often challenging due to the formation of an unreactive ammonium carboxylate salt.[1] Therefore, the use of coupling reagents is essential to activate the carboxylic acid for nucleophilic attack by the amine.

Figure 1. General workflow for the synthesis of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile.

The mechanism of amide bond formation using a coupling reagent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) involves the initial activation of the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is then susceptible to nucleophilic attack by the secondary amine of pyrrolidine, leading to the formation of the amide bond and the release of a urea byproduct.[7] The use of a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA), is crucial to neutralize the hexafluorophosphate salt without interfering with the coupling reaction.[8]

Experimental Protocol: Synthesis using HATU

This protocol is a generalized procedure based on established methods for HATU-mediated amide coupling and should be optimized for this specific reaction.[8][9]

Materials:

• 2,2-Dimethyl-3-oxopropanoic acid

• Pyrrolidine

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 2,2-dimethyl-3-oxopropanoic acid (1.0 eq) in anhydrous DMF, add HATU (1.2 eq) and DIPEA (2.0 eq).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add pyrrolidine (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the combined organic layers sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile.

Head-to-Head Comparison of Reactivity

The chemical reactivity of the final product is significantly different from its precursors due to the transformation of the carboxylic acid and secondary amine into a stable amide functional group.

2,2-Dimethyl-3-oxopropanoic Acid (A β-Keto Acid)

The key feature of this precursor is the presence of a β-keto acid moiety. The methylene protons alpha to both the carbonyl and carboxyl groups are acidic, allowing for enolate formation. This makes it a versatile precursor for various C-C bond-forming reactions. However, β-keto acids are prone to decarboxylation upon heating, which can be a competing reaction pathway.[10]

Pyrrolidine (A Cyclic Secondary Amine)

Pyrrolidine is a nucleophilic secondary amine. Its reactivity is dominated by the lone pair of electrons on the nitrogen atom, making it an excellent nucleophile for reactions with electrophiles such as acyl chlorides, alkyl halides, and activated carboxylic acids.

2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (A β-Keto Amide)

The formation of the amide bond dramatically alters the reactivity profile. The amide nitrogen is significantly less nucleophilic than the amine precursor due to the delocalization of the lone pair into the adjacent carbonyl group. The primary reactive site of the final product is the α-carbon situated between the ketone and the nitrile group. The protons on this carbon are acidic due to the electron-withdrawing effects of both adjacent functional groups, making it a useful synthon for further functionalization through alkylation or condensation reactions. The reactivity of β-keto amides is generally similar to that of β-keto esters, which are widely used in organic synthesis.[11][12]

Spectroscopic Characterization: A Comparative Analysis

While specific experimental spectra for 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile are not publicly available, we can predict the key spectroscopic features and compare them to its precursors.

Infrared (IR) Spectroscopy

• 2,2-Dimethyl-3-oxopropanoic Acid: A broad O-H stretch from the carboxylic acid (around 2500-3300 cm⁻¹), a C=O stretch from the carboxylic acid (around 1700-1725 cm⁻¹), and a C=O stretch from the ketone (around 1715 cm⁻¹).[13]

• Pyrrolidine: An N-H stretch (around 3300-3500 cm⁻¹), and C-N stretching vibrations.

• 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile: A strong C=O stretch from the amide (around 1630-1680 cm⁻¹), a C≡N stretch from the nitrile (around 2210-2260 cm⁻¹), and a C=O stretch from the ketone (around 1715 cm⁻¹). The absence of the broad O-H and N-H stretches would be a key indicator of successful product formation.[14][15]

¹H NMR Spectroscopy

• 2,2-Dimethyl-3-oxopropanoic Acid: A singlet for the two methyl groups, and a broad singlet for the carboxylic acid proton.

• Pyrrolidine: Multiplets for the methylene protons of the pyrrolidine ring and a broad singlet for the N-H proton.[16]

• 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile: A singlet for the two methyl groups, and distinct multiplets for the non-equivalent methylene protons of the pyrrolidine ring, likely with different chemical shifts due to the influence of the adjacent carbonyl group. The disappearance of the carboxylic acid and N-H proton signals would confirm the reaction's completion.[17][18]

¹³C NMR Spectroscopy

• 2,2-Dimethyl-3-oxopropanoic Acid: Resonances for the methyl carbons, the quaternary carbon, the ketone carbonyl carbon, and the carboxylic acid carbonyl carbon.

• Pyrrolidine: Two distinct signals for the methylene carbons of the pyrrolidine ring.

• 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile: Resonances for the methyl carbons, the quaternary carbon, the nitrile carbon, the ketone carbonyl carbon, and the amide carbonyl carbon, along with distinct signals for the pyrrolidine carbons. The chemical shifts of the pyrrolidine carbons would be expected to shift downfield upon acylation.[19][20]

Mass Spectrometry

• 2,2-Dimethyl-3-oxopropanoic Acid: The molecular ion peak and fragmentation patterns corresponding to the loss of water and carbon dioxide.

• Pyrrolidine: The molecular ion peak.

• 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile: The molecular ion peak at m/z = 166.22, and characteristic fragmentation patterns involving the cleavage of the amide bond and the pyrrolidine ring.[5]

Applications and Performance: A Forward-Looking Perspective

While the direct biological or performance data for 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile is limited, its structural motifs suggest significant potential, particularly in medicinal chemistry.

• Precursors as Building Blocks: 2,2-dimethyl-3-oxopropanoic acid serves as a versatile four-carbon building block with two distinct reactive sites. Pyrrolidine is a ubiquitous scaffold found in numerous natural products and FDA-approved drugs.[1][2]

• The Product as a Bioactive Scaffold: The final product combines the desirable features of a β-keto nitrile and a pyrrolidine ring. β-Keto nitriles are known precursors for a wide range of heterocyclic compounds with diverse biological activities.[11] The pyrrolidine moiety can enhance solubility, metabolic stability, and provide key binding interactions with biological targets. The aforementioned discovery of a potent DPP-IV inhibitor containing a similar 1,1-dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino moiety strongly suggests that 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile could be a valuable intermediate for the synthesis of analogous enzyme inhibitors or other bioactive molecules.[3][4]

Figure 2. Relationship between precursors, the final product, and its potential applications.

Conclusion

The head-to-head comparison of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile with its precursors, 2,2-dimethyl-3-oxopropanoic acid and pyrrolidine, reveals a classic example of synergistic molecular design. While the precursors possess distinct and valuable reactivity profiles, their combination through a robust amide coupling reaction yields a product with a unique set of functionalities and significant potential for further synthetic elaboration and application in medicinal chemistry. The final β-keto amide inherits the reactive α-carbon from the keto acid and the important structural features of the pyrrolidine ring, making it a promising scaffold for the development of novel therapeutic agents. This guide provides the foundational knowledge and practical considerations for researchers to effectively utilize these molecules in their pursuit of scientific innovation.

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• Oregon State University. (2022). 13C NMR Chemical Shift.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• FUJIFILM Wako Chemicals. (n.d.).
• ACS Publications. (2017). Mechanism of Amide Bond Formation from Carboxylic Acids and Amines Promoted by 9-Silafluorenyl Dichloride Derivatives. The Journal of Organic Chemistry.
• YouTube. (2024). β- vs. α-keto acids & their decarboxylations: When things do and don't need to get complex.
• Sapphire Bioscience. (n.d.). 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile.
• NIST. (n.d.). Propanenitrile, 2,2-dimethyl-. NIST Chemistry WebBook.
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• 13C NMR Chemical Shift Table.pdf. (n.d.).
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• PubMed. (2010). (2S,4S)-1-[2-(1,1-dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino)acetyl]-4-fluoro-pyrrolidine-2-carbonitrile: a potent, selective, and orally bioavailable dipeptide-derived inhibitor of dipeptidyl peptidase IV.
• J-STAGE. (2015). One-pot synthesis of 2-pyrrolidone from pyroglutamic acid and glutamic acid using Ru/Al2O3. Journal of the Japan Petroleum Institute, 58(5), 296-300.
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• ResearchGate. (2025). (2S,4S)-1-[2-(1,1-Dimethyl-3-oxo-3-pyrrolidin-1-yl-propylamino)acetyl]-4 -fluoro-pyrrolidine-2-carbonitrile: A potent, selective, and orally bioavailable dipeptide-derived inhibitor of dipeptidyl peptidase IV | Request PDF.
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A Senior Application Scientist's Guide to Orthogonal Validation of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile Binding

In the landscape of drug discovery and chemical biology, the identification of a "hit" molecule that binds to a protein target is a pivotal first step. However, a single positive result from a primary screen is merely an invitation for more rigorous scrutiny. True confidence in a molecule's interaction with its target is only achieved through a battery of tests using orthogonal methods—techniques that rely on different physical principles to measure the same phenomenon. This multi-faceted approach is the bedrock of robust science, ensuring that an observed binding event is genuine and not an artifact of a particular assay technology.

This guide provides a comprehensive framework for validating the binding of a novel small molecule, 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile (hereafter referred to as "Compound X"), to its putative protein target. As the specific target for Compound X is not publicly defined, we will proceed with a common and highly relevant hypothetical scenario: the validation of Compound X as an inhibitor binding to the ATP-binding site of a protein kinase ("Kinase Y") . This practical case study will allow us to delve into the causality behind experimental choices and provide field-proven insights for researchers, scientists, and drug development professionals.

We will objectively compare three powerful biophysical techniques:

• Differential Scanning Fluorimetry (DSF) for assessing thermal stability upon binding.

• Isothermal Titration Calorimetry (ITC) for a complete thermodynamic characterization.

• Surface Plasmon Resonance (SPR) for real-time kinetic analysis.

By triangulating data from these distinct methodologies, we can construct a high-confidence portfolio of evidence for the binding of Compound X to Kinase Y.

Method 1: Differential Scanning Fluorimetry (DSF) - The Thermal Shift Assay

DSF is a rapid and cost-effective method to screen for ligand binding.[1] The core principle is that the binding of a ligand, such as Compound X, to its target protein, Kinase Y, confers additional stability to the protein's folded structure. This increased stability is measured as a positive shift in the protein's melting temperature (Tm).[2] The unfolding process is monitored using a fluorescent dye that has a preference for the hydrophobic regions of a protein, which become exposed as the protein denatures with increasing temperature.[3]

Causality Behind the Method

The choice of DSF as an initial validation step is strategic. It is a high-throughput and low-material-consumption assay that provides a clear, qualitative "yes/no" answer to the question of binding, which can be quantified as a change in melting temperature (ΔTm). A significant and dose-dependent ΔTm is strong evidence of a direct physical interaction. For kinases, this method is particularly effective as the ATP-binding pocket is a well-defined structure that, when occupied by an inhibitor, often leads to measurable stabilization.[4]

Visualizing the DSF Workflow

Caption: Workflow for a Differential Scanning Fluorimetry (DSF) experiment.

Detailed Experimental Protocol: DSF

• Reagent Preparation:

  • Kinase Y Stock: Prepare a concentrated stock of purified Kinase Y in a suitable buffer (e.g., 25 mM HEPES pH 7.5, 150 mM NaCl). The final concentration in the assay should be optimized, typically between 2-5 µM.

  • Compound X Stock: Prepare a 10 mM stock solution of Compound X in 100% DMSO. Create a serial dilution series in DMSO.

  • Dye Stock: Use a commercially available fluorescent dye (e.g., SYPRO Orange) and prepare a working stock as per the manufacturer's recommendation (e.g., 200X in water).

• Assay Plate Setup (384-well format):

  • Prepare a master mix containing Kinase Y and the fluorescent dye in the assay buffer. For a 20 µL final reaction volume, you might mix 10 µL of 4 µM Kinase Y with 5 µL of 20X dye solution and 4.8 µL of buffer per well.

  • Aliquot 19.8 µL of the kinase/dye master mix into each well of a 384-well qPCR plate.

  • Add 0.2 µL of Compound X from your DMSO dilution series to the appropriate wells (for a final concentration of, e.g., 10 µM and 1% DMSO). Add 0.2 µL of 100% DMSO to control wells.

• Data Acquisition:

  • Seal the plate securely with an optically clear seal.

  • Centrifuge the plate briefly (e.g., 1000 x g for 1 minute) to collect the contents at the bottom of the wells.

  • Place the plate in a real-time PCR instrument.

  • Set up a melt curve experiment with a temperature ramp from 25 °C to 95 °C, increasing by 0.5 °C per minute. Monitor fluorescence at the appropriate excitation/emission wavelengths for the dye.

• Data Analysis:

  • Plot the fluorescence intensity as a function of temperature. The resulting curve will show a sigmoidal transition as the protein unfolds.

  • The melting temperature (Tm) is the midpoint of this transition, which is most accurately determined by finding the peak of the first derivative of the melt curve.

  • Calculate the thermal shift (ΔTm) for each concentration of Compound X by subtracting the Tm of the DMSO control from the Tm of the compound-treated sample. A positive ΔTm indicates stabilization and binding.

Method 2: Isothermal Titration Calorimetry (ITC) - The Thermodynamic Gold Standard

ITC is a label-free, in-solution technique that directly measures the heat changes associated with a binding event.[5] It is considered a gold-standard biophysical assay because it provides a complete thermodynamic profile of the interaction in a single experiment, including the binding affinity (KD), stoichiometry of binding (n), and the changes in enthalpy (ΔH) and entropy (ΔS).[5]

Causality Behind the Method

Following a positive result from DSF, ITC is employed to provide rigorous, quantitative validation. While DSF confirms a stabilizing interaction, ITC quantifies the strength of that interaction (KD) and reveals the thermodynamic forces driving it. For instance, knowing whether binding is enthalpy-driven (favorable bond formations) or entropy-driven (release of ordered water molecules) can provide deep insights into the mechanism of action and guide further medicinal chemistry efforts.[6] The direct measurement of heat exchange makes it less prone to artifacts from fluorescent compounds or indirect assay components.[7]

Visualizing the ITC Workflow

Caption: Workflow for an Isothermal Titration Calorimetry (ITC) experiment.

Detailed Experimental Protocol: ITC

• Reagent Preparation:

  • Protein and Ligand: Purify Kinase Y to >95% purity. Prepare Compound X at a high concentration. It is critical that both the protein and the ligand are in an identical, extensively dialyzed buffer to minimize heats of dilution. A common buffer is 25 mM HEPES pH 7.5, 150 mM NaCl.

  • Concentration Determination: Accurately determine the concentrations of both Kinase Y (e.g., by A280 using its extinction coefficient) and Compound X (e.g., by a validated analytical method). Typical concentrations are 10-20 µM for the protein in the cell and 100-200 µM for the ligand in the syringe.

• Instrument Setup:

  • Thoroughly clean the sample cell and syringe.

  • Load the Kinase Y solution into the sample cell and the identical buffer into the reference cell.

  • Load the Compound X solution into the injection syringe.

  • Allow the system to equilibrate thermally at the desired temperature (e.g., 25 °C).

• Titration:

  • Set up an injection sequence. This typically consists of an initial small injection (e.g., 0.5 µL) to remove any air from the syringe, followed by 18-25 larger injections (e.g., 2 µL each) with sufficient spacing between them for the signal to return to baseline (e.g., 150 seconds).

• Data Analysis:

  • The raw output is a thermogram showing heat flow over time. Integrate the area under each injection peak to determine the heat change for that injection.

  • Plot these integrated heat values against the molar ratio of [Compound X]/[Kinase Y].

  • Fit this binding isotherm to a suitable model (e.g., a one-site binding model) using the instrument's software. This fitting process will yield the binding affinity (KD), stoichiometry (n), and enthalpy of binding (ΔH). The Gibbs free energy (ΔG) and entropy (ΔS) are then calculated using the equation: ΔG = -RTln(KA) = ΔH - TΔS, where KA = 1/KD.

Method 3: Surface Plasmon Resonance (SPR) - Elucidating Binding Kinetics

SPR is a label-free optical technique that provides real-time data on biomolecular interactions.[8] In a typical experiment for a small molecule inhibitor, the target protein (Kinase Y) is immobilized on a sensor chip surface, and a solution containing the analyte (Compound X) is flowed over it. Binding of Compound X to the immobilized Kinase Y causes a change in mass at the surface, which alters the refractive index and is detected as a change in the SPR signal (measured in Response Units, RU).[9]

Causality Behind the Method

SPR is a powerful orthogonal method because it measures not only if and how strongly a compound binds (affinity, KD), but also how fast it binds and unbinds (kinetics). It provides the association rate constant (kon) and the dissociation rate constant (koff). This kinetic information is invaluable; for example, a compound with a slow koff (a long residence time on the target) may exhibit more durable pharmacological effects in vivo, a parameter that cannot be obtained from equilibrium-based methods like DSF or ITC.[10][11] This makes SPR a crucial validation step for prioritizing lead compounds.

Visualizing the SPR Workflow

Caption: Workflow for a Surface Plasmon Resonance (SPR) experiment.

Detailed Experimental Protocol: SPR

• Immobilization:

  • Select an appropriate sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface using a mixture of N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).

  • Inject a solution of Kinase Y (e.g., 20-50 µg/mL in a low ionic strength buffer like 10 mM sodium acetate, pH 5.0) over the activated surface until the desired immobilization level is reached.

  • Inject ethanolamine to deactivate any remaining active esters on the surface. A reference flow cell should be prepared similarly but without the protein immobilization.

• Binding Analysis:

  • Prepare a series of concentrations of Compound X in a suitable running buffer (e.g., 25 mM HEPES pH 7.5, 150 mM NaCl, 0.05% P20 surfactant, and a percentage of DMSO matched to the compound dilutions).

  • Perform a binding cycle for each concentration:

    • Baseline: Flow running buffer over the sensor surface to establish a stable baseline.

    • Association: Inject the Compound X solution for a defined period (e.g., 120 seconds) to monitor binding.

    • Dissociation: Switch the flow back to running buffer and monitor the dissociation of the compound for an extended period (e.g., 300 seconds).

  • After each cycle, a regeneration step (e.g., a short pulse of high salt or low pH buffer) may be required to remove all bound analyte, returning the signal to the baseline.

• Data Analysis:

  • The raw data is a sensorgram, a plot of Response Units (RU) versus time.

  • Subtract the signal from the reference flow cell to correct for bulk refractive index changes and non-specific binding.

  • Globally fit the concentration series of sensorgrams to a kinetic binding model (e.g., a 1:1 Langmuir model) using the instrument's analysis software.

  • This fitting process yields the association rate (kon), dissociation rate (koff), and the equilibrium dissociation constant (KD).

Objective Comparison of Validation Methods

Feature	Differential Scanning Fluorimetry (DSF)	Isothermal Titration Calorimetry (ITC)	Surface Plasmon Resonance (SPR)
Principle	Ligand-induced protein thermal stabilization	Measures heat absorbed or released upon binding	Change in refractive index due to mass change on a surface
Information	Thermal Shift (ΔTm), qualitative affinity	Affinity (KD), Stoichiometry (n), Enthalpy (ΔH), Entropy (ΔS)	Affinity (KD), Association Rate (kon), Dissociation Rate (koff)
Label Requirement	No (uses an extrinsic dye)	Label-free	Label-free
Throughput	High (384-well format)	Low (one sample at a time)	Medium (serial injections, but can be automated)
Protein Consumption	Low (µg per well)	High (mg per experiment)	Low to Medium (µg for immobilization)
Compound Consumption	Low	Medium to High	Low to Medium
Key Strength	Fast, high-throughput, low material usage, good for initial hit validation.[1][12]	Gold standard for thermodynamics; provides a complete thermodynamic profile and stoichiometry in solution.[5][13]	Provides real-time kinetic data (on/off rates), crucial for understanding drug residence time.[10][11]
Key Limitation	Indirect measure of binding; can be affected by compound fluorescence or aggregation; less sensitive for weak binders.[14]	Low throughput; requires large amounts of pure, soluble protein; sensitive to buffer mismatches.[7]	Requires protein immobilization which can affect activity; potential for mass transport artifacts and non-specific binding.[8][9]

Conclusion: The Power of a Triangulated Approach

Validating a potential drug candidate's binding to its target is a process of building a compelling and irrefutable case. No single technique can provide the complete picture. The strategy outlined in this guide—beginning with the high-throughput thermal stability screen of DSF , followed by the rigorous thermodynamic validation with ITC , and culminating in the detailed kinetic characterization by SPR —represents a robust, self-validating system.

By employing these orthogonal methods, a researcher can confidently:

• Confirm a direct physical interaction (DSF).

• Quantify the binding strength and its thermodynamic drivers (ITC).

• Characterize the real-time kinetics of the interaction (SPR).

This comprehensive dataset not only validates the initial hit but also provides invaluable information to guide the subsequent stages of lead optimization and drug development. The convergence of results from these disparate techniques provides the highest level of confidence that the binding of 2,2-Dimethyl-3-oxo-3-(pyrrolidin-1-yl)propanenitrile to its target is a specific, measurable, and characterizable event, laying a solid foundation for the development of a novel therapeutic.

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